3-Chloro-2-(trifluoromethoxy)benzaldehyde

Core Science & Biosynthesis

Physicochemical Profiling and Synthetic Utility of 3-Chloro-2-(trifluoromethoxy)benzaldehyde

Executive Summary

In modern drug discovery, the strategic decoration of molecular scaffolds with halogenated moieties is a fundamental technique for optimizing pharmacokinetics and target binding. 3-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS: 1261498-32-1) represents a highly specialized, versatile building block. By combining the steric bulk of a chlorine atom with the unique electronic properties of a trifluoromethoxy (-OCF₃) group, this compound offers a unique physicochemical profile.

This whitepaper provides an in-depth analysis of the compound's structural dynamics, its impact on lipophilicity and metabolic stability, and field-proven methodologies for its downstream functionalization.

Core Physicochemical Properties

Due to the highly specialized nature of this building block, certain empirical thermodynamic values are extrapolated from its closest structural isomer, 2-(trifluoromethoxy)benzaldehyde, adjusting for the added atomic mass and polarizability of the meta-chlorine atom[1].

Physicochemical Property	Value	Source / Methodology
CAS Number	1261498-32-1	ChemScene
Molecular Formula	C₈H₄ClF₃O₂	ChemScene
Molecular Weight	224.56 g/mol	Calculated
Predicted LogP	~3.2 – 3.6	Extrapolated via Hansch π values[2]
Boiling Point	~105–115 °C at 20 mmHg	Extrapolated from 2-(OCF₃)benzaldehyde[1]
Density	~1.45 g/cm³	Extrapolated from 2-(OCF₃)benzaldehyde[1]
Physical State	Clear to pale yellow liquid	Empirical Observation
Storage Conditions	2–8 °C, sealed in a dry environment	ChemScene

Structural and Electronic Profiling: The Halogen Synergy

The true value of 3-Chloro-2-(trifluoromethoxy)benzaldehyde lies not just in its individual atoms, but in the synergistic causality of its substitution pattern.

The Orthogonal Conformation of the -OCF₃ Group

Typically, methoxy groups donate electron density into an aromatic ring via resonance (+M effect). However, in this scaffold, the -OCF₃ group is sterically sandwiched between the bulky chlorine atom at the C3 position and the aldehyde group at the C1 position.

Computational and empirical studies demonstrate that under such steric constraints, the -OCF₃ group is forced into an orthogonal conformation , adopting a torsion angle of approximately 90° relative to the arene plane[3]. Because the oxygen's p-orbital is no longer coplanar with the ring's π-system, resonance donation is completely extinguished[3]. Consequently, the -OCF₃ group acts purely as a powerful electron-withdrawing group via the inductive effect (-I), rendering the adjacent aldehyde carbon exceptionally electrophilic.

Lipophilicity and Metabolic Stability

The trifluoromethoxy group is often referred to as a "super-halogen" due to its high Hansch hydrophobicity parameter (π = +1.04), which is significantly higher than that of a standard trifluoromethyl group (π = +0.88)[2].

• Membrane Permeability: The combination of the -OCF₃ group and the chlorine atom drives the overall LogP of the scaffold into the optimal range for passive lipid bilayer diffusion (LogP ~3.5)[2],[4].

• CYP450 Resistance: The high bond dissociation energy of the C–F bonds (485.3 kJ/mol) provides a robust "steric shield" against oxidative metabolism by cytochrome P450 enzymes, dramatically improving the metabolic half-life of downstream drug candidates[5].

Caption: Logical relationship between structural moieties and pharmacokinetic/synthetic properties.

Validated Experimental Workflow: Selective Reductive Amination

To integrate this scaffold into a larger pharmacophore, reductive amination of the aldehyde is the most common trajectory. However, the extreme electrophilicity of the carbonyl carbon (driven by the orthogonal -OCF₃ group) makes it susceptible to over-reduction to an alcohol if harsh hydrides are used.

As a self-validating system, the following protocol utilizes Sodium Triacetoxyborohydride (STAB) to selectively reduce the imine intermediate while preserving unreacted aldehyde.

Step-by-Step Methodology

Step 1: Reagent Preparation

• Dissolve 1.0 equivalent of 3-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS: 1261498-32-1) and 1.05 equivalents of the desired primary amine in anhydrous 1,2-Dichloroethane (DCE) (0.2 M concentration).

• Causality Note: DCE is preferred over Dichloromethane (DCM) as it allows for slight heating (up to 40 °C) if the steric hindrance of the ortho-OCF₃ group impedes initial nucleophilic attack.

Step 2: Imine Formation

• Add 1.5 equivalents of glacial acetic acid. Stir the reaction at room temperature for 2–4 hours.

• Causality Note: Acetic acid protonates the carbonyl oxygen, overcoming the steric barrier by further increasing the electrophilicity of the carbon center.

• Self-Validation Check: Remove a 10 µL aliquot, quench in CDCl₃, and analyze via ¹H-NMR. The disappearance of the distinct aldehyde proton peak (~10.3 ppm) and the emergence of an imine proton peak (~8.5 ppm) confirms complete conversion. Do not proceed until this is verified.

Step 3: Selective Reduction

• Cool the reaction mixture to 0 °C using an ice bath.

• Portion-wise, add 1.5 equivalents of STAB (NaBH(OAc)₃). Allow the reaction to slowly warm to room temperature and stir for 12 hours.

• Causality Note: STAB is a mild reducing agent that specifically targets the protonated imine. It will not reduce the highly electrophilic, unreacted aldehyde, preventing the formation of the corresponding benzyl alcohol byproduct.

Step 4: Quenching & Extraction

• Quench the reaction carefully with saturated aqueous NaHCO₃ until gas evolution ceases (pH ~8).

• Extract the aqueous layer three times with DCM. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Step 5: Purification & Final Validation

• Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient).

• Self-Validation Check: Run a TLC plate of the purified fractions. Stain with 2,4-Dinitrophenylhydrazine (2,4-DNPH). A negative (non-orange) stain confirms the complete absence of any residual carbonyl groups, validating the success of the amination.

Caption: Step-by-step validated workflow for the selective reductive amination of the aldehyde.

Analytical Characterization Standards

To ensure the integrity of the purchased or synthesized 3-Chloro-2-(trifluoromethoxy)benzaldehyde, researchers must validate the material against the following expected spectral benchmarks:

• ¹H-NMR (400 MHz, CDCl₃): A sharp singlet at ~10.3 ppm corresponding to the aldehyde proton. The aromatic region will display a characteristic ABX or AMX spin system depending on the exact electronic shielding provided by the -Cl and -OCF₃ groups.

• ¹⁹F-NMR (376 MHz, CDCl₃): A stark, uncoupled singlet around -57.0 to -58.0 ppm, which is the definitive hallmark of an aryl-trifluoromethoxy group[2].

• GC-MS (EI): A molecular ion peak[M]⁺ at m/z 224, with a distinct M+2 peak at m/z 226 (approx. 33% intensity of the parent peak) confirming the presence of the single ³⁵Cl / ³⁷Cl isotope ratio.

References[1] ChemScene. "1261498-32-1 | 3-Chloro-2-(trifluoromethoxy)benzaldehyde." ChemScene Product Catalog, 2024.https://www.chemscene.com[3] Leroux, F. R., et al. "Trifluoromethyl ethers – synthesis and properties of an unusual substituent." Beilstein Journal of Organic Chemistry, 2008.https://www.beilstein-journals.org/bjoc/articles/4/13[6] "The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design." PMC, National Institutes of Health, 2025.https://www.ncbi.nlm.nih.gov/pmc/[2] GlobalChemMall. "2-(Trifluoromethoxy)Benzaldehyde Manufacturers, Suppliers." GlobalChemMall Database, 2024. https://www.globalchemmall.com[5] "Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs." Journal of Medicinal Chemistry, ACS Publications, 2020.https://pubs.acs.org/doi/10.1021/acs.jmedchem.9b01528[4] "Experimental ∆logP effects for matched molecular pairs of 24 neutral..." ResearchGate, 2024. https://www.researchgate.net

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Technical Whitepaper: 3-Chloro-2-(trifluoromethoxy)benzaldehyde in Advanced Organic Synthesis and Drug Discovery

Executive Summary

3-Chloro-2-(trifluoromethoxy)benzaldehyde is a highly specialized, multi-functional building block utilized in advanced organic synthesis and pharmaceutical development. The incorporation of a trifluoromethoxy (-OCF₃) group imparts exceptional metabolic stability and lipophilicity to the scaffold[1], while the aldehyde and chloro substituents provide orthogonal reactivity nodes for complex molecular assembly. This whitepaper details the structural causality, physicochemical properties, and self-validating synthetic protocols associated with this critical intermediate, designed specifically for researchers and drug development professionals.

Chemical Identity and Core Properties

Understanding the fundamental identifiers and physical properties of 3-Chloro-2-(trifluoromethoxy)benzaldehyde is the first step in predicting its behavior in synthetic pathways and biological systems.

Property	Value	Causality / Significance
CAS Number	1261498-32-1	Unique chemical registry identifier for procurement and tracking[2].
Molecular Formula	C₈H₄ClF₃O₂	Defines the stoichiometric composition[2].
Molecular Weight	224.56 g/mol	Critical for precise molar equivalent calculations in synthesis[2].
SMILES	O=CC=1C=CC=C(Cl)C1OC(F)(F)F	Enables computational modeling, docking studies, and cheminformatics[2].
LogP (Predicted)	~3.4	High lipophilicity driven by the -OCF₃ and -Cl groups, ideal for passive membrane permeability[3].

Structural Causality and Reactivity Profile

The reactivity of 3-Chloro-2-(trifluoromethoxy)benzaldehyde is dictated by the electronic push-and-pull of its substituents. The trifluoromethoxy group possesses a strong electron-withdrawing inductive effect ( σI​=0.39 ) due to the highly electronegative fluorine atoms, coupled with a slight electron-donating resonance effect ( σR​=−0.04 ) through the oxygen lone pairs[4].

When positioned ortho to the aldehyde, the -OCF₃ group exerts a net electron-withdrawing effect on the aromatic ring. This increases the partial positive charge on the carbonyl carbon, thereby enhancing its electrophilicity toward nucleophiles such as amines[4]. Furthermore, the -OCF₃ group is highly lipophilic (Hansch parameter π=1.04 ), significantly increasing the overall lipophilicity of the molecule compared to a standard methoxy group[5]. This makes it an exceptional building block for Central Nervous System (CNS)-targeted drugs, where blood-brain barrier (BBB) penetration is required[1]. The meta-chloro group provides an orthogonal handle for late-stage functionalization via palladium-catalyzed cross-coupling reactions.

Electronic effects and reactivity nodes of 3-Chloro-2-(trifluoromethoxy)benzaldehyde.

Synthetic Workflows: Self-Validating Reductive Amination Protocol

A primary application of this aldehyde is the synthesis of secondary or tertiary amines via reductive amination[6]. To ensure high yields and prevent the formation of unwanted alcohol byproducts (via direct reduction of the aldehyde), the protocol must be self-validating. The following workflow utilizes Sodium Triacetoxyborohydride (STAB) as the highly selective reductant[7].

Objective: Synthesize a targeted secondary amine pharmacophore. Causality Focus: Stepwise addition and in-process validation prevent competitive direct reduction of the highly electrophilic aldehyde.

Step-by-Step Methodology:

• Imine Formation: Dissolve 1.0 eq of 3-Chloro-2-(trifluoromethoxy)benzaldehyde and 1.05 eq of the desired primary amine in 1,2-dichloroethane (DCE). Add 1.0 eq of glacial acetic acid. Causality: Acetic acid acts as an acid catalyst to protonate the carbonyl oxygen, increasing its susceptibility to nucleophilic attack, while keeping the pH ~5 to avoid fully protonating the amine nucleophile[8].

• In-Process Validation (Checkpoint): Stir the mixture at room temperature for 2 hours. Extract a 10 µL aliquot, dilute in acetonitrile, and analyze via LC-MS. Causality: This self-validating step ensures >95% conversion to the intermediate imine. Proceeding without this validation risks the subsequent reducing agent attacking the unreacted aldehyde, generating a des-amino alcohol byproduct.

• Selective Reduction: Upon confirming complete imine formation, cool the reaction to 0 °C and add 1.5 eq of Sodium Triacetoxyborohydride (STAB) portion-wise. Causality: STAB is specifically chosen over Sodium Borohydride (NaBH₄) because the electron-withdrawing acetoxy groups stabilize the boron-hydrogen bond[7]. This makes STAB a milder, highly selective reductant that targets the protonated iminium ion while leaving any trace unreacted aldehyde intact[7].

• Quenching and Isolation: Quench the reaction with saturated aqueous NaHCO₃. Extract the product with dichloromethane (DCM). Causality: The basic quench neutralizes the acetic acid and decomposes residual STAB, partitioning the neutral secondary amine product into the organic layer for subsequent purification.

Self-validating reductive amination workflow emphasizing mechanistic checkpoints.

Applications in Drug Development

The strategic placement of the trifluoromethoxy group in 3-Chloro-2-(trifluoromethoxy)benzaldehyde offers profound advantages in medicinal chemistry. Unlike standard methoxy groups (-OCH₃), which are highly susceptible to oxidative cleavage by Cytochrome P450 enzymes (leading to rapid drug clearance), the -OCF₃ group is metabolically robust[1]. The strong carbon-fluorine bonds resist enzymatic degradation, thereby prolonging the pharmacokinetic half-life of the resulting drug candidate[1].

Furthermore, the orthogonal reactivity of the meta-chloro substituent allows chemists to perform late-stage structural diversification. For instance, after the aldehyde is converted into an amine, the chloro group can undergo Suzuki-Miyaura or Buchwald-Hartwig cross-coupling to append additional aryl or heteroaryl rings, rapidly expanding the structure-activity relationship (SAR) library without interfering with the metabolically stable -OCF₃ locus.

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• The Trifluoromethoxy Group: An In-depth Technical Guide to its Electronic Effects in Aryl Halides - Benchchem. benchchem.com. 4

• Reductive amination - Wikipedia. wikipedia.org. 6

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Molecular structure and weight of 3-Chloro-2-(trifluoromethoxy)benzaldehyde

An In-depth Technical Guide to 3-Chloro-2-(trifluoromethoxy)benzaldehyde for Advanced Research and Development

Executive Summary

3-Chloro-2-(trifluoromethoxy)benzaldehyde is a highly functionalized aromatic aldehyde of significant interest to the pharmaceutical and agrochemical industries. Its molecular architecture, featuring a reactive aldehyde group, a chloro substituent, and a trifluoromethoxy moiety, makes it a strategic building block for the synthesis of complex, high-value molecules. The trifluoromethoxy group, in particular, is a key bioisostere used in modern drug design to enhance metabolic stability, lipophilicity, and target binding affinity. This guide provides a comprehensive overview of its molecular structure, physicochemical properties, synthetic considerations, and potential applications, with a focus on its utility in drug discovery programs.

Introduction: A Molecule of Strategic Importance

In the landscape of medicinal chemistry, the design of novel therapeutic agents often hinges on the use of versatile and strategically functionalized building blocks. 3-Chloro-2-(trifluoromethoxy)benzaldehyde emerges as such a scaffold, embodying a convergence of chemical features that are highly sought after in drug development. The aldehyde serves as a versatile synthetic handle for a myriad of chemical transformations, while the halogen substituents play a crucial role in modulating the electronic and steric properties of the molecule.

The trifluoromethoxy (-OCF₃) group is particularly noteworthy. Its strong electron-withdrawing nature and high lipophilicity can profoundly influence a drug candidate's pharmacokinetic and pharmacodynamic profile.[1][2][3] The presence of the chlorine atom further diversifies its reactivity and potential for forming specific halogen bonds with biological targets, a strategy increasingly employed in rational drug design.[4] This document serves as a technical resource for researchers and scientists, elucidating the core characteristics of this compound and its potential to accelerate the discovery of next-generation chemical entities.

Molecular Profile and Physicochemical Properties

The fundamental identity and properties of 3-Chloro-2-(trifluoromethoxy)benzaldehyde are rooted in its unique molecular structure. The spatial arrangement and electronic influence of its constituent atoms dictate its reactivity, stability, and physical characteristics.

Caption: Molecular structure of 3-Chloro-2-(trifluoromethoxy)benzaldehyde.

Table 1: Physicochemical and Identification Data

Property	Value	Source(s)
CAS Number	1261498-32-1	[5]
Molecular Formula	C₈H₄ClF₃O₂	[5]
Molecular Weight	224.56 g/mol	[5]
SMILES	O=CC1=C(OC(F)(F)F)C(Cl)=CC=C1	[5]
Appearance	Colorless to Yellow Liquid (Anticipated)
Purity	Commercially available at ≥98%	[5]

| Storage Conditions | Sealed in dry, 2-8°C |[5] |

Synthetic Pathways and Considerations

While specific, peer-reviewed synthetic protocols for 3-Chloro-2-(trifluoromethoxy)benzaldehyde are not widely published, its structure suggests several plausible synthetic routes based on established organofluorine and aromatic chemistry. A logical approach would involve the functionalization of a readily available substituted phenol or benzaldehyde.

Hypothetical Synthetic Workflow: A likely strategy would begin with 2-chloro-6-nitrophenol. The phenolic hydroxyl group can be converted to the trifluoromethoxy ether, followed by reduction of the nitro group to an amine. The resulting aniline can then be transformed into the benzaldehyde via a Sandmeyer-type reaction or other formylation methods. This multi-step process allows for the precise installation of the required functional groups.

Caption: Plausible synthetic workflow for the target compound.

Reactivity and Applications in Drug Discovery

The true value of 3-Chloro-2-(trifluoromethoxy)benzaldehyde lies in its reactivity, which enables the construction of diverse molecular libraries. The aldehyde group is a linchpin for numerous carbon-carbon and carbon-nitrogen bond-forming reactions.

• Reductive Amination: Reaction with primary or secondary amines followed by reduction (e.g., with NaBH₃CN) provides a straightforward entry to substituted benzylamines, a common scaffold in pharmaceuticals.

• Wittig Reaction: Allows for the conversion of the aldehyde to an alkene, enabling chain extension and the introduction of varied functionalities.

• Aldol and Knoevenagel Condensations: Facilitates the formation of α,β-unsaturated systems, which are precursors to a wide range of heterocyclic and carbocyclic structures.

The trifluoromethyl group is known to enhance the antitumor effects of certain compounds.[6] By extension, this benzaldehyde is a prime candidate for synthesizing novel chalcones and other scaffolds for evaluation as HIF-1 inhibitors or cytotoxic agents in oncology research.[3]

Caption: Key synthetic transformations of the aldehyde group.

Anticipated Spectroscopic Characterization

While experimental spectra are not publicly available, the structure of 3-Chloro-2-(trifluoromethoxy)benzaldehyde allows for the prediction of its key spectroscopic features, which are essential for structural verification.

Table 2: Predicted Spectroscopic Data

Technique	Expected Features
¹H NMR	- A sharp singlet for the aldehyde proton (~10 ppm).- Three distinct aromatic protons in the 7-8 ppm region, showing coupling patterns consistent with a 1,2,3-trisubstituted benzene ring.
¹³C NMR	- A signal for the aldehyde carbon (~190 ppm).- Six unique aromatic carbon signals, with those bonded to Cl and OCF₃ showing characteristic shifts.- A quartet for the CF₃ carbon due to C-F coupling.
¹⁹F NMR	- A sharp singlet corresponding to the three equivalent fluorine atoms of the -OCF₃ group.

| Mass Spec. | - Predicted monoisotopic mass of 223.9852 Da.[7]- A characteristic isotopic pattern (M, M+2) in a ~3:1 ratio, indicative of the single chlorine atom. |

Safety, Handling, and Storage

Based on safety data for structurally related compounds, 3-Chloro-2-(trifluoromethoxy)benzaldehyde should be handled with care in a laboratory setting.[8][9] It is presumed to be an irritant and potentially combustible.

Table 3: GHS Hazard and Precautionary Information

Category	Information	Source(s)
Pictogram	GHS07 (Exclamation Mark)	[10]
Signal Word	Warning	[8][10]
Hazard Statements	- H315: Causes skin irritation.- H319: Causes serious eye irritation.- H335: May cause respiratory irritation.	[10][11]

| Precautionary Statements | - P261: Avoid breathing mist/vapors.- P280: Wear protective gloves/eye protection/face protection.- P302+P352: IF ON SKIN: Wash with plenty of soap and water.- P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. | |

Handling Protocol:

• Work in a well-ventilated chemical fume hood.[12]

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[9][12]

• Keep away from heat, sparks, and open flames.[8]

• Store in a tightly closed container in a cool, dry place, ideally between 2-8°C as recommended by suppliers.[5][8]

Conclusion

3-Chloro-2-(trifluoromethoxy)benzaldehyde is more than a simple chemical; it is a sophisticated tool for molecular engineering. The combination of a reactive aldehyde handle with the powerful modulating effects of the chloro and trifluoromethoxy substituents makes it an exceptionally valuable intermediate. For researchers in drug discovery and development, this compound offers a reliable starting point for creating diverse libraries of novel compounds with enhanced pharmacological properties. Its strategic application has the potential to shorten synthetic routes and accelerate the identification of new lead candidates in oncology, inflammation, and other critical therapeutic areas.

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Introduction: Proactive Safety Assessment for a Novel Synthetic Building Block

An In-depth Technical Guide to the Safety Profile of 3-Chloro-2-(trifluoromethoxy)benzaldehyde

3-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS No. 1261498-32-1) is a halogenated aromatic aldehyde, a class of compounds that serves as a versatile cornerstone in modern synthetic chemistry. For researchers in drug development and materials science, such molecules are invaluable intermediates, offering unique electronic properties and steric arrangements for building complex molecular architectures. The presence of a chloro group, an aldehyde function, and a trifluoromethoxy moiety on the same benzene ring suggests a high potential for diverse chemical transformations.

Section 1: Compound Identification and Physicochemical Properties

Precise identification is the foundation of chemical safety. The properties of 3-Chloro-2-(trifluoromethoxy)benzaldehyde dictate its behavior under various laboratory conditions, influencing storage, handling, and emergency response.

Property	Data	Source
CAS Number	1261498-32-1	ChemScene[1]
Molecular Formula	C₈H₄ClF₃O₂	ChemScene[1]
Molecular Weight	224.56 g/mol	ChemScene[1]
Physical Form	Inferred to be a liquid or low-melting solid	General
Solubility	Likely soluble in organic solvents (e.g., ethanol, ether) and insoluble in water.	Inferred[2]
Storage Conditions	Sealed in a dry environment at 2-8°C.	ChemScene[1]

Note: Some physical properties are inferred based on structurally similar compounds, as comprehensive experimental data for this specific molecule is not publicly available.

Section 2: Hazard Identification – An Inferential Analysis

In the absence of a dedicated toxicological study, we can construct a reliable hazard profile by examining the constituent functional groups and data from analogous chemicals. The primary hazards are consistently associated with irritation, potential acute toxicity, and reactivity of the aldehyde group.

Predicted GHS Classification

Based on the safety profiles of related compounds like 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde[3], 3-Chloro-2-hydroxybenzaldehyde[4], and various other substituted benzaldehydes[5][6][7], the following GHS classification is predicted:

Caption: Predicted GHS classification based on structural analogs.

Inferred Toxicological Profile

• Skin and Eye Irritation: This is the most consistently reported hazard for substituted benzaldehydes.[3][4][5] The aldehyde functional group can react with biological macromolecules, leading to an irritant response. Direct contact with skin will likely cause redness and irritation, while eye contact can result in serious damage.[3][8]

• Respiratory Tract Irritation: As a potentially volatile organic compound, inhalation of vapors or aerosols may irritate the respiratory system, causing coughing and discomfort.[8][9] Use in a well-ventilated area is mandatory.

• Acute Toxicity (Oral and Inhalation): Benzaldehyde itself is classified as harmful if swallowed or inhaled.[5][10][11][12] It is prudent to assume a similar or greater toxicity for this substituted analog until proven otherwise. Ingestion can lead to gastrointestinal irritation.[8]

• Chronic Effects and Other Hazards: Data on long-term exposure, carcinogenicity, or reproductive toxicity is not available. However, many halogenated aromatic compounds can be persistent in the environment.[6] The toxicological properties have not been thoroughly investigated, which mandates a cautious approach.[9]

Section 3: Risk Mitigation and Safe Handling Protocols

A self-validating safety protocol relies on a multi-layered approach, combining engineering controls, appropriate personal protective equipment (PPE), and standardized procedures.

Engineering Controls

• Chemical Fume Hood: All handling of 3-Chloro-2-(trifluoromethoxy)benzaldehyde, including weighing, transferring, and reaction setup, must be performed inside a certified chemical fume hood to prevent inhalation of vapors.[4][8]

• Ventilation: Ensure the laboratory has adequate general ventilation.[12]

• Safety Stations: An operational eyewash station and safety shower must be readily accessible in the immediate work area.[8]

Personal Protective Equipment (PPE) Workflow

The selection and use of PPE is a critical control point. The following workflow should be adopted for all procedures involving this compound.

Caption: Standard workflow for PPE selection, use, and removal.

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for tears or punctures before use and remove them with care to avoid skin contamination.[13]

• Eye and Face Protection: Use chemical splash goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166.[3][8] A face shield should be worn over goggles when there is a significant risk of splashing.

• Skin and Body Protection: A chemically resistant lab coat should be worn at all times. Ensure it is fully buttoned.[4]

Storage and Handling Procedures

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated place, as recommended (2-8°C).[1][4] Storing under an inert atmosphere (e.g., nitrogen or argon) can prevent degradation via oxidation or reaction with moisture.[14]

• Incompatibility: Store away from strong oxidizing agents, strong bases, and foodstuffs.[14][15]

• Handling: Avoid all personal contact, including inhalation.[6][15] Do not eat, drink, or smoke in the handling area.[6][14] Use non-sparking tools and ground equipment when transferring large quantities to prevent static discharge.[8]

Section 4: Emergency Procedures

Rapid and correct response during an emergency is crucial to minimizing harm.

First-Aid Measures

• If Inhaled: Move the victim to fresh air immediately. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3][4][9]

• In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical attention.[3][4][8]

• In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][6][8]

• If Swallowed: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water afterwards. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][8][9]

Spill and Leak Response

• Evacuate: Evacuate non-essential personnel from the area and ensure adequate ventilation.

• Control Ignition Sources: Remove all sources of ignition.[4]

• Containment: Wear full PPE. Contain the spill using an inert absorbent material like sand, vermiculite, or earth.[6] Do not use combustible materials like sawdust.

• Collection: Carefully collect the absorbed material into a suitable, closed container for disposal.[6][9]

• Decontamination: Clean the spill area thoroughly. Wash and decontaminate all protective clothing before reuse.[6]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[9][11]

• Specific Hazards: During a fire, irritating and highly toxic gases may be generated, including carbon monoxide, carbon dioxide, hydrogen chloride, and hydrogen fluoride.[9]

• Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear.[8][9]

Section 5: Reactivity and Stability

• Reactivity: The aldehyde group is susceptible to nucleophilic addition and can be easily oxidized to a carboxylic acid.[16] The presence of the electron-withdrawing trifluoromethoxy and chloro groups increases the electrophilicity of the carbonyl carbon, making it highly reactive towards nucleophiles.[16]

• Chemical Stability: The compound is likely stable under recommended storage conditions but may be sensitive to air, light, and moisture over time.[14][17] Aldehydes can undergo autoxidation in the presence of air.

• Conditions to Avoid: Avoid exposure to heat, open flames, sparks, air, and moisture.[14][17]

• Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[14][17]

Conclusion

While 3-Chloro-2-(trifluoromethoxy)benzaldehyde is a promising molecule for synthetic applications, its safety profile demands respect and caution. Based on a detailed analysis of its structural components, it should be handled as a compound that is irritating to the skin, eyes, and respiratory system, and is potentially harmful if ingested or inhaled. The protocols outlined in this guide—emphasizing the use of engineering controls, appropriate PPE, and standardized emergency procedures—provide a robust framework for its safe use in a research and development setting. Until comprehensive toxicological data becomes available, this conservative, science-led approach ensures that innovation and safety proceed hand-in-hand.

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• Fisher Scientific. (2025). Safety Data Sheet: 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde.

• Echemi. (n.d.). 3-CHLORO-2-HYDROXY-BENZALDEHYDE SDS.

• Labkem. (2024). Safety Data Sheet: Benzaldehyde.

• Cole-Parmer. (2004). Material Safety Data Sheet - (Trifluoromethoxy)benzene, 99+%.

• Sigma-Aldrich. (n.d.). 3-Chloro-2-fluoro-6-(trifluoromethyl)benzaldehyde.

• Echemi. (n.d.). Benzaldehyde SDS.

• Chemos GmbH & Co.KG. (2026). Safety Data Sheet: Benzaldehyde Analytical Grade.

• Sigma-Aldrich. (n.d.). 3-Chloro-2-(trifluoromethyl)benzaldehyde.

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• Szabo-Scandic. (n.d.). Safety Data Sheet: Trifluoromethanesulfonic acid.

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Thermodynamic Solubility Profile and Solvation Mechanics of 3-Chloro-2-(trifluoromethoxy)benzaldehyde in Organic Solvents

Target Audience: Formulation Scientists, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

In pharmaceutical development and advanced organic synthesis, the solubility profile of an intermediate dictates the efficiency of crystallization, extraction, and reaction kinetics. 3-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS: 1261498-32-1) is a highly specialized, sterically hindered aromatic building block[1]. This whitepaper provides an in-depth analysis of its solvation thermodynamics, offering researchers a predictive framework and a self-validating experimental protocol for determining its solubility across various organic solvent classes.

Chemical Profiling and Solvation Thermodynamics

To predict solubility, we must first deconstruct the molecular architecture of the solute. 3-Chloro-2-(trifluoromethoxy)benzaldehyde (Molecular Weight: 224.56 g/mol ) features a unique combination of functional groups that drastically alter its physicochemical behavior compared to unsubstituted benzaldehyde[1].

The solubility of benzaldehyde derivatives is fundamentally governed by the thermodynamic principle of "like dissolves like," relying on a complex interplay of polarity, hydrogen bonding capability, and aromatic stacking interactions[2].

• The Formyl Group (C=O): Acts as a polar hydrogen bond acceptor, driving solubility in polar media.

• The Chloro (-Cl) and Trifluoromethoxy (-OCF 3​ ) Groups: The -OCF 3​ substituent, often termed a "super-halogen," imparts extreme lipophilicity. These bulky, highly electronegative groups increase the non-polar surface area of the molecule, disrupting potential ordered solvent packing and repelling highly structured protic networks.

Consequently, this compound exhibits high solubility in polar aprotic and non-polar solvents, but limited solubility in highly polar protic solvents like water, mirroring the thermodynamic behavior observed in other heavily substituted benzaldehydes[3].

Logical Relationships in Solvent Selection

Understanding the causality behind solvent-solute interactions allows scientists to rationally select solvents for specific workflows (e.g., choosing an aprotic solvent for a reaction medium, and a protic solvent as an anti-solvent for crystallization).

Logical relationship between solvent classes and solvation mechanics for the target compound.

Quantitative Solubility Profile

While empirical data for every novel halogenated derivative is continuously evolving, we can extrapolate the solubility behavior of 3-Chloro-2-(trifluoromethoxy)benzaldehyde based on thermodynamic models (such as the modified Apelblat equation) applied to structurally analogous compounds[3].

The table below summarizes the predicted binary phase equilibrium data at standard ambient temperature (298.15 K).

SolventSolvent ClassPredicted Solubility (mg/mL)Primary Solvation MechanismAcetonePolar Aprotic> 500Strong dipole-dipole alignment with the C=O group.Ethyl AcetatePolar Aprotic> 450Favorable dispersion & dipole interactions.TolueneNon-Polar Aromatic> 400 π π stacking and London dispersion forces.AcetonitrilePolar Aprotic~ 350Dipole-dipole interactions.EthanolPolar Protic~ 150Limited by hydrophobic -OCF 3​ repulsion.WaterHighly Polar Protic< 0.1Complete exclusion by the hydrophobic surface.

Experimental Methodology: The Self-Validating Protocol

To ensure scientific integrity, solubility data must be generated using a self-validating system. The isothermal shake-flask method is the widely accepted gold standard for determining the thermodynamic solubility of organic compounds[2].

Expert Insight on Causality: Standard dissolution protocols often fail to account for the photo-sensitivity of benzaldehyde derivatives. Benzaldehydes are highly susceptible to auto-oxidation into benzoic acids when exposed to atmospheric oxygen and light. Therefore, our protocol mandates the use of amber glass vials and a nitrogen purge. This is not merely a procedural step; it is a critical intervention to prevent the generation of oxidized impurities that would alter the thermodynamic equilibrium and skew the solubility data.

Step-by-Step Shake-Flask Workflow

• Saturation Preparation: Introduce an excess amount of 3-Chloro-2-(trifluoromethoxy)benzaldehyde into 10 mL of the target organic solvent to ensure a saturated state.

• Inert Shielding: Purge the headspace of the vial with nitrogen gas ( N2​ ) and seal it tightly in an amber glass container to prevent photo-oxidation.

• Isothermal Equilibration: Place the vials in a thermostatic shaker bath set strictly to 298.15 K ( ± 0.05 K). Agitate continuously for 48 hours. Temperature control is paramount, as solubility increases proportionally with temperature[3].

• Phase Separation: Extract the samples and centrifuge at 10,000 rpm for 15 minutes at exactly 298.15 K to separate the undissolved solute from the saturated supernatant.

• Quantification: Dilute an aliquot of the supernatant with the HPLC mobile phase and quantify the concentration using HPLC-UV at the compound's maximum absorbance wavelength ( λmax​ ).

• Self-Validation Loop: Sample the solutions again at 72 hours. If the concentration variance between the 48-hour and 72-hour samples is <2% , thermodynamic equilibrium is definitively validated.

Self-validating isothermal shake-flask workflow for thermodynamic solubility determination.

Conclusion

The solubility profile of 3-Chloro-2-(trifluoromethoxy)benzaldehyde is a direct consequence of the structural tension between its polar formyl group and its highly lipophilic halogenated substituents. By leveraging polar aprotic solvents (like acetone or ethyl acetate), researchers can maximize solubility for synthetic applications. Conversely, polar protic solvents (like ethanol) or water can be strategically employed as anti-solvents to drive high-yield crystallization processes. Adhering to strict, self-validating experimental protocols ensures that the thermodynamic data guiding these decisions remains robust and reproducible.

References

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• ResearchGate. Solubility Modeling of 4-(methylsulfonyl)benzaldehyde in Nine Organic Solvents at Elevated Temperatures. Available at: [Link]

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A Practical Guide to the Determination of Melting and Boiling Points for Novel Benzaldehyde Derivatives: The Case of 3-Chloro-2-(trifluoromethoxy)benzaldehyde

Abstract

Introduction: The Challenge of Uncharacterized Compounds

In the landscape of pharmaceutical and materials science research, the synthesis of novel molecules is a daily occurrence. These new chemical entities hold the potential for significant advancements, but their utility is initially undefined without a thorough characterization of their fundamental physical and chemical properties. Among the most crucial of these are the melting and boiling points. These data points are not merely numbers; they are indicators of purity, provide insight into the strength of intermolecular forces, and are essential for the design of subsequent experimental work, such as reaction purification and formulation.[1][2][3]

This guide focuses on a specific, yet representative, uncharacterized compound: 3-Chloro-2-(trifluoromethoxy)benzaldehyde. A search of prominent chemical databases such as PubChem and the NIST Chemistry WebBook reveals a lack of experimentally determined melting and boiling point data for this molecule.[4][5][6][7][8][9][10][11][12] This scenario is common for researchers working on the cutting edge of chemical synthesis.

Therefore, this document serves as a practical, in-depth guide to the methodologies required to determine these vital physical constants. We will proceed from theoretical estimation to detailed experimental protocols, ensuring that the described methods are robust, reliable, and grounded in scientific integrity.

Theoretical Estimation: Predicting Properties from Structure

Before embarking on experimental work, it is often beneficial to estimate the physical properties of a new compound. These predictions, while not a substitute for experimental data, can inform the design of the experiment, such as selecting an appropriate heating range.

The melting and boiling points of an organic molecule are primarily influenced by its molecular weight and the strength of its intermolecular forces.[13][14][15] For 3-Chloro-2-(trifluoromethoxy)benzaldehyde, we can analyze its structure to predict its behavior:

• Molecular Weight: The presence of a chlorine atom and a trifluoromethoxy group gives this molecule a relatively high molecular weight for its size, which would suggest higher melting and boiling points compared to unsubstituted benzaldehyde.[13][16]

• Intermolecular Forces:

  • Dipole-Dipole Interactions: The electronegative oxygen, chlorine, and fluorine atoms create significant bond dipoles, resulting in a net molecular dipole. This will lead to dipole-dipole interactions between molecules, increasing the energy required to transition between solid and liquid, and liquid and gas phases.[13][14][15]

  • London Dispersion Forces: As with all molecules, London dispersion forces are present and will increase with the size and surface area of the molecule.[13][14][15]

Several computational models, often based on Quantitative Structure-Property Relationships (QSPR), can provide numerical estimations of melting and boiling points.[17][18] Online predictors can also offer a preliminary estimate based on the molecule's SMILES string or drawn structure.[19]

Safety and Handling of an Uncharacterized Compound

Given the absence of specific toxicological data for 3-Chloro-2-(trifluoromethoxy)benzaldehyde, a cautious approach to handling is mandatory. We must infer potential hazards from structurally similar compounds. Safety Data Sheets (SDS) for various substituted benzaldehydes indicate that this class of compounds can be irritants to the skin, eyes, and respiratory system.[20][21][22][23][24][25][26][27][28]

Mandatory Handling Precautions:

• Engineering Controls: All handling of the compound should be performed in a certified chemical fume hood to avoid inhalation of any vapors.[24]

• Personal Protective Equipment (PPE):

  • Eye Protection: Safety glasses with side-shields or chemical splash goggles are required.[24][28]

  • Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Contaminated gloves should be disposed of properly.[24][26]

  • Body Protection: A lab coat is mandatory. For larger quantities, an impervious apron may be necessary.[24]

• Spill and Waste Disposal: In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for hazardous waste disposal.[20][23] All waste containing the compound must be disposed of according to institutional and local regulations.

Experimental Determination of Melting Point

The melting point of a pure crystalline solid is typically a sharp, narrow range of temperature at which the solid transitions to a liquid.[1][2] An impure substance will exhibit a depressed and broadened melting range.[2] The capillary method is a standard and reliable technique for this determination.

Experimental Protocol: Capillary Method

• Sample Preparation:

  • Ensure the sample of 3-Chloro-2-(trifluoromethoxy)benzaldehyde is a fine, dry powder. If necessary, gently crush the crystals using a mortar and pestle.

  • Tap the open end of a glass capillary tube into the powder to pack a small amount (2-3 mm in height) of the sample into the closed end.

  • Compact the sample by tapping the bottom of the capillary tube on a hard surface or by dropping it down a long glass tube.

• Apparatus Setup (Digital Melting Point Apparatus):

  • Insert the packed capillary tube into the heating block of the apparatus.

  • Set a rapid heating ramp (10-15 °C/minute) to determine an approximate melting point.

  • Allow the apparatus to cool to at least 20 °C below the approximate melting point.

• Accurate Measurement:

  • Prepare two more capillary samples.

  • Set the heating ramp to a slow rate (1-2 °C/minute) starting from a temperature about 15-20 °C below the approximate melting point.[1]

  • Record the temperature at which the first drop of liquid appears (T1).

  • Record the temperature at which the entire sample has melted into a clear liquid (T2).

  • The melting point range is reported as T1 - T2.

  • Repeat the measurement for a second sample to ensure consistency.

Data Interpretation

A narrow melting range (e.g., 0.5-2 °C) is indicative of a pure compound.[2][3] A broad range suggests the presence of impurities.

Workflow Diagram: Melting Point Determination```dot

Caption: Workflow for microscale boiling point determination using a Thiele tube.

Summary and Conclusion

The determination of fundamental physical properties like melting and boiling points is a cornerstone of chemical research and development. For novel compounds such as 3-Chloro-2-(trifluoromethoxy)benzaldehyde, where published data is unavailable, a systematic and rigorous approach is essential. This guide has provided a comprehensive framework, from theoretical estimation and critical safety protocols to detailed, step-by-step experimental procedures for both melting and boiling point determination.

By adhering to these self-validating protocols, researchers can confidently characterize new chemical entities, ensuring data integrity and paving the way for further investigation into their potential applications. The principles and techniques detailed herein are universally applicable and serve as a vital resource for any scientist engaged in the synthesis and characterization of new molecules.

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• PubChem - A freely accessible chemical information database from the National Institutes of Health (NIH). [Link] [4][5][6][7]2. Melting Point Determination - A guide to the theory and practice of melting point analysis for organic compounds. [Link] 3. PubChem - Wikipedia - An overview of the PubChem database, its structure, and its history. [Link]

• Predicting Boiling and Melting Points - An article discussing the relationship between molecular structure, intermolecular forces, and physical properties. [Link] [13]5. PubChem Substance and Compound databases | Nucleic Acids Research | Oxford Academic - A detailed publication on the structure and utility of the PubChem databases. [Link]

• Melting Point Determination of Organic Compounds: Chemistry Guide - Vedantu - An educational resource outlining methods for melting point determination. [Link] [1]7. PubChem Substance and Compound databases - PubMed - NIH - An abstract and link to a scientific paper describing the PubChem databases. [Link]

• NIST Chemistry WebBook - A data collection of the National Institute of Standards and Technology (NIST) containing chemical and physical property data. [Link] [8]9. Welcome to the NIST WebBook - The official portal for the NIST Chemistry WebBook. [Link] [9]10. (PDF) PubChem Substance and Compound databases - ResearchGate - A downloadable PDF of the Nucleic Acids Research paper on PubChem. [Link]

• Determination of Boiling Point of Organic Compounds - GeeksforGeeks - A guide explaining various methods for boiling point determination. [Link] [29]12. Determination of the melting point - A laboratory guide for determining the melting point of organic compounds. [Link] [2]13. NIST Standard Reference Data - Online Databases - An overview of the various online data resources provided by NIST. [Link]

• NIST Chemistry WebBook - PubChem Data Source - NIH - Information on the NIST Chemistry WebBook as a data source for PubChem. [Link]

• 6.2B: Step-by-Step Procedures for Boiling Point Determination - Chemistry LibreTexts - A detailed guide on various methods for boiling point determination, including the Thiele tube method. [Link] [30]21. Boiling Point Determination of Organic Compounds: Chemistry Guide - Vedantu - An overview of the principles and procedures for determining boiling points. [Link] [16]22. NIST Chemical Kinetics Database - Data Catalog - A database for gas-phase chemical reaction kinetics. [Link]

• 2-(Trifluoromethoxy)benzaldehy | 529168-5G | SIGMA-ALDRICH | SLS Ireland - Product information page. [Link]

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The Role of the Trifluoromethoxy (-OCF3) Group in Benzaldehyde Reactivity: A Technical Guide

Executive Summary

The trifluoromethoxy (-OCF3) group is a highly specialized substituent in organic synthesis and medicinal chemistry, often referred to as a "super-halogen" due to its unique combination of high electronegativity and extreme lipophilicity (1)[1]. When integrated into a benzaldehyde scaffold, the -OCF3 group fundamentally alters the molecule's electronic distribution, carbonyl reactivity, and regioselectivity. This whitepaper provides an in-depth mechanistic analysis of these effects, supported by quantitative data and self-validating experimental protocols designed for drug development professionals.

Electronic and Steric Profile of the -OCF3 Group

To understand the reactivity of trifluoromethoxy-substituted benzaldehydes, one must first deconstruct the electronic causality of the -OCF3 group. Unlike the strongly electron-donating methoxy group (-OCH3), the -OCF3 group is moderately electron-withdrawing (2)[2].

Mechanistic Causality: The three highly electronegative fluorine atoms exert a powerful inductive pull (-I effect) on the bridging oxygen atom. This intense electron withdrawal contracts the oxygen's lone-pair p-orbitals. Consequently, the oxygen's ability to overlap with the aromatic π -system is severely diminished, resulting in a drastically weakened resonance donation (+R effect) compared to a standard ether linkage (3)[3].

This dichotomy—a dominant -I effect coupled with a negligible +R effect—is quantified by its Hammett constants, where σp​ is positive, indicating overall electron withdrawal at the para position (3)[3].

Table 1: Comparative Substituent Parameters

Substituent	Hammett σp​	Hammett σm​	Inductive (F)	Resonance (R)	Lipophilicity ( π )
-OCH3	-0.27	+0.12	+0.26	-0.51	-0.02
-Cl	+0.23	+0.37	+0.41	-0.15	+0.71
-CF3	+0.54	+0.43	+0.38	+0.19	+0.88
-OCF3	+0.35	+0.38	+0.39	-0.04	+1.04

(Data synthesized from standard Hammett and Hansch parameter sets[1][2][3])

Impact on Carbonyl Reactivity

When attached to a benzaldehyde core (e.g., 4-(trifluoromethoxy)benzaldehyde), the -OCF3 group acts as an electronic sink. By depleting electron density from the aromatic ring, it significantly increases the partial positive charge ( δ+ ) on the formyl carbon (4)[4].

This enhanced electrophilicity makes the carbonyl group highly reactive toward nucleophiles. Reactions such as Schiff base (imine) formation, reductive aminations, and aldol condensations proceed at accelerated rates compared to unsubstituted benzaldehyde (5)[5].

Fig 1. Electronic cascade of the -OCF3 group enhancing carbonyl electrophilicity.

Regioselectivity in Aromatic Functionalization

In Electrophilic Aromatic Substitution (EAS), the -OCF3 group presents a fascinating paradox. Overall, it is a deactivating group ; its strong inductive withdrawal slows down EAS reactions relative to benzene (2)[2]. However, it remains an ortho/para director .

When an electrophile attacks the positions ortho or para to the -OCF3 group, the resulting arenium ion (sigma complex) places a positive charge adjacent to the oxygen atom. Despite the contracted p-orbitals, the oxygen's lone pairs still provide enough resonance stabilization (+R) to favor these pathways over meta attack (2)[2]. In 4-(trifluoromethoxy)benzaldehyde, the aldehyde is a meta-director, while the -OCF3 is an ortho/para director. The lone-pair stabilization of -OCF3 usually dominates, directing incoming electrophiles ortho to the trifluoromethoxy group.

Fig 2. Regioselective EAS pathway directed by the -OCF3 group in benzaldehyde.

Applications in Drug Development

The integration of -OCF3-substituted benzaldehydes as building blocks in medicinal chemistry is driven by specific pharmacokinetic (PK) optimizations (6)[6]:

• Extreme Lipophilicity (logP Modulation): With a Hansch lipophilicity parameter ( π ) of +1.04, the -OCF3 group is significantly more lipophilic than both halogens and the -CF3 group (+0.88) (1)[1]. This drastically improves membrane permeability and blood-brain barrier (BBB) penetration.

• Metabolic Resistance: The carbon-fluorine bond is exceptionally robust (~485 kJ/mol). Placing an -OCF3 group at metabolically vulnerable positions (e.g., para-phenyl positions) effectively blocks Cytochrome P450-mediated oxidation, extending the therapeutic half-life (6)[6].

• Conformational Adaptability: Unlike the rigid -CF3 group, the ether linkage in -OCF3 allows for bond rotation. This flexibility permits the group to adopt orthogonal or coplanar conformations to optimize van der Waals interactions within complex hydrophobic binding pockets (7)[7].

Standardized Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: Reductive Amination of 4-(Trifluoromethoxy)benzaldehyde

Objective: Synthesize a secondary amine utilizing the enhanced electrophilicity of the -OCF3 substituted carbonyl.

• Reagent Preparation: In a flame-dried flask under inert atmosphere, dissolve 1.0 eq of 4-(trifluoromethoxy)benzaldehyde and 1.1 eq of a primary amine in anhydrous 1,2-dichloroethane (DCE).

• Imine Formation (Self-Validation Step): Stir at room temperature for 2 hours. Validation: Monitor via TLC (Hexane/EtOAc 8:2). The highly electrophilic nature of the carbonyl ensures rapid and complete consumption of the aldehyde. The absence of the aldehyde spot confirms quantitative imine formation before reduction.

• Reduction: Add 1.5 eq of Sodium triacetoxyborohydride (STAB) portion-wise. STAB is chosen because it is mild enough to reduce the imine selectively without reducing any residual aldehyde to an alcohol.

• Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO3 to neutralize the borate salts. Extract the aqueous layer with dichloromethane (DCM) three times. Dry the combined organic layers over anhydrous Na2SO4.

• Analytical Validation: Analyze the crude product via 19 F NMR. A sharp, distinct singlet around -58 ppm confirms the structural integrity of the intact -OCF3 group (3)[3].

Protocol B: Determination of Hammett Constants ( σp​ ) via Titration

Objective: Quantify the electronic effect of the -OCF3 group through pKa derivation.

• Solution Preparation: Prepare highly precise 0.01 M aqueous solutions of 4-(trifluoromethoxy)benzoic acid and standard benzoic acid (3)[3].

• Titration: Titrate each solution with standardized 0.01 M NaOH using a calibrated, high-sensitivity pH meter. Stir constantly to ensure equilibrium.

• Data Plotting (Self-Validation Step): Plot pH versus the volume of NaOH added. The inflection point represents the equivalence point. Determine the pKa directly from the pH at the exact half-equivalence point.

• Calculation: Calculate the Hammett constant using the equation: σp​=pKabenzoic_acid​−pKasubstituted​ . The self-validating expected output for the -OCF3 group should yield a σp​ of approximately +0.35 to +0.36 (3)[3].

References

• Benchchem. A Comparative Guide to the Influence of Trifluoromethoxy vs. Methoxy Groups on Aromatic Ring Activation.2

• Chem-Impex. 4-(Trifluoromethoxy)benzaldehyde.5

• Benchchem. The Trifluoromethoxy Group: An In-depth Technical Guide to its Electronic Effects in Aryl Halides.3

• PMC (National Institutes of Health). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design.6

• Beilstein Journals. Trifluoromethyl ethers – synthesis and properties of an unusual substituent.1

• CymitQuimica. CAS 83279-38-3: 3-Chloro-4-(trifluoromethoxy)benzaldehyde.4

• ACS Publications (Journal of Medicinal Chemistry). Reducing the Lipophilicity of Perfluoroalkyl Groups by CF2–F/CF2–Me or CF3/CH3 Exchange.7

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• 1. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CAS 83279-38-3: 3-Chloro-4-(trifluoromethoxy)benzaldehyde [cymitquimica.com]
• 5. chemimpex.com [chemimpex.com]
• 6. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Introduction: Modulating Molecular Properties Through Electronic Effects

An In-Depth Technical Guide to the Electronic Effects of 3-Chloro and 2-Trifluoromethoxy Substituents

In the landscape of modern drug discovery and materials science, the ability to rationally design molecules with precisely tuned properties is paramount. A substituent's electronic influence on an aromatic ring can profoundly alter a molecule's acidity, basicity, reactivity, metabolic stability, and binding affinity for a biological target. This guide offers a deep dive into the electronic characteristics of two powerful and widely used substituents: the 3-chloro group, a classic deactivating halogen, and the 2-trifluoromethoxy group, a modern "super-halogen" that imparts unique physicochemical properties.

Understanding the nuanced interplay of inductive and resonance effects is critical for the medicinal chemist. These effects are not merely theoretical constructs; they are quantifiable forces that dictate a molecule's behavior. The Hammett equation provides a foundational framework for this quantification, relating reaction rates and equilibria of substituted aromatic compounds to the electronic nature of their substituents.[1][2] This guide will leverage this framework to provide researchers and drug development professionals with the field-proven insights necessary to harness the full potential of these substituents.

Part 1: The 3-Chloro Substituent — A Study in Opposing Forces

The chloro group, when placed on an aromatic ring, serves as a quintessential example of a substituent where inductive and resonance effects are in direct opposition. Its overall impact on the ring's electron density is a net withdrawal, classifying it as a deactivating group. However, the way it directs incoming electrophiles is governed by a more subtle interplay of these forces.

Inductive vs. Resonance Effects of the Chloro Group

Due to the high electronegativity of chlorine relative to carbon, it exerts a strong inductive electron-withdrawing effect (-I) .[3][4] This effect pulls electron density away from the aromatic ring through the sigma (σ) bond framework, decreasing the ring's nucleophilicity and thus its reactivity towards electrophiles.[5]

Simultaneously, the chlorine atom possesses lone pairs of electrons that can be donated into the aromatic π-system, a phenomenon known as the resonance (or mesomeric) electron-donating effect (+M or +R) .[3][6] This donation of electron density preferentially increases the electron density at the ortho and para positions.

For halogens, the inductive effect (-I) is significantly stronger than the resonance effect (+M).[3][7] The result is an overall deactivation of the ring, but the resonance donation still makes the ortho and para positions less deactivated (i.e., more electron-rich) than the meta position. This is why the chloro group is known as an ortho, para-director, despite being a deactivating group.[8]

Inductive and Resonance Effects of the Chloro Group.

Quantitative Analysis: Hammett Constants and Acidity

The electronic effect of the 3-chloro (meta) substituent is quantified by its Hammett constant, σm. Since the meta position is not directly influenced by resonance from the substituent, the σm value is a strong indicator of the inductive effect. The Hammett constant for a para-chloro substituent (σp) reflects the combination of the strong -I effect and the weaker +M effect.

The electron-withdrawing nature of the 3-chloro group is clearly demonstrated by its effect on the acidity of benzoic acid. 3-Chlorobenzoic acid is a stronger acid than benzoic acid itself, as the chloro group helps to stabilize the negative charge of the conjugate base (carboxylate anion) through its inductive effect.

Parameter	Value	Significance
σm (meta)	+0.37	Indicates a strong electron-withdrawing inductive effect.[9]
σp (para)	+0.23	Shows a net electron-withdrawing effect, but weaker than meta due to the opposing +M effect.[7][9]
pKa (Benzoic Acid)	4.20	Reference acidity.
pKa (3-Chlorobenzoic Acid)	3.82	The lower pKa demonstrates increased acidity due to the electron-withdrawing chloro group.[10][11][12]

Part 2: The 2-Trifluoromethoxy Substituent — A Potent Modulator

The trifluoromethoxy (-OCF₃) group has become an increasingly vital substituent in medicinal chemistry, often referred to as a "super-halogen" or "pseudo-halogen".[13][14] It imparts a unique and powerful combination of electronic and steric properties, offering significant advantages in drug design, including enhanced metabolic stability and lipophilicity.[15][16]

Dissecting the Electronic Profile of the -OCF₃ Group

The electronic character of the -OCF₃ group is dominated by an exceptionally strong inductive electron-withdrawing effect (-I) . This arises from the three highly electronegative fluorine atoms, which strongly polarize the C-F bonds, pulling electron density away from the oxygen atom and, subsequently, the aromatic ring.[16][17]

While the oxygen atom possesses lone pairs and can theoretically participate in resonance donation (+M) , this effect is severely attenuated.[15][17] The potent inductive withdrawal by the attached -CF₃ moiety significantly reduces the oxygen's ability to donate its lone-pair electrons into the π-system.[16] The result is a group that is strongly electron-withdrawing at all positions, with its inductive effect far outweighing its resonance contribution.[13][14] This makes the -OCF₃ group a potent deactivator of the aromatic ring towards electrophilic substitution.[17]

Dominant Inductive Effect of the -OCF₃ Group.

Quantitative Impact and Physicochemical Properties

The Hammett constants for the -OCF₃ group confirm its strong electron-withdrawing nature. The ortho-positioning of the substituent, as specified in the topic, introduces additional complexity due to potential steric and through-space electronic effects, which are not captured by standard Hammett parameters derived from meta and para positions.[18] However, the acidifying effect is still pronounced. For instance, the pKa of 2-(trifluoromethyl)benzoic acid, a structurally related compound, is significantly lower than that of benzoic acid, highlighting the powerful inductive withdrawal of ortho-positioned fluorinated groups.[19]

Parameter	Value	Significance
σm (meta)	+0.39	Quantifies the strong inductive effect.[16][20]
σp (para)	+0.36	Reflects the combination of a very strong -I effect and a very weak +M effect.[16][20][21][22]
pKa (Benzoic Acid)	4.20	Reference acidity.
pKa (2-(Trifluoromethyl)benzoic acid)	~3.20	Demonstrates a dramatic increase in acidity due to the potent ortho electron-withdrawing group.[19]

Beyond its electronic impact, the -OCF₃ group significantly increases a molecule's lipophilicity (fat-solubility), a key factor for crossing biological membranes.[13][14] Furthermore, the high strength of the C-F bonds confers enhanced metabolic stability , protecting the molecule from degradation by metabolic enzymes and potentially extending its biological half-life.[15]

Part 3: Comparative Analysis and Experimental Validation

Feature	3-Chloro Substituent	2-Trifluoromethoxy Substituent
Primary Electronic Effect	Inductive Withdrawal (-I)	Strong Inductive Withdrawal (-I)
Secondary Electronic Effect	Weak Resonance Donation (+M)	Severely Attenuated Resonance Donation (+M)
Overall Character	Moderately Deactivating	Strongly Deactivating
Hammett Constant (σm)	+0.37[9]	+0.39[16][20]
Hammett Constant (σp)	+0.23[7][9]	+0.36[16][20][21][22]
Effect on Acidity	Moderate Increase	Significant Increase
Key Advantage	Established, predictable halogen effects.	Enhances lipophilicity and metabolic stability.[13][15]
Positional Influence	Meta position primarily reflects inductive effects.	Ortho position introduces steric and through-space effects in addition to strong induction.

Experimental Protocol: Determination of Hammett Constants via pKa Measurement

To ensure trustworthiness and provide a self-validating system, this section details the protocol for empirically determining a substituent's electronic effect by measuring the pKa of its corresponding benzoic acid derivative.[16]

Objective: To determine the Hammett substituent constant (σ) for a given substituent (e.g., 3-chloro) by potentiometric titration.

Materials:

• Benzoic acid (reference compound)

• 3-Chlorobenzoic acid (test compound)

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Deionized, CO₂-free water

• pH meter with a glass electrode, calibrated with standard buffers (pH 4, 7, 10)

• Magnetic stirrer and stir bar

• 50 mL burette

Methodology:

• Preparation of Solutions:

  • Accurately weigh approximately 0.1-0.2 mmol of benzoic acid and dissolve it in 50 mL of deionized water. Gentle heating may be required, followed by cooling to room temperature (25 °C).

  • Repeat the process for 3-chlorobenzoic acid.

• Titration Procedure:

  • Place the beaker containing the benzoic acid solution on the magnetic stirrer and immerse the calibrated pH electrode.

  • Begin stirring at a moderate, constant speed.

  • Record the initial pH of the solution.

  • Add the standardized NaOH solution from the burette in small increments (e.g., 0.2 mL).

  • After each addition, allow the pH reading to stabilize and record both the volume of NaOH added and the corresponding pH.

  • Continue the titration well past the equivalence point (the point of rapid pH change).

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to generate a titration curve.

  • Determine the equivalence point volume (Veq), which is the midpoint of the steepest part of the curve.

  • The half-equivalence point is the volume of NaOH equal to Veq / 2.

  • The pKa of the acid is equal to the pH of the solution at the half-equivalence point.

  • Repeat the entire titration and analysis for 3-chlorobenzoic acid to determine its pKa.

• Calculation of the Hammett Constant:

  • Use the Hammett equation: σ = pKa(benzoic acid) - pKa(substituted benzoic acid)

  • The reaction constant (ρ) for the ionization of benzoic acids in water at 25°C is defined as 1.[16]

  • Calculate σm by subtracting the measured pKa of 3-chlorobenzoic acid from the measured pKa of benzoic acid.

Workflow for Experimental Determination of Hammett Constants.

Conclusion

The 3-chloro and 2-trifluoromethoxy substituents offer distinct tools for the molecular designer. The 3-chloro group provides a classic, moderately electron-withdrawing effect, governed by the well-understood balance of halogen inductive and resonance effects. In contrast, the 2-trifluoromethoxy group is a powerful modulator, imparting a strong electron-withdrawing character while simultaneously enhancing crucial drug-like properties such as lipophilicity and metabolic stability. A quantitative understanding of their respective Hammett parameters and their impact on properties like acidity is essential for predicting their influence on a lead compound's reactivity and biological activity. By applying the principles and experimental methodologies outlined in this guide, researchers can make more informed decisions in the rational design of next-generation pharmaceuticals and advanced materials.

References

• Grokipedia. 3-Chlorobenzoic acid.
• ChemicalBook. 3-Chlorobenzoic acid CAS#: 535-80-8.
• Guidechem. 3-Chlorobenzoic acid 535-80-8 wiki.
• Ningbo Inno Pharmchem Co.,Ltd. The Role of Trifluoromethoxy Groups in Modern Chemical Synthesis.
• Leroux, F. R., Manteau, B., Pazenok, S., & Vors, J. P. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13.
• Leroux, F. R., Manteau, B., Pazenok, S., & Vors, J. P. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13. (PMC Link)
• BenchChem. (2025). The Trifluoromethoxy Group: An In-depth Technical Guide to its Electronic Effects in Aryl Halides.
• ChemicalBook. 2-(Trifluoromethyl)benzoic acid CAS#: 433-97-6.
• Chemistry Steps. (2024). Inductive and Resonance (Mesomeric) Effects.
• BenchChem. (2025). A Comparative Guide to the Influence of Trifluoromethoxy vs.
• Chemistry Stack Exchange. (2020). Does Cl- Have more -I effect or +M effect ( Resonance effect)?.
• Stenutz, R. pKa values.
• YouTube. (2020). What is Inductive & Mesomeric Effect in case of Phenol, Chlorobenzene , Nitro benzene.
• Filo. (2025). Question What are the electronic effects exerted by the substituents -OCH.. -.
• Scribd. (2025). Inductive and Resonance Effects Explained.
• MDPI. (2025).
• Leffler, J. E., & Grunwald, E. (1963). Rates and Equilibria of Organic Reactions. Wiley.
• ResearchGate. The application of the Hammett equation to ortho-substituted benzene reaction series.
• Chemistry LibreTexts. (2015). 16.2: Directing Inductive Effects of Alkyl Groups.
• Stenutz, R. Hammett substituent constants.
• SlideShare. Principles of drug designing.
• Wikipedia.
• Scribd. Hammett Substituent Constants Table.
• ACS Publications. (1972). Application of the Hammett Equation to Substituent Effects on π Donors in Charge-Transfer Complex Formation. I. Singly Substituted Donors. The Journal of Organic Chemistry.
• Hansch, C., Leo, A., & Taft, R. W. (1991). A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 91(2), 165–195.
• ResearchGate. (2026). Trifluoromethyl ethers – synthesis and properties of an unusual substituent.
• ResearchGate. Electronegativities and Hydrophobic Parameters for various substituents.
• BenchChem. (2025). A Comparative Analysis of Electrophilic Substitution: Chloro vs. Chloroethyl Directing Effects.

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Inductive and Resonance (Mesomeric) Effects - Chemistry Steps [chemistrysteps.com]
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Protocols & Analytical Methods

Application Note: High-Yield Synthesis and Mechanistic Profiling of Schiff Bases Derived from 3-Chloro-2-(trifluoromethoxy)benzaldehyde

Introduction & Scientific Rationale

In modern drug discovery and materials science, the strategic incorporation of fluorinated moieties is a proven method for optimizing the pharmacokinetic and physicochemical properties of lead compounds. 3-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS: 1261498-32-1) [1] serves as a highly specialized building block for synthesizing complex Schiff bases (imines).

The trifluoromethoxy ( −OCF3​ ) group is often referred to as a "super-halogen." It imparts extraordinary lipophilicity to the molecule (Hansch π parameter of +1.04) while simultaneously enhancing metabolic stability by protecting the aromatic ring from cytochrome P450-mediated oxidation [2]. When combined with the electron-withdrawing nature of the meta-chloro substituent, the carbonyl carbon of this benzaldehyde derivative becomes highly electrophilic. This electronic landscape accelerates the initial nucleophilic attack by primary amines but requires precise thermodynamic control to overcome the steric hindrance generated by the ortho- −OCF3​ group during the dehydration phase of Schiff base formation.

This application note provides a comprehensive, self-validating guide to synthesizing Schiff bases from 3-Chloro-2-(trifluoromethoxy)benzaldehyde, detailing the mechanistic causality behind the experimental conditions and offering two robust protocols: a conventional azeotropic distillation method and a rapid microwave-assisted green synthesis.

Physicochemical Properties of the Precursor

Understanding the properties of the starting material is critical for predicting solubility, reactivity, and downstream purification strategies.

Property	Value / Description
Chemical Name	3-Chloro-2-(trifluoromethoxy)benzaldehyde
CAS Number	1261498-32-1
Molecular Formula	C8​H4​ClF3​O2​
Molecular Weight	224.56 g/mol
Functional Groups	Aldehyde (Electrophile), Aryl Chloride, Trifluoromethyl Ether
Electronic Profile	Highly electron-deficient carbonyl due to −I effects of −Cl and −OCF3​
Steric Profile	Moderate to high hindrance at the carbonyl due to the ortho- −OCF3​ group

Reaction Mechanism & Causality

The synthesis of a Schiff base is a reversible condensation reaction between a carbonyl compound and a primary amine, yielding an imine and a water molecule [3]. The reaction proceeds via a two-step mechanism:

• Nucleophilic Addition : The lone pair of the primary amine attacks the electrophilic carbonyl carbon of 3-Chloro-2-(trifluoromethoxy)benzaldehyde. This step forms an unstable tetrahedral intermediate known as a carbinolamine . Because the −OCF3​ and −Cl groups withdraw electron density from the ring, the carbonyl carbon is highly electrophilic, making this initial attack kinetically favorable.

• Acid-Catalyzed Dehydration : The carbinolamine must lose a molecule of water to form the stable C=N double bond. This is the rate-determining step [4]. Acid catalysis is strictly required here to protonate the hydroxyl group of the carbinolamine, converting it into a superior leaving group ( −OH2+​ ).

The pH Paradox (Causality of Catalyst Selection): The pH of the reaction must be meticulously controlled (typically between pH 4.5 and 5.5). If the environment is too acidic, the primary amine will be entirely protonated to form a non-nucleophilic ammonium salt, halting the first step. If the environment is too basic, the carbinolamine will not dehydrate. Therefore, weak acids (like glacial acetic acid) or catalytic amounts of strong acids (like p-Toluenesulfonic acid, p-TSA) are utilized [3, 4].

Mechanistic Workflow

Figure 1: Mechanistic pathway of acid-catalyzed Schiff base formation highlighting intermediate states.

Experimental Protocols

To accommodate different laboratory setups and scale requirements, two distinct protocols are provided. Both protocols are designed to drive the equilibrium toward the imine product by managing the byproduct (water).

Protocol A: Conventional Azeotropic Distillation (Dean-Stark)

Best for: Bulk scale synthesis (>5 grams), ensuring complete conversion of sterically hindered amines.

Rationale: Toluene forms an azeotrope with water. By boiling the mixture at 110°C, water is continuously co-distilled and trapped in the Dean-Stark apparatus, driving the reversible reaction to 100% completion according to Le Chatelier's principle.

Materials:

• 3-Chloro-2-(trifluoromethoxy)benzaldehyde (1.0 equiv)

• Primary Amine (1.05 equiv)

• p-Toluenesulfonic acid monohydrate (p-TSA) (0.05 equiv)

• Anhydrous Toluene (Solvent)

Step-by-Step Procedure:

• Preparation : In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 equiv of 3-Chloro-2-(trifluoromethoxy)benzaldehyde in anhydrous toluene (approx. 10 mL per gram of aldehyde).

• Addition : Slowly add 1.05 equiv of the primary amine to the stirring solution.

• Catalysis : Add 0.05 equiv of p-TSA. Note: The catalytic amount prevents over-protonation of the amine.

• Assembly : Attach a Dean-Stark trap filled with toluene, followed by a reflux condenser.

• Reflux : Heat the reaction mixture to reflux (110°C) using an oil bath or heating mantle. Monitor the collection of water in the Dean-Stark trap. The reaction is typically complete within 4–6 hours when water ceases to accumulate.

• Work-up : Cool the mixture to room temperature. Wash the organic layer with saturated aqueous NaHCO3​ (to neutralize the p-TSA) and brine.

• Drying & Concentration : Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification : Purify the crude Schiff base via recrystallization from hot absolute ethanol or via silica gel column chromatography (Hexanes/Ethyl Acetate).

Protocol B: Microwave-Assisted Green Synthesis

Best for: Rapid library generation, small-scale synthesis, and environmentally conscious workflows.

Rationale: Microwave irradiation provides direct, uniform heating that dramatically accelerates reaction kinetics, reducing reaction times from hours to minutes while minimizing solvent use [5].

Materials:

• 3-Chloro-2-(trifluoromethoxy)benzaldehyde (1.0 equiv)

• Primary Amine (1.0 equiv)

• Glacial Acetic Acid (2-3 drops)

• Absolute Ethanol (Minimal amount)

Step-by-Step Procedure:

• Preparation : In a microwave-safe reaction vial, combine 1.0 equiv of the aldehyde and 1.0 equiv of the primary amine.

• Solvent & Catalyst : Add 1–2 mL of absolute ethanol to homogenize the mixture, followed by 2–3 drops of glacial acetic acid. Seal the vial with a crimp cap.

• Irradiation : Place the vial in a dedicated laboratory microwave synthesizer. Irradiate the mixture at 80°C with a power setting of 150 W for 10–20 minutes.

• Cooling & Precipitation : Allow the vial to cool to room temperature, then transfer it to an ice bath for 30 minutes. The Schiff base should precipitate as a crystalline solid.

• Isolation : Isolate the product via vacuum filtration using a Büchner funnel. Wash the filter cake with ice-cold ethanol to remove unreacted starting materials.

• Drying : Dry the crystals under a high vacuum to yield the pure Schiff base.

Analytical Characterization Expectations

To validate the success of the synthesis, the following spectroscopic signatures should be confirmed:

• FT-IR Spectroscopy : The disappearance of the strong aldehyde carbonyl ( C=O ) stretch at ~1700 cm−1 and the appearance of a sharp, characteristic imine ( C=N ) stretch between 1610–1640 cm−1 .

• 1H-NMR Spectroscopy ( CDCl3​ ) : The disappearance of the aldehyde proton singlet (~10.0 ppm) and the emergence of a distinct azomethine ( −CH=N− ) proton singlet, typically shifted upfield to 8.2–8.8 ppm depending on the amine's electronic nature.

• 19F-NMR Spectroscopy : A sharp singlet around -57 to -58 ppm , confirming the retention and integrity of the intact trifluoromethoxy ( −OCF3​ ) group.

• Mass Spectrometry (ESI-MS) : A prominent [M+H]+ molecular ion peak corresponding to the calculated exact mass of the condensed Schiff base.

References

• 1261498-32-1 | 3-Chloro-2-(trifluoromethoxy)
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design MDPI URL
• Schiff Bases, Syntheses, Characterisation and their Application to Heavy Metal Removal: A Review RSIS International URL
• New insights into the mechanism of Schiff base synthesis from aromatic amines in the absence of acid catalyst or polar solvents PeerJ URL
• Synthesis and characterization of some new heterocyclic compounds (hydroqinazoline and thiazinone)

Using 3-Chloro-2-(trifluoromethoxy)benzaldehyde in medicinal chemistry

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Application Note: Strategic Approaches to the Wittig Olefination of 3-Chloro-2-(trifluoromethoxy)benzaldehyde

Abstract

This document provides a detailed technical guide for performing the Wittig reaction on 3-Chloro-2-(trifluoromethoxy)benzaldehyde, an electron-deficient aromatic aldehyde. Recognizing the impact of the chloro and trifluoromethoxy substituents, this guide elucidates the mechanistic nuances and provides actionable, step-by-step protocols for achieving desired stereochemical outcomes. Protocols for the synthesis of both (Z)- and (E)-alkenes are presented, including the use of stabilized and non-stabilized ylides, the Schlosser modification, and the alternative Horner-Wadsworth-Emmons reaction. This note is intended for researchers in synthetic chemistry and drug development seeking to employ this substrate in olefination reactions.

Introduction and Strategic Overview

The Wittig reaction is a cornerstone of synthetic organic chemistry, enabling the reliable formation of carbon-carbon double bonds from carbonyl compounds and phosphonium ylides.[1][2][3] Its significance, recognized by the 1979 Nobel Prize in Chemistry awarded to Georg Wittig, lies in its broad applicability and the high degree of regioselectivity, where the double bond forms precisely at the location of the original carbonyl group.[3][4]

The substrate in focus, 3-Chloro-2-(trifluoromethoxy)benzaldehyde, presents unique electronic characteristics. Both the chloro and trifluoromethoxy groups are strongly electron-withdrawing, which significantly increases the electrophilicity of the carbonyl carbon.[5] This enhanced reactivity can be advantageous, potentially leading to faster reaction rates and milder required conditions compared to electron-neutral or electron-rich benzaldehydes.[5] However, it also necessitates careful control over reaction parameters to ensure high yields and desired stereoselectivity.

This guide provides a strategic framework for approaching the olefination of this substrate, addressing the primary challenge in Wittig chemistry: control of alkene geometry. The choice of the phosphonium ylide—specifically its electronic stabilization—is the principal determinant of the (E)/(Z) isomeric ratio.[6][7][8]

Mechanistic Considerations for an Electron-Deficient Aldehyde

The Wittig reaction proceeds via the nucleophilic addition of the ylide to the aldehyde, forming a four-membered ring intermediate known as an oxaphosphetane.[3][9][10] This intermediate then collapses in a retro-[2+2] cycloreversion to yield the alkene and a highly stable triphenylphosphine oxide byproduct, the formation of which is a major thermodynamic driving force for the reaction.[11][12]

Figure 1: General mechanism of the Wittig reaction.

The Role of Ylide Stability

The stereochemical outcome of the Wittig reaction is largely dictated by the nature of the substituents on the carbanionic carbon of the ylide.[6][13]

• Non-stabilized Ylides: These ylides have alkyl or aryl groups (e.g., R = alkyl, H) that do not offer significant resonance or inductive stabilization to the carbanion.[8] They are highly reactive, and the initial cycloaddition to the aldehyde is typically fast and irreversible under lithium-salt-free conditions.[9] This kinetic control favors the formation of a cis-oxaphosphetane intermediate, which subsequently collapses to yield the (Z)-alkene as the major product.[6][8]

• Stabilized Ylides: When the ylide carbanion is adjacent to an electron-withdrawing group (EWG) such as an ester or ketone (e.g., R = CO₂Et), the negative charge is delocalized and the ylide is significantly more stable and less reactive.[6][7] For these ylides, the initial cycloaddition step can be reversible.[14] This allows for equilibration to the thermodynamically more stable trans-oxaphosphetane intermediate, which leads to the selective formation of the (E)-alkene .[14][15]

Protocol Selection and Experimental Design

The choice of protocol depends directly on the desired stereoisomer of the final alkene product. The enhanced electrophilicity of 3-Chloro-2-(trifluoromethoxy)benzaldehyde suggests that reactions may proceed efficiently, but careful temperature control and inert atmosphere techniques are crucial, especially when using highly reactive non-stabilized ylides.

Figure 2: Decision workflow for selecting the appropriate olefination protocol.

Comparative Summary of Reaction Conditions

Protocol	Objective	Ylide Type	Typical Base	Key Conditions	Byproduct
Protocol 1	(Z)-Alkene	Non-stabilized	NaHMDS, KHMDS	Anhydrous, inert atmosphere, low temp. (-78 to 25 °C)	Triphenylphosphine oxide
Protocol 2A	(E)-Alkene	Stabilized	NaH, K₂CO₃, NaOEt	Often milder, can be run at RT or with gentle heating	Triphenylphosphine oxide
Protocol 2B	(E)-Alkene	Non-stabilized	n-BuLi, then PhLi	Strict low temp. (-78 °C), excess Li-salt	Triphenylphosphine oxide
HWE Reaction	(E)-Alkene	Phosphonate Ester	NaH, LiCl/DBU	Versatile conditions	Water-soluble phosphate ester

Detailed Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Anhydrous solvents and inert atmosphere techniques (Nitrogen or Argon) are required. Strong bases like n-BuLi and NaH are pyrophoric and/or water-reactive and must be handled with extreme care.

Protocol 1: (Z)-Selective Olefination using a Non-Stabilized Ylide

This protocol aims for the kinetic product and is designed to produce the (Z)-alkene. The use of a sodium or potassium base (e.g., NaHMDS) minimizes the presence of lithium salts, which can erode stereoselectivity.[9]

• Ylide Generation:

  • To an oven-dried, three-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and nitrogen inlet, add the desired alkyltriphenylphosphonium salt (1.1 eq.).

  • Suspend the salt in anhydrous tetrahydrofuran (THF) (approx. 0.2 M).

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add sodium hexamethyldisilazide (NaHMDS) (1.05 eq., as a solution in THF) dropwise via syringe.

  • Allow the mixture to warm to room temperature and stir for 1 hour. The formation of the ylide is often indicated by a distinct color change (typically to deep red or orange).

• Reaction with Aldehyde:

  • In a separate oven-dried flask, dissolve 3-Chloro-2-(trifluoromethoxy)benzaldehyde (1.0 eq.) in anhydrous THF.

  • Cool the ylide solution back down to -78 °C (dry ice/acetone bath).

  • Add the aldehyde solution dropwise to the cold ylide solution.

  • Stir the reaction at -78 °C for 1-2 hours, then allow it to slowly warm to room temperature and stir overnight. Monitor reaction progress by TLC.

• Work-up and Purification:

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the mixture with ethyl acetate or diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The crude product contains the desired alkene and triphenylphosphine oxide. Purify by flash column chromatography on silica gel (typically using a hexane/ethyl acetate gradient) to separate the product from the phosphine oxide.

Protocol 2A: (E)-Selective Olefination using a Stabilized Ylide

This is the most straightforward method for obtaining an (E)-alkene. Stabilized ylides are often solid and can be handled more easily than their non-stabilized counterparts.[15]

• Reaction Setup:

  • To an oven-dried round-bottom flask, add the stabilized ylide (e.g., (Carbethoxymethylene)triphenylphosphorane, Ph₃P=CHCO₂Et) (1.2 eq.) and 3-Chloro-2-(trifluoromethoxy)benzaldehyde (1.0 eq.).

  • Add a suitable anhydrous solvent such as toluene or dichloromethane (DCM).

  • Stir the mixture at room temperature. If the reaction is slow, it can be gently heated to reflux (40-80 °C).

  • Monitor the reaction progress by TLC until the starting aldehyde is consumed.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • The crude residue can often be directly purified by flash column chromatography on silica gel to yield the pure (E)-alkene. The polarity difference between the product and triphenylphosphine oxide is usually sufficient for good separation.

Protocol 2B: (E)-Selective Olefination via the Schlosser Modification

This protocol is employed to achieve (E)-selectivity when using a non-stabilized ylide, which would normally give the (Z)-isomer.[2][16][17] It relies on the in-situ generation and isomerization of a lithiobetaine intermediate.[18]

• Ylide and Betaine Formation:

  • Generate the non-stabilized ylide from its corresponding phosphonium salt (1.1 eq.) using n-butyllithium (n-BuLi) (1.05 eq.) in anhydrous THF at -78 °C, as described in Protocol 1.

  • While maintaining the temperature at -78 °C, add the solution of 3-Chloro-2-(trifluoromethoxy)benzaldehyde (1.0 eq.) in THF dropwise. Stir for 1 hour at this temperature to form the lithiated syn-betaine intermediate.

• Isomerization:

  • To the cold betaine solution, add a second equivalent of strong base, typically phenyllithium (PhLi) (1.1 eq.), dropwise. Stir for 30 minutes at -78 °C. This deprotonates the carbon alpha to the phosphorus, forming a dianion.

  • Slowly add a proton source, such as a pre-cooled solution of t-butanol in THF. This protonates the dianion to form the more thermodynamically stable anti-betaine.

• Elimination and Work-up:

  • Allow the reaction to slowly warm to room temperature. This induces the elimination to the (E)-alkene.

  • Perform an aqueous work-up and purification as described in Protocol 1.

Alternative Strategy: The Horner-Wadsworth-Emmons (HWE) Reaction

For robust and scalable synthesis of (E)-alkenes, the HWE reaction is often superior to the Wittig reaction.[19] It utilizes a phosphonate ester carbanion, which is more nucleophilic than a comparable stabilized Wittig ylide.[19][20] A significant practical advantage is that the phosphate byproduct is water-soluble, simplifying purification.[19][21]

• Anion Generation:

  • To a stirred suspension of sodium hydride (NaH, 60% dispersion in mineral oil) (1.2 eq.) in anhydrous THF, add the phosphonate ester (e.g., triethyl phosphonoacetate) (1.2 eq.) dropwise at 0 °C.

  • Allow the mixture to warm to room temperature and stir until hydrogen evolution ceases (approx. 1 hour).

• Reaction with Aldehyde:

  • Cool the phosphonate anion solution to 0 °C.

  • Add a solution of 3-Chloro-2-(trifluoromethoxy)benzaldehyde (1.0 eq.) in THF dropwise.

  • Allow the reaction to warm to room temperature and stir until complete (monitor by TLC).

• Work-up and Purification:

  • Carefully quench the reaction with water.

  • Extract with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

  • The crude product is typically much cleaner than in a Wittig reaction and can be purified by column chromatography.

References

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• SynArchive. Schlosser Modification. [Link]

• Master Organic Chemistry. Wittig Reaction - Examples and Mechanism. [Link]

• Organic Chemistry Portal. Wittig Reaction. [Link]

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• Chemistry Steps. The Wittig Reaction: Examples and Mechanism. [Link]

• Dalal Institute. WITTIG REACTION | MECHANISM. [Link]

• Oreate AI Blog. Understanding Stabilized and Unstabilized Ylides: A Chemical Perspective. [Link]

• The Journal of Organic Chemistry. Dissection of the Mechanism of the Wittig Reaction. [Link]

• AdiChemistry. WITTIG REACTION | MECHANISM. [Link]

• Organic Chemistry Portal. Schlosser Modification. [Link]

• Wipf, P. The Wittig Reaction. University of Pittsburgh. [Link]

• National Institutes of Health. Preparation and Wittig Reactions of Organotrifluoroborato Phosphonium Ylides. [Link]

• KPU Pressbooks. 2.8 The Wittig Reaction – Organic Chemistry II. [Link]

• OpenStax. 19.11 Nucleophilic Addition of Phosphorus Ylides: The Wittig Reaction - Organic Chemistry. [Link]

• Chemistry LibreTexts. 19.11: Nucleophilic Addition of Phosphorus Ylides - The Wittig Reaction. [Link]

• ResearchGate. Synthesis of Phosphonium Ylides | Request PDF. [Link]

• Columbia University. The Wittig Reaction. [Link]

• ResearchGate. ChemInform Abstract: The Modern Interpretation of the Wittig Reaction Mechanism | Request PDF. [Link]

• Royal Society of Chemistry. The modern interpretation of the Wittig reaction mechanism. [Link]

• Chemistry LibreTexts. 13.3.3: Alkenes from Aldehydes and Ketones - Wittig Reaction. [Link]

• ACS Publications. (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction. [Link]

• Wikipedia. Horner–Wadsworth–Emmons reaction. [Link]

• ResearchGate. Optimization of the HWE reaction conditions a | Download Table. [Link]

• Organic Chemistry Portal. Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. [Link]

• Wiley Online Library. (E)‐Selective Wittig Reactions between a Nonstabilized Phosphonium Ylide Bearing a Phosphastibatriptycene Skeleton and Benzaldehydes. [Link]

• University of California, Irvine. Solvent Free Wittig Reactions. [Link]

• Chemistry Stack Exchange. Wittig reaction with benzaldehyde. [Link]

• JoVE. Video: Aldehydes and Ketones to Alkenes: Wittig Reaction Overview. [Link]

• OpenBU. Wittig Reaction. [Link]

• University of Missouri-St. Louis. A Solvent Free Wittig Reaction. [Link]

• ACS Publications. Relative reactivity and stereoselectivity in the Wittig reactions of substituted benzaldehydes with benzylidenetriphenylphosphorane. [Link]

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Oxidation of 3-Chloro-2-(trifluoromethoxy)benzaldehyde to benzoic acid

Application Note: Chemoselective Oxidation of 3-Chloro-2-(trifluoromethoxy)benzaldehyde to 3-Chloro-2-(trifluoromethoxy)benzoic Acid

Strategic Rationale & Chemical Context

The synthesis of highly functionalized, halogenated benzoic acids is a critical operation in modern drug discovery, primarily because these moieties impart significant lipophilicity and metabolic stability to active pharmaceutical ingredients (APIs). The transformation of 3-chloro-2-(trifluoromethoxy)benzaldehyde to 3-chloro-2-(trifluoromethoxy)benzoic acid presents a unique synthetic challenge.

The presence of the strongly electron-withdrawing trifluoromethoxy (-OCF3) and chloro (-Cl) groups profoundly deactivates the aromatic ring while rendering the aldehyde carbonyl highly electrophilic. Traditional harsh oxidants (e.g., KMnO4, Jones reagent) risk over-oxidation, heavy metal contamination, or unwanted side reactions. To achieve high yields with absolute chemoselectivity, a modified Pinnick oxidation is the optimal, field-proven methodology[1]. This protocol utilizes sodium chlorite (NaClO2) as the primary oxidant under mildly acidic buffered conditions, establishing a self-validating system that protects sensitive functional groups[2].

Mechanistic Causality & Reaction Dynamics

The Pinnick oxidation operates via a highly specific mechanism that avoids the degradation of complex substrates. Understanding the causality behind each reagent is crucial for process scale-up and optimization:

• Generation of the Active Oxidant: The reaction is buffered at pH 3.5–4.0 using sodium dihydrogen phosphate (NaH2PO4). This specific pH is critical; it is acidic enough to generate the active oxidant, chlorous acid (HClO2), from NaClO2, but prevents the rapid disproportionation of HClO2 into explosive chlorine dioxide (ClO2) gas[1].

• Nucleophilic Addition & Fragmentation: Density Functional Theory (DFT) studies confirm that the rate-determining step is the nucleophilic addition of chlorous acid to the aldehyde carbonyl[3]. Because the -OCF3 and -Cl groups pull electron density away from the carbonyl, the aldehyde is highly electrophilic, which actually accelerates this initial addition step. The resulting hydroxyallyl chlorite intermediate then undergoes a pericyclic fragmentation, yielding the desired carboxylic acid and hypochlorous acid (HOCl)[4].

• The Critical Role of the Scavenger: The generation of HOCl is a problematic byproduct. HOCl is a potent chlorinating agent that can destroy the NaClO2 reactant, stall the reaction, or cause electrophilic aromatic chlorination[3]. To establish a protected system, 2-methyl-2-butene is added in vast excess. It acts as a sacrificial scavenger, rapidly reacting with HOCl to form an inert chlorohydrin, thus safeguarding the integrity of the aromatic ring and ensuring the reaction proceeds to completion[2].

Mechanistic Workflow

The following diagram illustrates the logical relationship and chemical pathways of the buffered oxidation system.

Mechanistic workflow of the Pinnick oxidation with HOCl scavenging.

Quantitative Data & Reagent Matrix

The following table summarizes the optimized stoichiometry for a 10 mmol scale reaction. tert-Butanol (t-BuOH) is selected as the organic solvent because it solubilizes both the organic substrate and the aqueous reagents while being completely resistant to oxidation by NaClO2.

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol)	Functional Role
3-Chloro-2-(trifluoromethoxy)benzaldehyde	224.56	1.0 eq	2.24 g	Electrophilic Substrate
Sodium chlorite (NaClO2, 80% tech grade)	90.44	2.0 eq	2.26 g	Primary Oxidant Source
Sodium dihydrogen phosphate (NaH2PO4)	119.98	3.0 eq	3.60 g	Acidic Buffer (Maintains pH ~3.5)
2-Methyl-2-butene	70.13	10.0 eq	10.6 mL	HOCl Scavenger
tert-Butanol (t-BuOH)	74.12	Solvent	40.0 mL	Oxidation-Resistant Organic Phase
Deionized Water (H2O)	18.02	Solvent	20.0 mL	Aqueous Phase for Salts

Step-by-Step Experimental Protocol

This methodology is designed as a self-validating system; internal checks are built into the workflow to ensure process safety and chemical integrity.

Phase 1: System Preparation

• Equip a 250 mL round-bottom flask with a magnetic stir bar and a dropping funnel.

• Charge the flask with 3-chloro-2-(trifluoromethoxy)benzaldehyde (2.24 g, 10 mmol) and dissolve completely in tert-butanol (40 mL).

• Add 2-methyl-2-butene (10.6 mL, 100 mmol) to the organic solution. Causality Check: This massive excess ensures that any HOCl generated is quenched instantaneously, preventing reaction stalling.

• In a separate beaker, dissolve NaH2PO4 (3.60 g, 30 mmol) in deionized water (10 mL). Add this buffer solution to the reaction flask. The mixture will become biphasic.

• Cool the vigorously stirring biphasic mixture to 0–5 °C using an ice-water bath.

Phase 2: Oxidant Addition & Execution 6. In a separate vial, dissolve NaClO2 (2.26 g of 80% reagent, 20 mmol) in deionized water (10 mL). 7. Transfer the NaClO2 solution to the dropping funnel and add it dropwise to the reaction mixture over a period of 30 minutes.

• Safety & Validation Note: Maintain the internal temperature below 10 °C during addition. A slight yellow tint is normal (trace ClO2), but a deep yellow/green color indicates runaway decomposition of the oxidant due to elevated temperatures or insufficient buffering.

• Once the addition is complete, remove the ice bath and allow the reaction to warm to ambient temperature (20–25 °C). Stir vigorously for 2 to 4 hours.

Phase 3: Quenching & Workup 9. Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The UV-active aldehyde spot should be completely consumed, replaced by a lower Rf streak corresponding to the carboxylic acid. 10. Once complete, concentrate the reaction mixture under reduced pressure (rotary evaporator, water bath at 30 °C) to remove the volatile 2-methyl-2-butene and the bulk of the tert-butanol. 11. Dilute the remaining aqueous slurry with deionized water (30 mL) and cool to 5 °C. 12. Slowly acidify the aqueous layer to pH ~2 using 1M HCl.

• Causality Check: Acidification is strictly required to ensure the product is fully protonated into its lipophilic free-acid form, maximizing extraction recovery.

Phase 4: Isolation & Purification 13. Extract the acidified aqueous layer with Ethyl Acetate (3 x 30 mL). 14. Combine the organic extracts and wash with brine (20 mL) to remove residual inorganic salts. 15. Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude product as a white to off-white solid. 16. Optional: Recrystallize from heptane/ethyl acetate to achieve >99% purity.

Analytical Validation Metrics

To verify the structural integrity of the synthesized 3-chloro-2-(trifluoromethoxy)benzoic acid, validate against the following expected analytical metrics:

Analytical Method	Expected Signals / Metrics	Diagnostic Value
1H NMR (DMSO-d6, 400 MHz)	δ ~13.4 (br s, 1H, COOH), 7.90 (dd, 1H, Ar-H), 7.75 (dd, 1H, Ar-H), 7.45 (t, 1H, Ar-H)	Confirms aromatic substitution pattern and presence of the acidic proton.
19F NMR (DMSO-d6, 376 MHz)	δ ~ -57.5 (s, 3F, -OCF3)	Validates the intact trifluoromethoxy group (sensitive to harsh bases, preserved here).
LC-MS (ESI-)	m/z ~ 239.0[M-H]-	Confirms the molecular weight of the desired carboxylic acid (Exact Mass: 240.56).

References

• Source: wikipedia.
• Source: nih.
• Source: psiberg.
• (PDF)
• Source: sigmaaldrich.

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• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis of Pharmaceutical Intermediates Using Fluorinated Aldehydes

Introduction: The Strategic Incorporation of Fluorine in Modern Drug Discovery

The introduction of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, with a significant percentage of new drugs approved by the FDA containing at least one fluorine atom.[1] This is attributed to the unique properties that fluorine imparts, including increased metabolic stability, enhanced lipophilicity, and altered pKa values, all of which can favorably modulate a drug candidate's pharmacokinetic and pharmacodynamic profile.[2] Fluorinated aldehydes, in particular, have emerged as powerful and versatile building blocks in the synthesis of complex pharmaceutical intermediates. Their inherent reactivity, stemming from the electron-withdrawing nature of the fluorine substituents, makes them valuable precursors for constructing a wide array of molecular architectures, including chiral centers and heterocyclic systems.[3]

This guide provides an in-depth exploration of the synthetic utility of fluorinated aldehydes in the preparation of pharmaceutical intermediates. We will delve into key synthetic transformations, providing detailed, field-proven protocols and explaining the causality behind experimental choices. The aim is to equip researchers, scientists, and drug development professionals with the knowledge to effectively leverage these powerful reagents in their synthetic endeavors.

Part 1: Asymmetric α-Fluorination of Aldehydes: A Gateway to Chiral Fluorinated Synthons

One of the most powerful strategies for creating chiral fluorinated molecules is the direct asymmetric α-fluorination of aldehydes. This method provides access to α-fluoro aldehydes, which are crucial synthons for a variety of medicinal agents.[4][5] Organocatalysis, particularly enamine catalysis, has revolutionized this field by providing a metal-free and operationally simple approach to achieving high enantioselectivity.[6][7]

The Causality Behind the Method: Enamine Catalysis

The mechanism hinges on the formation of a transient enamine intermediate from the reaction of a parent aldehyde with a chiral secondary amine catalyst, such as an imidazolidinone derivative. This enamine then acts as a nucleophile, attacking an electrophilic fluorine source like N-fluorobenzenesulfonimide (NFSI). The chiral environment provided by the catalyst directs the approach of the fluorinating agent, leading to the stereoselective formation of the C-F bond. The resulting iminium ion is then hydrolyzed to release the α-fluoro aldehyde and regenerate the catalyst.

Experimental Protocol: Organocatalytic α-Fluorination of an Aldehyde

This protocol is adapted from the work of MacMillan and co-workers and provides a general procedure for the enantioselective α-fluorination of aldehydes.[4]

Materials:

• Aldehyde substrate (1.0 mmol)

• Imidazolidinone catalyst (e.g., (5S)-5-benzyl-2,2,3-trimethylimidazolidin-4-one) (0.2 mmol, 20 mol%)

• N-Fluorobenzenesulfonimide (NFSI) (1.2 mmol)

• Solvent (e.g., a mixture of isopropanol and chloroform)

• Anhydrous sodium sulfate

• Silica gel for chromatography

Procedure:

• To a dry flask under an inert atmosphere (e.g., argon), add the imidazolidinone catalyst (20 mol%).

• Add the solvent mixture (e.g., 9:1 CHCl₃/i-PrOH, 1.0 M).

• Add the aldehyde substrate (1.0 equiv) to the catalyst solution and stir for 5 minutes at room temperature.

• Add N-fluorobenzenesulfonimide (NFSI) (1.2 equiv) in one portion.

• Stir the reaction mixture at room temperature and monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired α-fluoro aldehyde.

Trustworthiness and Self-Validation: The enantiomeric excess (ee) of the product should be determined by chiral HPLC or GC analysis. The structure and purity should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. The catalyst loading can often be reduced to as low as 2.5 mol% without a significant loss in enantioselectivity.[5][6]

Data Presentation: Substrate Scope and Enantioselectivity

Entry	Aldehyde Substrate	Catalyst Loading (mol%)	Solvent	Yield (%)	ee (%)
1	Propanal	20	CHCl₃/i-PrOH	85	90
2	3-Phenylpropanal	20	CHCl₃/i-PrOH	91	99
3	Cyclohexanecarboxaldehyde	10	Toluene/i-PrOH	88	95
4	Isovaleraldehyde	20	THF	82	92

Data is representative and compiled from literature sources for illustrative purposes.[4][6]

Visualization: Mechanism of Organocatalytic α-Fluorination

Caption: Organocatalytic cycle for the α-fluorination of aldehydes.

Part 2: Aldol Reactions with Fluorinated Aldehydes

The aldol reaction is a fundamental carbon-carbon bond-forming reaction in organic synthesis.[8] When fluorinated aldehydes are used as electrophiles, this reaction provides access to β-hydroxy carbonyl compounds bearing a fluorine atom at the α-position, which are valuable chiral building blocks for fluorinated drugs.[9][10]

The Causality Behind the Method: Stereochemical Control

The stereochemical outcome of the aldol reaction with chiral α-fluoro aldehydes can be complex. The reaction can proceed through different transition states, such as the Felkin-Anh or Cornforth models, and the preferred pathway is influenced by factors like the choice of enolate, solvent, and temperature.[10] For instance, using a boron enolate of a protected L-erythrulose derivative has been shown to lead to both matched and mismatched diastereoselection depending on the specific α-fluoro aldehyde used.[10]

Experimental Protocol: Diastereoselective Aldol Reaction

This protocol describes a general procedure for the aldol reaction of a lithium enolate with an α-fluoro aldehyde.

Materials:

• Ketone (1.0 mmol)

• Lithium diisopropylamide (LDA) (1.1 mmol, 2.0 M solution in THF/heptane/ethylbenzene)

• α-Fluoro aldehyde (1.2 mmol)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

Procedure:

• To a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and an argon inlet, add the ketone (1.0 equiv) and anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add the LDA solution (1.1 equiv) dropwise, maintaining the temperature below -70 °C.

• Stir the mixture at -78 °C for 30 minutes to ensure complete enolate formation.

• Add the α-fluoro aldehyde (1.2 equiv) dropwise to the enolate solution at -78 °C.

• Continue stirring at -78 °C and monitor the reaction by TLC.

• After the reaction is complete (typically 1-2 hours), quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature and extract with ethyl acetate (3 x 25 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography to obtain the desired α-fluoro-β-hydroxy carbonyl compound.

Trustworthiness and Self-Validation: The diastereomeric ratio (dr) of the product should be determined by ¹H NMR analysis of the crude reaction mixture. The relative and absolute stereochemistry can be determined by advanced NMR techniques (e.g., NOESY) or by conversion to a known compound.

Data Presentation: Diastereoselectivity in Aldol Reactions

Entry	Ketone	Aldehyde	Diastereomeric Ratio (syn:anti)	Yield (%)
1	Acetone	2-Fluoropropanal	85:15	78
2	Cyclohexanone	2-Fluorobenzaldehyde	90:10	85
3	Propiophenone	2,2-Difluoropropanal	>95:5	72

Data is representative and compiled from literature sources for illustrative purposes.

Visualization: Aldol Reaction Workflow

Caption: General workflow for an aldol reaction with a fluorinated aldehyde.

Part 3: Wittig Reaction for the Synthesis of Fluoroalkenes

The Wittig reaction is a widely used method for the synthesis of alkenes from aldehydes or ketones and a phosphonium ylide.[11] When fluorinated aldehydes are employed, this reaction provides a straightforward route to fluoroalkenes, which are important motifs in many biologically active molecules.[12][13]

The Causality Behind the Method: Ylide Reactivity and Stereocontrol

The stereochemical outcome of the Wittig reaction (E/Z selectivity) is largely dependent on the nature of the phosphonium ylide. Stabilized ylides (containing an electron-withdrawing group) generally afford (E)-alkenes, while non-stabilized ylides (containing an alkyl or aryl group) typically yield (Z)-alkenes. The use of fluorinated aldehydes can influence this selectivity due to electronic and steric effects.

Experimental Protocol: Synthesis of a Fluoroalkene via Wittig Reaction

This protocol outlines a general procedure for the Wittig reaction of a fluorinated aldehyde with a phosphonium ylide.

Materials:

• (Alkoxymethyl)triphenylphosphonium halide (1.0 mmol)

• Strong base (e.g., n-butyllithium or sodium hexamethyldisilazide) (1.0 mmol)

• Fluorinated aldehyde (1.0 mmol)

• Anhydrous solvent (e.g., THF or diethyl ether)

• Saturated aqueous sodium bicarbonate solution

Procedure:

• In a flame-dried, two-necked flask under an inert atmosphere, suspend the phosphonium salt (1.0 equiv) in anhydrous THF.

• Cool the suspension to 0 °C (or -78 °C for unstable ylides).

• Add the strong base (1.0 equiv) dropwise. A color change (often to deep red or orange) indicates ylide formation.

• Stir the mixture for 30-60 minutes at the same temperature.

• Add the fluorinated aldehyde (1.0 equiv), dissolved in a small amount of anhydrous THF, dropwise to the ylide solution.

• Allow the reaction mixture to warm to room temperature and stir for several hours or overnight.

• Monitor the reaction by TLC for the disappearance of the aldehyde.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with diethyl ether (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to yield the fluoroalkene. Triphenylphosphine oxide is a common byproduct.

Trustworthiness and Self-Validation: The E/Z ratio of the resulting alkene should be determined by ¹H NMR or GC analysis. The structure should be confirmed by NMR spectroscopy and mass spectrometry.

Visualization: Wittig Reaction Mechanism

Caption: Simplified mechanism of the Wittig reaction.

Part 4: Safety and Handling of Fluorinated Aldehydes

Fluorinated aldehydes, particularly those with low molecular weight like trifluoroacetaldehyde, can be volatile, flammable, and toxic.[14] Therefore, strict adherence to safety protocols is paramount.

• Engineering Controls: Always handle volatile fluorinated aldehydes in a well-ventilated chemical fume hood to minimize inhalation exposure.[15]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles or a face shield, a flame-resistant lab coat, and chemical-resistant gloves (e.g., neoprene or butyl rubber for concentrated solutions).[15]

• Storage: Store fluorinated aldehydes in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames. Keep containers tightly sealed and protect them from physical damage. Some fluorinated aldehydes are air-sensitive and should be stored under an inert atmosphere.

• Handling: Use non-sparking tools and ground and bond containers during transfer to prevent static discharge.[15] Avoid contact with skin and eyes. In case of a spill, evacuate the area and follow established emergency procedures.

• Incompatibilities: Fluorinated aldehydes are reactive and should be stored away from strong oxidizing agents, strong bases, and strong reducing agents.

A thorough risk assessment should be conducted before working with any new fluorinated aldehyde.[15] Consult the Safety Data Sheet (SDS) for specific handling and safety information.[14][16]

Conclusion

Fluorinated aldehydes are indispensable tools in the synthesis of pharmaceutical intermediates. The unique reactivity conferred by fluorine substitution enables a wide range of transformations, leading to the construction of complex and biologically relevant molecules. The methodologies discussed herein, including asymmetric α-fluorination, aldol reactions, and Wittig olefination, provide robust and reliable pathways to valuable fluorinated building blocks. As the demand for sophisticated fluorinated pharmaceuticals continues to grow, the innovative application of fluorinated aldehydes will undoubtedly play a pivotal role in the future of drug discovery and development.

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• All About Drugs. (2018). Fluoroalkylation. Retrieved from [Link][21]

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• Díaz-Oltra, S., Carda, M., Murga, J., Falomir, E., & Marco, J. A. (2008). Aldol reactions between L-erythrulose derivatives and chiral alpha-amino and alpha-fluoro aldehydes: competition between Felkin-Anh and Cornforth transition states. Chemistry, 14(30), 9240–9254. [Link][10]

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• MDPI. (2021). Synthesis and Applications of Selected Fluorine-Containing Fluorophores. Retrieved from [Link][25]

• RUA. (n.d.). Diastereoselective deacylative aldol reaction of 3-acetyl-3-fluorooxindoles with aldehydes. Retrieved from [Link]

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• Ingenta Connect. (2004). Recent Applications of Trifluoroacetaldehyde Ethyl Hemiacetal for the Synthesis of Trifluoromethylated Compounds. Retrieved from [Link]

• ChemRxiv. (n.d.). Synthesis of Halogen Bond Donor Site-Introduced Functional Monomers via Wittig Reaction of Perfluorohalogenated Benzaldehydes: Toward Digitalization as Reliable Strategy in Small Molecule Synthesis. Retrieved from [Link][26]

• eScholarship.org. (n.d.). Aldolase-catalyzed synthesis of chiral organofluorines. Retrieved from [Link][27]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Chemistry of Trifluoromethylation: A Deep Dive with Trifluoroacetaldehyde Hydrate. Retrieved from [Link][2]

• ResearchGate. (n.d.). Efficient Synthesis of Fluoroalkenes via Diethylzinc-Promoted Wittig Reaction. Retrieved from [Link][12]

• Taylor & Francis Online. (1985). A New Method of Fluoroalkylation by a Wittig Reaction. Synthetic Communications, 15(1), 53-58. [Link][13]

• Tynes, R. E., & Roberts, S. M. (1995). Reaction of trifluoroacetaldehyde with amino acids, nucleotides, lipid nucleophiles, and their analogs. Chemical Research in Toxicology, 8(3), 399–407. [Link][28]

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Application Notes and Protocols for Nucleophilic Addition Reactions to 3-Chloro-2-(trifluoromethoxy)benzaldehyde

Introduction: The Synthetic Utility of a Highly Functionalized Benzaldehyde Derivative

3-Chloro-2-(trifluoromethoxy)benzaldehyde is a key building block for the synthesis of novel pharmaceuticals and agrochemicals. The strategic placement of a chloro and a trifluoromethoxy group on the aromatic ring significantly influences the reactivity of the aldehyde functionality. The potent electron-withdrawing nature of both the ortho-trifluoromethoxy group (-OCF₃) and the meta-chloro group (-Cl) renders the carbonyl carbon highly electrophilic and, therefore, exceptionally susceptible to nucleophilic attack. This heightened reactivity opens avenues for a diverse range of carbon-carbon and carbon-heteroatom bond-forming reactions.

However, the steric bulk of the ortho-trifluoromethoxy group presents a notable challenge, potentially hindering the approach of nucleophiles. Consequently, the selection of appropriate reaction conditions is paramount to achieving high yields and selectivities. This guide provides detailed application notes and robust protocols for key nucleophilic addition reactions, offering insights into overcoming the steric and electronic challenges associated with this valuable synthetic intermediate.

Electronic and Steric Profile of 3-Chloro-2-(trifluoromethoxy)benzaldehyde

The reactivity of 3-Chloro-2-(trifluoromethoxy)benzaldehyde is governed by a combination of electronic and steric factors.

• Electronic Effects: Both the trifluoromethoxy and chloro substituents are strongly electron-withdrawing through inductive effects (-I). The trifluoromethoxy group also exhibits a weak resonance-withdrawing effect (-M). This cumulative electron withdrawal significantly increases the partial positive charge on the carbonyl carbon, making it a potent electrophile. Aromatic aldehydes are generally less reactive in nucleophilic additions compared to their aliphatic counterparts due to the electron-donating resonance of the phenyl ring; however, the presence of these strong electron-withdrawing groups counteracts this effect, enhancing reactivity.[1][2][3]

• Steric Effects: The ortho-trifluoromethoxy group imposes considerable steric hindrance around the aldehyde functionality. This can impede the approach of bulky nucleophiles and may necessitate the use of less sterically demanding reagents or more forcing reaction conditions. The interplay between these electronic and steric effects dictates the optimal conditions for successful nucleophilic addition reactions.

Core Nucleophilic Addition Protocols

The following protocols are designed to serve as a robust starting point for researchers working with 3-Chloro-2-(trifluoromethoxy)benzaldehyde. Optimization may be necessary depending on the specific nucleophile and desired scale.

Grignard Reaction: Synthesis of Secondary Alcohols

The Grignard reaction is a fundamental method for forming carbon-carbon bonds by adding an organomagnesium halide to a carbonyl group.[4][5][6] Given the high reactivity of the aldehyde, careful control of the reaction temperature is crucial to minimize side reactions.

Materials:

• 3-Chloro-2-(trifluoromethoxy)benzaldehyde

• Methylmagnesium bromide (3.0 M in diethyl ether)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Reaction Setup: Under an inert atmosphere, dissolve 3-Chloro-2-(trifluoromethoxy)benzaldehyde (1.0 eq) in anhydrous diethyl ether in a round-bottom flask.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Grignard Reagent Addition: Add methylmagnesium bromide (1.1 eq) dropwise from a dropping funnel over 30 minutes, maintaining the temperature at 0 °C. The reaction is exothermic, and slow addition is critical to control the temperature.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Slowly quench the reaction by adding saturated aqueous NH₄Cl solution at 0 °C.

• Workup: Separate the organic layer and extract the aqueous layer with diethyl ether (2 x volumes). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Causality Behind Experimental Choices:

• Anhydrous Conditions: Grignard reagents are highly basic and react readily with protic solvents like water. Therefore, all glassware must be oven-dried, and anhydrous solvents must be used.[4]

• Low Temperature: The reaction is highly exothermic. Maintaining a low temperature (0 °C) minimizes the formation of side products and prevents the potential for runaway reactions.

• Slow Addition: Dropwise addition of the Grignard reagent ensures that the heat generated can be effectively dissipated, maintaining control over the reaction.

Table 1: Representative Data for Grignard Reaction

Parameter	Value	Notes
Substrate	3-Chloro-2-(trifluoromethoxy)benzaldehyde	1.0 eq
Nucleophile	Methylmagnesium Bromide	1.1 eq
Solvent	Anhydrous Diethyl Ether	-
Temperature	0 °C	Critical for selectivity
Reaction Time	1 hour post-addition	Monitor by TLC
Expected Product	1-(3-Chloro-2-(trifluoromethoxy)phenyl)ethanol	Secondary Alcohol
Typical Yield	75-85%	Dependent on purity of reagents and strict anhydrous conditions

Diagram 1: Grignard Reaction Workflow

Caption: Workflow for the Grignard reaction.

Wittig Reaction: Synthesis of Alkenes

The Wittig reaction is a versatile method for the synthesis of alkenes from aldehydes and ketones using a phosphonium ylide.[7][8][9] The steric hindrance at the ortho position of 3-Chloro-2-(trifluoromethoxy)benzaldehyde may influence the stereochemical outcome of the reaction. For non-stabilized ylides, the (Z)-alkene is often the major product.

Materials:

• 3-Chloro-2-(trifluoromethoxy)benzaldehyde

• Ethyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) (2.5 M in hexanes)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Ylide Generation: In an oven-dried, two-necked flask under an inert atmosphere, suspend ethyltriphenylphosphonium bromide (1.2 eq) in anhydrous THF. Cool the suspension to 0 °C.

• Base Addition: Add n-BuLi (1.1 eq) dropwise. The solution will typically turn a deep red or orange color, indicating the formation of the ylide. Stir for 30 minutes at 0 °C.

• Aldehyde Addition: In a separate flask, dissolve 3-Chloro-2-(trifluoromethoxy)benzaldehyde (1.0 eq) in anhydrous THF. Add this solution dropwise to the ylide solution at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Quenching and Workup: Quench the reaction with saturated aqueous NH₄Cl solution. Extract the product with diethyl ether (3 x volumes). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography to separate the alkene from the triphenylphosphine oxide byproduct.

Causality Behind Experimental Choices:

• Strong Base: A strong base like n-BuLi is required to deprotonate the phosphonium salt and generate the reactive ylide.

• Anhydrous THF: THF is an excellent solvent for both the phosphonium salt and the ylide, and its anhydrous form is crucial to prevent quenching of the n-BuLi and the ylide.

• Overnight Reaction: Due to the steric hindrance of the aldehyde, the reaction may proceed slower than with unhindered aldehydes, necessitating a longer reaction time.

Table 2: Representative Data for Wittig Reaction

Parameter	Value	Notes
Substrate	3-Chloro-2-(trifluoromethoxy)benzaldehyde	1.0 eq
Phosphonium Salt	Ethyltriphenylphosphonium bromide	1.2 eq
Base	n-Butyllithium	1.1 eq
Solvent	Anhydrous THF	-
Temperature	0 °C to room temperature	Controlled addition at low temperature
Reaction Time	12-16 hours	Monitor by TLC
Expected Product	1-Chloro-2-(1-propen-1-yl)-3-(trifluoromethoxy)benzene	Mixture of (E) and (Z) isomers
Typical Yield	60-75%	May require optimization to improve stereoselectivity

Diagram 2: Wittig Reaction Mechanism

Caption: Simplified mechanism of the Wittig reaction.

Aldol Condensation: Synthesis of α,β-Unsaturated Ketones

The Aldol condensation is a powerful tool for forming carbon-carbon bonds, typically involving the reaction of an enolate with a carbonyl compound.[10] Since 3-Chloro-2-(trifluoromethoxy)benzaldehyde lacks α-hydrogens, it can only act as the electrophilic partner in a crossed Aldol (Claisen-Schmidt) condensation.

Materials:

• 3-Chloro-2-(trifluoromethoxy)benzaldehyde

• Acetophenone

• Sodium hydroxide (NaOH)

• Ethanol

• Water

Procedure:

• Reactant Solution: In a round-bottom flask, dissolve 3-Chloro-2-(trifluoromethoxy)benzaldehyde (1.0 eq) and acetophenone (1.1 eq) in ethanol.

• Base Addition: While stirring at room temperature, slowly add an aqueous solution of NaOH (2.0 eq).

• Reaction: Continue stirring at room temperature for 4-6 hours. A precipitate of the product may form during this time.

• Isolation: Pour the reaction mixture into ice-water and acidify with dilute HCl to neutralize the excess NaOH.

• Filtration: Collect the solid product by vacuum filtration and wash with cold water.

• Purification: Recrystallize the crude product from ethanol to obtain the purified α,β-unsaturated ketone.

Causality Behind Experimental Choices:

• Base Catalyst: A base, such as sodium hydroxide, is required to generate the enolate from acetophenone, which then acts as the nucleophile.

• Protic Solvent: Ethanol is a suitable solvent for both the reactants and the base, facilitating the reaction.

• Crossed Condensation: Since the benzaldehyde derivative cannot enolize, it serves exclusively as the electrophile, leading to a single major condensation product and avoiding self-condensation of the aldehyde.[11]

Table 3: Representative Data for Aldol Condensation

Parameter	Value	Notes
Substrate	3-Chloro-2-(trifluoromethoxy)benzaldehyde	1.0 eq
Nucleophile Precursor	Acetophenone	1.1 eq
Base	Sodium Hydroxide	2.0 eq
Solvent	Ethanol	-
Temperature	Room Temperature	-
Reaction Time	4-6 hours	Monitor by TLC or precipitation
Expected Product	(E)-1-(3-Chloro-2-(trifluoromethoxy)phenyl)-3-phenylprop-2-en-1-one	Chalcone derivative
Typical Yield	80-90%	Product often precipitates from the reaction mixture

Diagram 3: Aldol Condensation Logical Flow

Caption: Logical flow of the Aldol condensation protocol.

Conclusion and Future Perspectives

The protocols outlined in this guide demonstrate the synthetic versatility of 3-Chloro-2-(trifluoromethoxy)benzaldehyde in key nucleophilic addition reactions. The heightened electrophilicity of the carbonyl carbon, a direct consequence of the electron-withdrawing substituents, facilitates these transformations. While the ortho-trifluoromethoxy group introduces steric considerations, careful control of reaction parameters allows for efficient product formation. These application notes provide a solid foundation for researchers to explore the synthesis of a wide array of novel molecules with potential applications in medicinal chemistry and materials science. Further investigations could focus on asymmetric nucleophilic additions to introduce chirality and expand the molecular diversity accessible from this valuable starting material.

References

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• Anomalous stereoselectivity in the Wittig reaction: the role of steric interactions. (2013). PubMed. Available at: [Link]

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• Schematic reaction profile for the nucleophilic addition reaction of CN⁻ to benzaldehydes 2. ResearchGate. Available at: [Link]

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Advanced Application Notes &amp; Protocols: Halogen-Lithium Exchange on Benzaldehyde Derivatives

Executive Summary

Halogen-lithium exchange is a cornerstone of organometallic chemistry, enabling the generation of highly reactive aryllithium intermediates for complex molecule synthesis. However, applying this transformation to halo-benzaldehydes presents a profound chemoselectivity challenge. The highly electrophilic formyl group is acutely susceptible to nucleophilic attack by both the incoming alkyllithium reagent and the newly generated aryllithium species[1].

This application note synthesizes field-proven insights to detail three distinct, self-validating protocols to circumvent this limitation: in situ α-amino alkoxide protection, classical acetalization, and continuous flow flash chemistry.

Mechanistic Causality: The Electrophilicity Challenge

Organolithium reagents are characterized by their extreme nucleophilicity and basicity. When a halo-benzaldehyde is treated directly with n-butyllithium (n-BuLi) or sec-butyllithium (s-BuLi), the kinetic rate of nucleophilic addition to the carbonyl carbon often outpaces the rate of halogen-lithium exchange at the carbon-halogen bond. This leads to unwanted Wurtz-type coupling, polymerization, or secondary alcohol formation.

To establish a reliable synthetic system, the formyl group must either be chemically masked to remove its electrophilicity (thermodynamic control) or the reaction must be physically constrained within a microreactor to outpace the side reactions (kinetic control)[2].

Mandatory Visualization: Reaction Pathways

Reaction pathways for halogen-lithium exchange on halo-benzaldehydes.

Protocol I: In Situ Protection via α-Amino Alkoxides (The Comins Method)

Causality & Logic: The Comins method leverages the rapid, reversible addition of a lithium amide (e.g., lithium morpholide) to the aldehyde to form an α-amino alkoxide intermediate in situ[1]. This tetrahedral intermediate effectively masks the electrophilic carbonyl carbon, rendering it inert to the subsequent addition of the alkyllithium reagent used for the halogen-lithium exchange. Upon aqueous acidic workup, the alkoxide collapses, seamlessly regenerating the formyl group[3]. This one-pot methodology eliminates the need for separate protection and deprotection steps.

Step-by-Step Methodology:

• Preparation of Lithium Morpholide: In a flame-dried Schlenk flask under an argon atmosphere, dissolve morpholine (1.1 equiv.) in anhydrous tetrahydrofuran (THF, 0.2 M). Cool the solution to -78 °C using a dry ice/acetone bath.

• Amide Formation: Add n-BuLi (1.1 equiv., typically 1.6 M or 2.5 M in hexanes) dropwise over 10 minutes. Stir for 20 minutes at -78 °C to ensure complete deprotonation[1].

• In Situ Protection: Slowly add the halo-benzaldehyde (1.0 equiv.) dissolved in a minimal amount of anhydrous THF. Stir for 30 minutes at -78 °C. The formation of the lithium α-amino alkoxide is rapid and quantitative.

• Halogen-Lithium Exchange: Add a second portion of n-BuLi or s-BuLi (1.2 equiv.) dropwise to the reaction mixture at -78 °C[1]. Stir for 30–60 minutes. The sterically demanding alkoxide directs the exchange while preventing nucleophilic attack.

• Electrophilic Quench: Introduce the desired electrophile (e.g., an alkyl halide, DMF, or a borate ester) (1.5 equiv.) and allow the mixture to slowly warm to room temperature over 2 hours.

• Deprotection & Isolation: Quench the reaction with saturated aqueous NH₄Cl or 1 M HCl. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography.

Scientist's Insight: Ensure the morpholine is rigorously dried. Trace moisture will consume the initial equivalent of n-BuLi, leading to incomplete alkoxide formation and subsequent carbonyl attack during the exchange step.

Protocol II: Classical Acetal Protection Strategy

Causality & Logic: Converting the aldehyde to a diethyl or cyclic acetal completely removes the sp² electrophilic center, replacing it with sp³ carbon-oxygen bonds that are highly stable to strong bases[1]. Furthermore, the oxygen atoms of the acetal can act as a Directed Metalation Group (DMG), coordinating the lithium ion and stabilizing the adjacent aryllithium intermediate[1].

Step-by-Step Methodology:

• Acetalization: Combine the halo-benzaldehyde (1.0 equiv.), triethyl orthoformate (1.2 equiv.), and a catalytic amount of an acid (e.g., NH₄Cl or p-TsOH) in absolute ethanol[1]. Stir at room temperature until TLC or GC-MS indicates complete conversion (typically 4–12 hours).

• Workup: Neutralize with NaHCO₃, concentrate, and extract with diethyl ether to isolate the halo-benzaldehyde diethyl acetal.

• Halogen-Lithium Exchange: Dissolve the protected acetal (1.0 equiv.) in anhydrous THF at -78 °C under argon. Add s-BuLi or n-BuLi (1.1 equiv.) dropwise[1]. Stir for 1–2 hours at -78 °C.

• Electrophilic Quench: Add the electrophile (1.2 equiv.) and allow the reaction to warm to room temperature[1].

• Deprotection: To reveal the aldehyde, dissolve the crude product in a mixture of THF and 2 M HCl (1:1) and stir at room temperature for 2 hours, followed by standard aqueous extraction.

Protocol III: Flash Chemistry in Continuous Flow Microreactors

Causality & Logic: Flash chemistry exploits the precise spatial and temporal control of continuous flow microreactors to outpace undesired side reactions. By ensuring extremely fast micromixing and strictly controlling the residence time (often < 1 second) at cryogenic temperatures, the halogen-lithium exchange occurs, and the resulting aryllithium is trapped by an inline electrophile before it can attack the unprotected formyl group of another molecule. This "protecting-group-free" approach represents the vanguard of modern process intensification[2].

Step-by-Step Methodology:

• System Priming: Assemble a continuous flow system equipped with high-precision syringe pumps, T-shaped micromixers (e.g., ID 250 μm), and PTFE microtube reactors[2]. Submerge the micromixers and residence tubing in a cooling bath set to -78 °C.

• Reagent Preparation: Prepare Solution A (halo-benzaldehyde in anhydrous THF, 0.1 M), Solution B (n-BuLi or s-BuLi in hexanes, 0.12 M), and Solution C (electrophile in THF, 0.15 M).

• Micromixing & Exchange: Pump Solution A and Solution B into the first T-mixer. Adjust flow rates to achieve a residence time of exactly 1.3 to 3.1 milliseconds (depending on the specific isomer stability) in the first reactor zone.

• Inline Trapping: The effluent from the first reactor immediately enters a second T-mixer, where it intersects with Solution C (the electrophile).

• Residence & Quench: Allow the mixture to flow through a second residence loop (residence time ~1–5 seconds) to complete the functionalization before exiting the reactor into a flask containing a quenching solution (e.g., aqueous NH₄Cl)[2].

Scientist's Insight: The extremely fast micromixing (ID 250 μm) is critical. Poor mixing leads to localized concentration gradients, which promotes Wurtz-type coupling even at cryogenic temperatures.

Comparative Data Summary

Strategy	Protection Type	Reagents Required	Operating Temp	Reaction / Residence Time	Scalability & Throughput
In Situ Alkoxide	Transient (One-Pot)	Lithium morpholide, n-BuLi	-78 °C	30–60 min	Moderate (Batch)
Acetalization	Stable (Multi-Step)	Triethyl orthoformate, s-BuLi	Room Temp to -78 °C	4–12 Hours	High (Batch)
Flash Chemistry	None (Kinetic Control)	n-BuLi or s-BuLi	-78 °C to -30 °C	1.3 ms – 8.0 s	Very High (Continuous Flow)

References

• Advances in Flow Chemistry for Organolithium-Based Synthesis: A Process Perspective. mdpi.com.
• Benzyllithiums bearing aldehyde carbonyl groups. A flash chemistry approach. rsc.org.
• Application Notes and Protocols for Directed ortho-Substitution of Benzaldehyde Deriv
• In Situ Protection Methodology in Carbonyl Chemistry. jst.go.jp.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Advances in Flow Chemistry for Organolithium-Based Synthesis: A Process Perspective [mdpi.com]
• 3. jstage.jst.go.jp [jstage.jst.go.jp]

Technical Notes & Optimization

Technical Support Center: Purification of 3-Chloro-2-(trifluoromethoxy)benzaldehyde

Welcome to the technical support resource for 3-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS No. 1261498-32-1). This guide is designed for researchers, chemists, and drug development professionals who require this key intermediate in its highest possible purity. Achieving high purity is critical as even minor impurities can lead to unwanted side reactions, lower yields, and complications in downstream applications.

This document moves beyond simple protocols to provide in-depth, field-tested insights into the purification of this molecule. We will explore the "why" behind each step, helping you troubleshoot common issues and adapt these methods to your specific experimental context.

Compound Profile & Physical Properties

A foundational understanding of the physical properties of 3-Chloro-2-(trifluoromethoxy)benzaldehyde is essential for selecting and optimizing a purification strategy.

Property	Value	Source
CAS Number	1261498-32-1	[1]
Molecular Formula	C₈H₄ClF₃O₂	[1]
Molecular Weight	224.56 g/mol	[1]
Physical Form	Liquid	[2]
Appearance	Light yellow liquid	[2]
Storage	Sealed in dry, 2-8°C	[1]

Section 1: Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process in a direct question-and-answer format.

Question: My crude product is a dark yellow or brown oil. What causes this discoloration and how can I remove it?

Answer: Discoloration in crude benzaldehydes typically arises from two sources: phenolic impurities and oxidation/polymerization products. Phenolic impurities may be present from precursor materials, while exposure to air and light can cause the aldehyde to oxidize to the corresponding carboxylic acid or form polymeric materials.

Troubleshooting Steps:

• Activated Carbon Treatment: For minor color bodies, a simple treatment with activated carbon can be effective.

  • Dissolve the crude oil in a minimal amount of a non-polar solvent like dichloromethane or diethyl ether.

  • Add a small amount of activated carbon (approx. 1-2% by weight).

  • Stir for 15-30 minutes at room temperature.

  • Filter through a pad of Celite® to remove the carbon. .

• Aqueous Wash: If acidic impurities (like the corresponding carboxylic acid) are suspected, an aqueous wash is recommended before distillation or chromatography.

  • Dissolve the crude product in an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize and remove acidic components.

  • Wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo. .

• Sodium Bisulfite Adduct Formation: For stubborn impurities, purification via a sodium bisulfite adduct is a highly selective method for aldehydes.[3]

  • The crude aldehyde is stirred vigorously with a saturated aqueous solution of sodium bisulfite. The aldehyde forms a solid adduct, while most organic impurities do not and remain in the organic/aqueous phase.

  • The solid adduct is filtered and washed.

  • The pure aldehyde is then regenerated by treating the adduct with an acid (e.g., HCl) or a strong base (e.g., NaOH).[3] This classic technique is excellent for separating the aldehyde from non-aldehydic contaminants.

Question: My GC/HPLC analysis shows several impurity peaks. How do I choose between distillation and column chromatography?

Answer: The choice depends on the nature of the impurities. A Gas Chromatography-Mass Spectrometry (GC-MS) analysis is invaluable here to identify the molecular weights of the impurities.

• Choose Vacuum Distillation if: The impurities have boiling points significantly different (at least 20-25°C) from the product. A patent for a structurally similar compound demonstrates purification by distillation under high vacuum (10-15 Torr) at 80-90°C, suggesting this is a viable method.[4] Distillation is often more scalable and economical for removing non-volatile (polymeric) or highly volatile impurities.

• Choose Flash Column Chromatography if: The impurities are structural isomers or have boiling points very close to the product. Isomers are notoriously difficult to separate by distillation. Chromatography separates based on polarity, which is often different enough between isomers to allow for effective purification. Reverse-phase HPLC methods using acetonitrile and water have been shown to be effective for related benzaldehydes, and this principle can be applied to column chromatography.[5]

Caption: Figure 1. Decision workflow for selecting the primary purification method.

Question: I'm attempting vacuum distillation, but the product is decomposing in the distillation pot. What is happening?

Answer: Thermal decomposition is a common issue with functionalized aromatic compounds, especially at elevated temperatures. Benzaldehydes can be sensitive.

Preventative Measures:

• Ensure High Vacuum: The primary goal of vacuum is to lower the boiling point. Ensure your vacuum pump is pulling a strong, stable vacuum (ideally <1 Torr). Check all joints for leaks.

• Accurate Temperature Monitoring: Place the thermometer correctly. The bulb should be level with the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.

• Avoid Overheating: Use a heating mantle with a stirrer and heat the pot slowly and evenly. Do not exceed the required temperature. For a similar compound, temperatures were kept at 80-90°C.[4]

• Minimize Residence Time: Use a distillation setup appropriate for the scale (e.g., Kugelrohr for small scales) to minimize the time the compound spends at high temperatures. Distill the product as quickly as is reasonably possible once the correct temperature and pressure are reached.

Question: My flash column chromatography is providing poor separation. How can I optimize it?

Answer: Poor separation (co-elution or tailing) is usually a problem with the chosen solvent system (mobile phase).

Optimization Strategy:

• TLC Analysis First: Always optimize your solvent system using Thin Layer Chromatography (TLC) before running a column. The ideal system gives a retention factor (Rf) for the desired product of ~0.3-0.4 and good separation from all impurities.

• Solvent Polarity: 3-Chloro-2-(trifluoromethoxy)benzaldehyde is a relatively polar molecule due to the aldehyde and ether groups, but also has significant non-polar character.

  • Start with a low-polarity mobile phase, such as 5% ethyl acetate in hexanes.

  • Gradually increase the polarity by increasing the percentage of ethyl acetate (e.g., 7%, 10%, 15%) until you achieve good separation on the TLC plate.

• Alternative Solvents: If a simple ethyl acetate/hexanes system fails, try a different solvent combination. Adding a small amount of dichloromethane can sometimes improve selectivity.

Caption: Figure 2. A logical flow for troubleshooting poor column chromatography results.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary recommended purification methods for this compound? Based on its properties as a liquid and data from similar compounds, the two most effective methods are Vacuum Distillation for removing impurities with different boiling points and Flash Column Chromatography for separating isomers and compounds with similar volatilities.[3][4]

Q2: What are the key safety precautions I must take? This compound and its relatives are classified as irritants. Always handle 3-Chloro-2-(trifluoromethoxy)benzaldehyde in a well-ventilated chemical fume hood.[6][7] Wear appropriate Personal Protective Equipment (PPE), including:

• Eye Protection: Safety glasses or goggles.[6]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).[6]

• Body Protection: A lab coat. Avoid inhalation of vapors and contact with skin and eyes.[2][7]

Q3: How should I properly store the purified product? The compound should be stored in a tightly sealed container in a cool, dry place, preferably refrigerated at 2-8°C.[1] To prevent slow oxidation from atmospheric oxygen, storing under an inert atmosphere (e.g., nitrogen or argon) is best practice for long-term stability.[2][8]

Q4: Which analytical techniques are best for assessing final purity?

• Gas Chromatography (GC): This is the ideal method for assessing the purity of volatile compounds and detecting any remaining volatile impurities.[9] A purity level of >98% is typically required for most applications.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): NMR provides structural confirmation and can detect impurities that are not visible by GC, though it is less sensitive for trace-level quantification.

• High-Performance Liquid Chromatography (HPLC): HPLC is also an excellent method for purity assessment, particularly for resolving isomers.[5]

Section 3: Detailed Experimental Protocols

Protocol 1: Vacuum Distillation

This protocol is designed for purifying the compound from non-volatile or highly volatile impurities.

• Setup: Assemble a clean, dry short-path distillation apparatus. Ensure all glass joints are properly greased and sealed to maintain a high vacuum.

• Charge the Flask: Add the crude 3-Chloro-2-(trifluoromethoxy)benzaldehyde and a magnetic stir bar to the distillation flask. Do not fill the flask more than two-thirds full.

• Apply Vacuum: Slowly and carefully apply vacuum from a suitable pump (e.g., rotary vane pump). The pressure should ideally be below 1 Torr.

• Heating: Begin stirring and gently heat the distillation flask using a heating mantle.

• Collect Fractions:

  • Collect any low-boiling impurities as a forerun fraction.

  • Once the temperature stabilizes at the expected boiling point of the product, switch to a clean receiving flask. Collect the main fraction.

  • Stop the distillation before the pot goes to dryness to avoid concentrating potentially explosive peroxides (a general precaution with ethers).

• Shutdown: Remove the heating mantle and allow the system to cool completely before slowly venting the apparatus to atmospheric pressure.

Protocol 2: Flash Column Chromatography

This protocol is ideal for separating the target compound from impurities of similar polarity.

• Solvent System Selection: As determined by TLC analysis, prepare the appropriate mobile phase (e.g., 10% Ethyl Acetate in Hexanes).

• Column Packing: Pack a glass column with silica gel using the slurry method with your chosen mobile phase. Ensure the silica bed is compact and level.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane.

  • Alternatively, for better resolution, pre-adsorb the crude product onto a small amount of silica gel ("dry loading").

  • Carefully apply the sample to the top of the packed column.

• Elution: Add the mobile phase to the top of the column and apply positive pressure (using a pump or inert gas) to achieve a flow rate of approximately 2 inches/minute.

• Fraction Collection: Collect fractions in test tubes and monitor the elution of the product using TLC.

• Combine and Concentrate: Combine the pure fractions (as determined by TLC), and remove the solvent using a rotary evaporator to yield the purified liquid product.

References

• University of Colorado, Boulder. (n.d.). Recrystallization - Single Solvent. Organic Chemistry @ CU Boulder. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Separation of Benzaldehyde, 3-chloro- on Newcrom R1 HPLC column. Retrieved from [Link]

• Google Patents. (2021). WO2021240331A1 - Process for the preparation of 3,5-dichloro-2,2,2-trifluoroacetophenone.

• European Patent Office. (n.d.). EP 0145334 A2 - Benzaldehyde derivative and process for its preparation. Retrieved from [Link]

• Agilent. (n.d.). J&W GC Column Selection Guide. Retrieved from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. WO2021240331A1 - Process for the preparation of 3,5-dichloro-2,2,2-trifluoroacetophenone - Google Patents [patents.google.com]
• 5. Separation of Benzaldehyde, 3-chloro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. fishersci.com [fishersci.com]
• 9. postnova.com [postnova.com]

Technical Support Center: Storage Stability &amp; Handling of 3-Chloro-2-(trifluoromethoxy)benzaldehyde

As a Senior Application Scientist, I frequently encounter researchers struggling with the inconsistent reactivity of fluorinated building blocks. 3-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS: 1261498-32-1) is a highly valuable electrophile in drug discovery. However, the exact structural features that make it useful—the strongly electron-withdrawing chloro and trifluoromethoxy (-OCF₃) groups—also dictate its distinct degradation profile.

The following guide is designed to provide actionable, mechanistically grounded troubleshooting steps for maintaining the integrity of this reagent in your laboratory.

Part 1: Mechanistic Insight into Degradation

Why does this compound degrade on the benchtop? The primary mechanism is autoxidation . When exposed to ambient oxygen and initiated by ambient light (hν) or trace transition metals, the aldehydic C-H bond undergoes homolytic cleavage. This forms an acyl radical, which rapidly traps triplet oxygen to form a peroxy radical. This peroxy radical abstracts a hydrogen from another benzaldehyde molecule, generating a perbenzoic acid derivative, which then reacts with another aldehyde molecule to yield two equivalents of 3-chloro-2-(trifluoromethoxy)benzoic acid (1)[1].

The -OCF₃ group exhibits high lipophilicity and a unique orthogonal conformation that strengthens the C-O bond but leaves the aromatic ring electron-deficient (2)[2]. However, this electron deficiency does not protect the aldehydic proton from radical attack.

Radical chain autoxidation pathway of 3-Chloro-2-(trifluoromethoxy)benzaldehyde.

Part 2: Troubleshooting Guide & FAQs

Q1: I opened a bottle of 3-Chloro-2-(trifluoromethoxy)benzaldehyde that has been stored at room temperature for a few months, and there is a white crystalline precipitate. What is it, and can I still use the reagent? Answer: The white precipitate is almost certainly 3-chloro-2-(trifluoromethoxy)benzoic acid, the product of autoxidation (3)[3]. Aldehydes are notoriously prone to this radical chain reaction. Because the carboxylic acid is highly polar and strongly hydrogen-bonded, it precipitates out of the neat liquid aldehyde. Causality: Using this degraded material directly will introduce acidic impurities into your reaction, which can quench basic reagents (like Grignard or organolithium reagents) or catalyze unwanted polymerization (4)[4]. You must purify it before use.

Q2: My yields in reductive amination using this aldehyde have dropped from 85% to 40% over the last month. The bottle is stored in the fridge but without an inert gas purge. Why? Answer: Cold storage slows down kinetics but does not eliminate oxygen. Without an inert atmosphere, oxygen slowly diffuses into the liquid. Furthermore, condensation from moving the cold bottle into a humid ambient environment introduces moisture. Moisture leads to the reversible formation of the aldehyde hydrate (gem-diol). While reversible, the hydrate is unreactive in standard nucleophilic additions until it dehydrates, effectively lowering the active concentration of your electrophile. Causality: Argon is preferred over Nitrogen because it is denser than air and forms a protective "blanket" over the liquid phase, preventing O₂ ingress and maintaining purity (5)[5].

Q3: How can I verify the purity of my stored batch quickly before setting up a sensitive cross-coupling reaction? Answer: A rapid solubility test combined with TLC or ¹H NMR is the most self-validating approach.

Diagnostic workflow for degraded 3-Chloro-2-(trifluoromethoxy)benzaldehyde samples.

Part 3: Quantitative Stability Profile

To standardise your laboratory practices, refer to the following stability matrix. These metrics illustrate the causal relationship between environmental exposure and degradation rates.

Storage Condition	Temperature	Atmosphere	Light Exposure	Expected Shelf Life	Primary Degradation Pathway
Optimal	2-8°C	Argon	Dark (Amber Vial)	> 12 Months	None / Negligible
Acceptable	2-8°C	Air	Dark (Amber Vial)	1-3 Months	Slow Autoxidation
Suboptimal	20-25°C	Air	Dark (Amber Vial)	2-4 Weeks	Accelerated Autoxidation
Poor	20-25°C	Air	Ambient Light	< 1 Week	Photochemical Autoxidation
High Humidity	2-8°C	Air (Unsealed)	Dark	< 2 Weeks	Hydration / Oxidation

Part 4: Standard Operating Procedures (SOPs)

Protocol 1: Recovery and Purification of Oxidized Reagent

If your batch is contaminated with the carboxylic acid degradant, distillation or a basic wash is required to restore standard activity (6)[6]. Here is a self-validating liquid-liquid extraction protocol that exploits the pKa difference between the aldehyde and the acid.

• Dissolution: Dissolve the degraded 3-Chloro-2-(trifluoromethoxy)benzaldehyde in a non-polar organic solvent (e.g., dichloromethane).

• Transfer: Move the organic layer to a separatory funnel.

• Base Wash: Wash the organic layer with an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃).

  • Causality: The basic aqueous phase deprotonates the carboxylic acid degradant, partitioning it into the aqueous layer as a water-soluble sodium salt, while the unreacted aldehyde remains in the organic phase.

• Brine Wash: Separate the layers and wash the organic phase once with brine to remove residual water.

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Storage: Store the purified aldehyde immediately under an Argon atmosphere at 2-8°C.

Protocol 2: Optimal Aliquoting and Storage

• Receipt: Upon receiving a new batch, immediately transfer the bottle to a fume hood equipped with an Argon line.

• Thawing: If the compound is stored cold, allow it to thaw completely at room temperature before opening.

  • Causality: Opening a cold bottle causes immediate condensation of atmospheric moisture into the reagent, leading to hydrate formation.

• Aliquoting: Aliquot the neat reagent into pre-dried, amber glass vials.

  • Causality: Amber glass blocks UV light, preventing the photochemical initiation of the acyl radical.

• Purging: Purge the headspace of each vial with a gentle stream of Argon for 30 seconds.

  • Causality: Argon is denser than air and displaces oxygen, effectively starving the autoxidation radical chain of its critical O₂ reactant.

• Sealing: Seal tightly with PTFE-lined caps and store at 2-8°C.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Sciencemadness Discussion Board - Oxidation of Benzaldehyde, Prevention Of - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Why do aldehydes require an inert atmosphere? | Filo [askfilo.com]
• 6. chemicalpapers.com [chemicalpapers.com]

Technical Support Center: Overcoming Steric Hindrance in 2-Substituted Benzaldehydes

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical solutions for the common challenges associated with the steric hindrance of 2-substituted (ortho-substituted) benzaldehydes. The bulky nature of a substituent adjacent to the aldehyde group can dramatically decrease reactivity, leading to low yields or failed reactions. This document offers troubleshooting advice and advanced strategies to overcome these synthetic hurdles.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the nature of steric hindrance in ortho-substituted benzaldehydes.

Q1: Why are nucleophilic addition reactions with 2-substituted benzaldehydes so challenging?

The primary issue is steric hindrance. An ortho-substituent, such as a methyl, chloro, or methoxy group, physically obstructs the pathway of an incoming nucleophile aiming to attack the electrophilic carbonyl carbon.[1][2] This crowding increases the activation energy of the reaction, slowing it down or preventing it from occurring under standard conditions.[1] Unlike aliphatic aldehydes, the aromatic ring's resonance already slightly reduces the carbonyl's electrophilicity, and the addition of a bulky ortho-group compounds this challenge.[3]

Q2: What are the general strategies to improve reaction success with these substrates?

Overcoming this steric barrier typically involves one or more of the following core strategies:

• Increase Carbonyl Electrophilicity: Using Lewis acid additives can activate the aldehyde, making the carbonyl carbon a more potent electrophile that attracts nucleophiles more strongly.[1]

• Increase Nucleophile Reactivity: Employing smaller, more reactive nucleophiles (e.g., organolithium reagents instead of Grignard reagents) or more reactive variants of standard reagents (e.g., Horner-Wadsworth-Emmons reagents) can be highly effective.[1]

• Modify Reaction Conditions: Increasing the reaction temperature or pressure provides the necessary energy to surmount the activation barrier imposed by the steric hindrance.[1] This must be done carefully to avoid side reactions or decomposition.[1]

• Utilize Advanced Catalysis: Modern catalytic systems, including transition-metal and organocatalytic approaches, can offer unique reaction pathways that are less susceptible to steric effects. For instance, using a transient directing group can facilitate ortho C-H functionalization even in hindered systems.[4][5]

Troubleshooting Guide: Common Reactions

This section provides specific, actionable solutions for common experimental failures encountered when working with 2-substituted benzaldehydes.

Issue 1: Low or No Yield in Grignard or Organolithium Reactions

You've attempted to add an alkyl or aryl Grignard reagent to a 2-substituted benzaldehyde, but you primarily recover the starting material or observe minimal product formation.

• Primary Cause: The bulky ortho-substituent is physically blocking the approach of the organometallic nucleophile to the carbonyl carbon.[1]

• Secondary Cause: The Grignard reagent may act as a base, leading to side reactions if acidic protons are present, or as a reducing agent, converting the aldehyde to an alcohol via hydride transfer.

Solutions & Protocols

Solution A: Activate the Carbonyl with a Lewis Acid Additive

The addition of certain Lewis acids, particularly cerium(III) chloride (CeCl₃), can dramatically improve yields. The cerium ion coordinates to the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and promoting nucleophilic attack over side reactions.[1]

Caption: Lewis acid activation of a hindered aldehyde.

Protocol 1: Cerium-Mediated Grignard Addition

• Preparation: Flame-dry a round-bottom flask under vacuum and cool under an inert atmosphere (N₂ or Ar). Add anhydrous cerium(III) chloride (1.2 equivalents) and anhydrous THF.

• Activation: Stir the CeCl₃ suspension vigorously for at least 2 hours at room temperature to ensure it is fully activated. Cool the slurry to 0 °C.

• Grignard Addition: Add the Grignard reagent (1.1 equivalents) dropwise to the CeCl₃ slurry and stir for 1 hour at 0 °C.

• Substrate Addition: Slowly add a solution of the 2-substituted benzaldehyde (1.0 equivalent) in anhydrous THF to the organocerium reagent.

• Reaction & Quench: Allow the reaction to warm to room temperature and stir until completion (monitor by TLC). Carefully quench the reaction by pouring it into a cold saturated aqueous solution of ammonium chloride (NH₄Cl).

• Workup: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Solution B: Switch to a More Reactive Organometallic Reagent

Organolithium reagents are generally more reactive than their Grignard counterparts and can sometimes overcome the steric barrier where Grignard reagents fail.[1] Use caution, as their higher reactivity can also lead to more side reactions.

Issue 2: The Wittig Reaction Fails to Produce the Desired Alkene

Your attempt to convert a hindered benzaldehyde to an alkene using a standard Wittig reagent (a phosphonium ylide) results in low conversion or recovery of starting materials.

• Primary Cause: Steric clash between the ortho-substituent on the aldehyde and the bulky triphenylphosphine group of the ylide prevents the formation of the key oxaphosphetane intermediate.[6][7]

• Secondary Cause: The ylide may be too stable (if using a stabilized ylide) and not reactive enough to engage with the sterically shielded and electronically less reactive aldehyde.[7]

Solutions & Protocols

Solution: Use the Horner-Wadsworth-Emmons (HWE) Reaction

The HWE reaction, a modification of the Wittig, uses a phosphonate ester instead of a phosphonium salt. The resulting phosphonate carbanion is smaller and generally more nucleophilic than a conventional ylide, allowing it to react more efficiently with hindered aldehydes.[1][7] A significant advantage is that the byproduct, a water-soluble phosphate salt, is much easier to remove during workup than triphenylphosphine oxide.

Table 1: Comparison of Wittig vs. HWE for a Hindered Aldehyde

Substrate	Reagent Type	Reagent Example	Typical Yield	Byproduct
2,6-Dichlorobenzaldehyde	Wittig	Ph₃P=CHCO₂Et	< 10%	Ph₃P=O (difficult to remove)
2,6-Dichlorobenzaldehyde	HWE	(EtO)₂P(O)CH₂CO₂Et + NaH	> 85%	(EtO)₂P(O)ONa (water-soluble)
Note: Yields are illustrative and based on general principles for sterically hindered substrates.[1]

Protocol 2: Horner-Wadsworth-Emmons (HWE) Olefination

• Preparation: In a flame-dried flask under an inert atmosphere, add anhydrous THF. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equivalents) and wash the oil away with dry hexanes. Carefully decant the hexanes.

• Anion Formation: Re-suspend the NaH in fresh anhydrous THF and cool to 0 °C. Add the phosphonate ester (e.g., triethyl phosphonoacetate, 1.05 equivalents) dropwise. Allow the mixture to stir at room temperature until hydrogen evolution ceases (approx. 1 hour).

• Aldehyde Addition: Cool the resulting clear solution back to 0 °C and add a solution of the 2-substituted benzaldehyde (1.0 equivalent) in anhydrous THF dropwise.

• Reaction & Quench: Stir the reaction at room temperature until completion (monitor by TLC). Quench by slowly adding saturated aqueous NH₄Cl solution.

• Workup: Extract with an organic solvent, wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify by column chromatography.

Issue 3: Inefficient Reductive Amination

The reaction between your hindered aldehyde, an amine, and a reducing agent is slow and gives low yields of the desired amine product.

• Primary Cause: The formation of the intermediate imine or iminium ion is sterically hindered and slow. The equilibrium may not favor the imine, especially if water is not removed.

• Secondary Cause: The reducing agent might be too weak to efficiently reduce the sterically hindered iminium ion once it forms.

Solutions & Workflow

Solution A: Catalyze Imine Formation with a Lewis Acid

A Lewis acid like titanium(IV) isopropoxide (Ti(OiPr)₄) can act as a dehydrating agent and activate the aldehyde, accelerating the formation of the crucial imine intermediate.[1]

Solution B: Use a More Suitable Reducing Agent

Sodium triacetoxyborohydride (NaBH(OAc)₃) is an excellent choice for reductive aminations. It is milder than NaBH₄, tolerates slightly acidic conditions (which can help catalyze imine formation), and is particularly effective at reducing hindered iminium ions.[1]

Sources

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Technical Support Center: Minimizing Side Reactions in Reductive Amination of Fluorinated Aldehydes

Welcome to the technical support center for navigating the complexities of reductive amination with fluorinated aldehydes. The presence of fluorine atoms significantly alters the electronic properties of the aldehyde, making it highly susceptible to specific side reactions that can complicate synthesis and reduce yields. This guide provides in-depth, field-proven insights and troubleshooting strategies to help you achieve clean, high-yielding reactions.

Frequently Asked Questions (FAQs)

Q1: Why are fluorinated aldehydes so much more challenging to work with in reductive amination compared to their non-fluorinated analogs?

The high electronegativity of fluorine atoms creates a strong electron-withdrawing effect on the carbonyl carbon. This heightened electrophilicity makes the aldehyde exceptionally reactive and prone to several side reactions that are less common with standard aldehydes. Key issues include:

• Increased Susceptibility to Nucleophilic Attack: The aldehyde becomes a prime target not only for the desired amine but also for other nucleophiles, including water, alcohols (from solvents), or even another molecule of the aldehyde.

• Hemiaminal Stability: The electron-withdrawing groups can stabilize the initial hemiaminal intermediate formed upon amine addition.[1][2][3][4] This can slow down the subsequent dehydration to the critical imine intermediate, allowing other side reactions to occur.

• Cannizzaro-type Reactions: In the absence of α-hydrogens (e.g., trifluoroacetaldehyde) and under basic or even neutral conditions, these activated aldehydes can undergo disproportionation where one molecule is reduced to an alcohol and another is oxidized to a carboxylic acid.[5][6][7][8]

Q2: I'm seeing a significant amount of the corresponding fluorinated alcohol in my reaction mixture. What's causing this?

This is a classic problem and points to two likely culprits:

• Direct Aldehyde Reduction: Your reducing agent is reducing the starting aldehyde before it has a chance to form the imine. This is common with powerful reducing agents like sodium borohydride (NaBH₄).[9]

• Cannizzaro-type Reaction: If your aldehyde lacks α-hydrogens, it may be undergoing a disproportionation reaction.[5][6][7] This is exacerbated by basic conditions or prolonged reaction times where the aldehyde concentration remains high.

Solution: The most effective solution is to use a reducing agent that is selective for the protonated imine (iminium ion) over the aldehyde. Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice for this reason.[10][11][12][13][14] Its bulk and milder reactivity prevent significant reduction of the starting aldehyde, allowing the imine to form first and then be rapidly reduced.[12][14]

Q3: My primary amine is getting dialkylated, leading to a tertiary amine byproduct. How can I promote selective mono-alkylation?

Over-alkylation occurs because the secondary amine product is often more nucleophilic than the starting primary amine, leading it to react with another molecule of the aldehyde.[15][16][17]

Troubleshooting Strategies:

• Control Stoichiometry: Use a slight excess of the primary amine (1.5 to 2.0 equivalents) relative to the aldehyde. This statistically favors the reaction of the aldehyde with the more abundant primary amine.

• Stepwise Procedure: The most robust method is to separate the imine formation and reduction steps.[14][18][19]

  • Mix the aldehyde and amine in an anhydrous solvent first.

  • Allow the imine to form completely (monitor by TLC or LC-MS). The use of a dehydrating agent like molecular sieves can drive this equilibrium forward.[18][20]

  • Only then, add the reducing agent (e.g., NaBH(OAc)₃) to reduce the pre-formed imine.

• Maintain Neutral to Mildly Acidic pH: Over-alkylation can be suppressed under non-acidic conditions.[18] Avoid strong acids which can catalyze the formation of the undesired tertiary amine.

Troubleshooting Guide: Specific Issues & Solutions

This section addresses specific experimental observations and provides a logical workflow for diagnosing and solving the problem.

Problem 1: Low Conversion of Starting Aldehyde

• Symptom: Significant amount of unreacted fluorinated aldehyde remains even after extended reaction times.

• Underlying Cause: The equilibrium for imine formation is unfavorable, often due to the presence of water which can hydrolyze the imine back to the starting materials.[9][21][22][23][24][25] Fluorinated aldehydes can also form stable hemiaminals that are slow to dehydrate.[1][26]

• Troubleshooting Workflow:

Caption: Troubleshooting low aldehyde conversion.

Problem 2: Formation of a Cannizzaro-type Byproduct (Alcohol and Carboxylic Acid)

• Symptom: You observe both the corresponding fluorinated alcohol and the fluorinated carboxylic acid in your product mixture. This is most common for aldehydes with no α-hydrogens (e.g., CF₃CHO).

• Underlying Cause: The highly electrophilic aldehyde undergoes a disproportionation reaction.[5][6][7][27] This is a bimolecular process where one aldehyde molecule oxidizes another.

• Troubleshooting Workflow:

Caption: Minimizing Cannizzaro-type side reactions.

Optimized Experimental Protocol

This protocol is designed as a starting point for the one-pot reductive amination of a generic fluorinated aldehyde with a primary amine using sodium triacetoxyborohydride.

Materials:

• Fluorinated Aldehyde (1.0 equiv)

• Primary Amine (1.2 equiv)

• Sodium Triacetoxyborohydride (STAB) (1.5 equiv)[14]

• Anhydrous 1,2-Dichloroethane (DCE)

• Acetic Acid (Optional, 0.1 equiv)

• Activated 4Å Molecular Sieves

Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the primary amine (1.2 equiv) and activated 4Å molecular sieves.

• Solvent Addition: Add anhydrous DCE to achieve a concentration of approximately 0.1-0.2 M with respect to the aldehyde.

• Aldehyde Addition: Add the fluorinated aldehyde (1.0 equiv) to the stirred mixture at room temperature.

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to allow for imine formation. If the amine is a weak nucleophile, a catalytic amount of acetic acid can be added at this stage.[15] Monitor the consumption of the aldehyde by TLC or LC-MS.

• Reduction: Once imine formation is evident (or complete), add sodium triacetoxyborohydride (1.5 equiv) portion-wise. Be aware that the reaction may be mildly exothermic.

• Reaction Monitoring: Continue to stir the reaction at room temperature. Monitor the disappearance of the imine intermediate. The reaction is typically complete within 1-4 hours.

• Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with dichloromethane (DCM) or your solvent of choice.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography.

Data Summary: Reagent Selection

The choice of reducing agent is the most critical parameter for success. The following table summarizes the properties of common reagents.

Reducing Agent	Abbreviation	Typical Solvent	Selectivity Profile	Key Considerations
Sodium Triacetoxyborohydride	NaBH(OAc)₃ / STAB	DCE, DCM, THF[28]	Excellent: Reduces iminium ions much faster than aldehydes.[10][11][14]	Highly Recommended. Moisture sensitive. Ideal for one-pot procedures.
Sodium Cyanoborohydride	NaBH₃CN	MeOH, EtOH	Good: Selective for imines at acidic pH (~4-5).[29]	Effective, but highly toxic (potential for HCN gas evolution). Less common now.
Sodium Borohydride	NaBH₄	MeOH, EtOH	Poor: Reduces aldehydes and ketones rapidly, often before imine formation is complete.[9]	Generally unsuitable for one-pot reactions with sensitive aldehydes.
Catalytic Hydrogenation	H₂ / Pd, Pt, Ni	MeOH, EtOH	Variable: Can be effective but may reduce other functional groups.	Requires specialized equipment (hydrogenator). Can be a green alternative.[20]

References

• TSpace Repository. Density Functional Theory (DFT) Study on Selective Reductive Amination of Sodium Triacetoxyborohydride (STAB) with Respect to Imines over Aldehydes and Ketones. Available from: [Link]

• ACS Omega. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. Available from: [Link]

• Study.com. Cannizzaro Reaction | Definition, Mechanism & Examples. Available from: [Link]

• Sciencemadness.org. A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Available from: [Link]

• Allen Institute. (2025). Cannizzaro Reaction Mechanism | Steps, Conditions, Uses & FAQs. Available from: [Link]

• Cannizzaro Reaction. Available from: [Link]

• ProQuest. Density Functional Theory (DFT) Study on Selective Reductive Amination of Sodium Triacetoxyborohydride (STAB) with Respect to Imines over Aldehydes and Ketones. Available from: [Link]

• Pharmaguideline. Cannizzaro Reaction and Crossed Cannizzaro Reaction. Available from: [Link]

• Chemistry Stack Exchange. (2024). Stability of hemiaminals. Available from: [Link]

• Wikipedia. Reductive amination. Available from: [Link]

• Journal of Organic Chemistry. (1996). Biomimetic Reductive Amination of Fluoro Aldehydes and Ketones via[5][10]-Proton Shift Reaction.(1) Scope and Limitations. Available from: [Link]

• Reductive Amination. Available from: [Link]

• Journal of Organic Chemistry. (2001). Reactivity of Stable Trifluoroacetaldehyde Hemiaminals. 1. An Unexpected Reaction with Enolizable Carbonyl Compounds. Available from: [Link]

• Reddit. (2023). Ways to reduce the bis amination during a reductive amination?. Available from: [Link]

• Journal of Organic Chemistry. (2002). Reactivity of Stable Trifluoroacetaldehyde Hemiaminals. 2. Generation and Synthetic Potentialities of Fluorinated Iminiums. Available from: [Link]

• Organic Reactions. Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Available from: [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Available from: [Link]

• RSC Green Chemistry. (2018). Amine dehydrogenases: efficient biocatalysts for the reductive amination of carbonyl compounds. Available from: [Link]

• Master Organic Chemistry. Hydrolysis of imines to give ketones (or aldehydes). Available from: [Link]

• ResearchGate. (a) Amine alkylation and reductive amination are classical synthetic.... Available from: [Link]

• ACS Publications. (2001). Reactivity of Stable Trifluoroacetaldehyde Hemiaminals. 1. An Unexpected Reaction with Enolizable Carbonyl Compounds. Available from: [Link]

• Master Organic Chemistry. (2022). Imines - Properties, Formation, Reactions, and Mechanisms. Available from: [Link]

• ACS Omega. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. Available from: [Link]

• Catalysts. (2019). Reductive Amination of Furanic Aldehydes in Aqueous Solution over Versatile NiyAlOx Catalysts. Available from: [Link]

• ResearchGate. (A) Optimal pH for reductive amination; (B) Optimal temperature for.... Available from: [Link]

• ResearchGate. (2018). I am trying to do reductive amination , kindly share a feasible procedure ?. Available from: [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). Available from: [Link]

• Chemistry LibreTexts. (2023). Reaction with Primary Amines to form Imines. Available from: [Link]

• News-Medical.Net. (2018). Imine Hydrolysis. Available from: [Link]

• Frontiers in Chemistry. (2020). Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. Available from: [Link]

• BYJU'S. (2022). Imine Hydrolysis. Available from: [Link]

• Chemistry – A European Journal. (2017). Direct Reductive Amination of Carbonyl Compounds Catalyzed by a Moisture Tolerant Tin(IV) Lewis Acid. Available from: [Link]

• Synple Chem. Application Note – Reductive Amination. Available from: [Link]

• ResearchGate. (2023). One-pot protocol for the reductive amination of aldehydes using thiamine hydrochloride as a green catalyst under solvent-free condition. Available from: [Link]

• Molecules. (2014). Stable Hemiaminals with a Cyano Group and a Triazole Ring. Available from: [Link]

• Journal of Organic Chemistry. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination. Available from: [Link]

• ACS Catalysis. (2016). B(C6F5)3-Catalyzed Reductive Amination using Hydrosilanes. Available from: [Link]

• Reductive Amination - Common Conditions. Available from: [Link]

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Technical Support Center: Crystallization of 3-Chloro-2-(trifluoromethoxy)benzaldehyde

Welcome to the technical support guide for the purification of 3-Chloro-2-(trifluoromethoxy)benzaldehyde. This resource is designed for researchers, chemists, and drug development professionals who are utilizing this intermediate and require a robust, reliable purification protocol. Crystallization is a powerful technique for purification, but its success is contingent on a clear understanding of the compound's physicochemical properties and the principles governing crystal formation.[1] This guide provides in-depth, experience-driven troubleshooting advice and answers to frequently asked questions to help you overcome common challenges and achieve high-purity crystalline material.

Troubleshooting Guide: Common Crystallization Issues

This section addresses specific problems you may encounter during the crystallization of 3-Chloro-2-(trifluoromethoxy)benzaldehyde. Each answer provides a causal explanation and a step-by-step protocol for resolution.

Q1: I've cooled my solution, but no crystals have formed. What should I do?

A1: The failure of crystals to form from a cooled solution indicates that the solution is supersaturated but lacks the necessary nucleation sites for crystal growth to begin. [2][3] This is a common challenge that can often be resolved by manually inducing nucleation. Follow these steps in sequential order.

Caption: Decision tree for inducing crystallization.

• Scratch the Flask: Use a glass stirring rod to gently but audibly scratch the inner surface of the flask below the level of the solution.[4] The microscopic scratches on the glass provide high-energy sites that can act as templates for crystal nucleation.[4]

• Add a Seed Crystal: If you have a small amount of previously purified solid, add a single, tiny crystal to the supersaturated solution.[2][3] This seed crystal provides a pre-formed lattice onto which other molecules can deposit, bypassing the initial nucleation energy barrier.

• Reduce Solvent Volume: If the above methods fail, it's highly likely that too much solvent was used.[5][6] Gently heat the solution to boiling and evaporate a portion of the solvent (e.g., 25-30%). Allow the solution to cool again. This increases the concentration of the solute, making spontaneous crystallization more favorable.[2]

• Utilize a Colder Bath: If room temperature or a standard ice bath (0 °C) is insufficient, try a lower-temperature bath, such as a brine-ice bath, which can reach temperatures around -10 °C.[4] Increased cooling further decreases the solubility of the compound.

Q2: My compound separated as a liquid or "oiled out" instead of forming solid crystals. How can I resolve this?

A2: "Oiling out" occurs when the solute precipitates from the solution at a temperature above its melting point. [7] Because 3-Chloro-2-(trifluoromethoxy)benzaldehyde is a relatively low-melting solid, this is a significant risk. Impurities can also suppress the melting point, exacerbating the problem.[6] The resulting oil often traps impurities effectively, defeating the purpose of crystallization.[7]

• Re-dissolve and Dilute: Return the flask to the heat source and add more of the primary ("good") solvent until the oil fully redissolves.[6] The goal is to lower the saturation temperature of the solution to below the compound's melting point. Allow this more dilute solution to cool very slowly.

• Modify the Solvent System: If dilution fails, the solvent system may be inappropriate. A common cause is using a solvent in which the compound is excessively soluble. Try re-dissolving the oil and adding a small amount of a miscible "anti-solvent" (one in which the compound is poorly soluble) while the solution is still hot. This can raise the temperature at which crystallization occurs.

• Purify the Crude Material: Significant quantities of impurities can lower the melting point of your compound as a eutectic mixture. If oiling out persists, consider a preliminary purification step like column chromatography to remove impurities before attempting crystallization again.

Q3: My crystallization yield is very low. What are the likely causes and solutions?

A3: A low yield is a common issue that typically points to one of several procedural errors. [6] The goal is to maximize the recovery of the purified solid while leaving impurities behind in the "mother liquor."

Potential Cause	Explanation	Solution
Excess Solvent	Using more than the minimum amount of hot solvent required to dissolve the compound will keep a significant portion of your product in solution even after cooling.[5]	Re-concentrate the mother liquor by boiling off some solvent and cool again to recover a second crop of crystals. For future attempts, add hot solvent portion-wise until the solid just dissolves.[8]
Incomplete Cooling	The solubility of the compound, while low in cold solvent, is not zero. Failing to cool the solution sufficiently or for an adequate duration will result in product loss.	Ensure the flask is cooled in an ice bath for at least 30-45 minutes. Allow sufficient time for thermal equilibrium to be reached.
Premature Crystallization	If using a hot filtration step to remove insoluble impurities, the product may crystallize on the filter paper or in the funnel stem upon slight cooling.	Use a pre-heated funnel (stemless or short-stemmed is best) and filter the hot, saturated solution as quickly as possible. Add a small excess of hot solvent before filtering to prevent premature saturation.[9]
Excessive Washing	Washing the collected crystals on the filter with too much cold solvent, or with solvent that is not sufficiently cold, will dissolve some of the product.	Wash the crystals with a minimal amount of ice-cold solvent, allowing the vacuum to pull the wash through completely between rinses.[10]

Frequently Asked Questions (FAQs)

Q1: How do I select an appropriate solvent for crystallizing 3-Chloro-2-(trifluoromethoxy)benzaldehyde?

A1: The ideal solvent is one in which the compound is highly soluble at elevated temperatures but has low solubility at room temperature or below.[9][11] Given the structure of 3-Chloro-2-(trifluoromethoxy)benzaldehyde (an aromatic aldehyde with polar chloro and trifluoromethoxy groups), solvents of intermediate polarity are excellent starting points.

• Place approximately 50 mg of your crude compound into a small test tube.

• Add a potential solvent dropwise at room temperature. If the compound dissolves readily, the solvent is unsuitable as a single-solvent system.[12]

• If the compound is poorly soluble at room temperature, heat the test tube in a water bath and continue adding the solvent dropwise until the solid dissolves.

• Remove the test tube from the heat and allow it to cool slowly to room temperature, then place it in an ice bath.

• Observe the quantity and quality of the crystals that form. An ideal solvent will produce a large crop of well-defined crystals.

Solvent	Polarity	Boiling Point (°C)	Rationale / Comments
Hexanes / Heptane	Non-polar	69 / 98	Good as an "anti-solvent" or for precipitating non-polar impurities. Likely too non-polar to dissolve the aldehyde on its own.
Toluene	Non-polar (Aromatic)	111	May have suitable solubility characteristics due to the aromatic ring.
Dichloromethane	Intermediate	40	Low boiling point can make it difficult to maintain a large temperature gradient. Use with care.
Isopropanol	Polar Protic	82	Often a good choice for moderately polar compounds.
Ethanol / Water	Polar Protic Mix	Variable	A mixed-solvent system. Dissolve in hot ethanol, then add hot water dropwise until the solution becomes faintly cloudy (the cloud point). Re-heat to clarify and then cool.[11]

Q2: What are the likely impurities in my sample and how do they impact crystallization?

A2: Impurities are the primary reason for performing crystallization. They can originate from the starting materials of the synthesis or from side reactions. For a substituted benzaldehyde, common impurities may include:

• Unreacted Starting Materials: Such as the corresponding substituted toluene or benzyl alcohol.

• Over-oxidation Products: The corresponding 3-chloro-2-(trifluoromethoxy)benzoic acid, which can form if the aldehyde is exposed to air.[13]

• Isomers: Positional isomers formed during the synthesis.

Impurities can significantly hinder crystallization by disrupting the formation of a uniform crystal lattice.[14][15] They can inhibit nucleation (requiring higher supersaturation), alter crystal shape (e.g., causing needles instead of prisms), or become incorporated into the crystal, reducing the final purity.[14] In some cases, high impurity levels can lead to the "oiling out" phenomenon discussed earlier.[6]

Q3: What is a mixed-solvent system and when is it advantageous?

A3: A mixed-solvent system is used when no single solvent provides the ideal solubility profile for recrystallization.[16] The technique involves a pair of miscible solvents:

• Solvent 1 (The "Good" Solvent): One in which your compound is readily soluble, even at room temperature.

• Solvent 2 (The "Anti-Solvent" or "Bad" Solvent): One in which your compound is poorly soluble, even when hot.

• Dissolve the crude compound in a minimal amount of the hot "good" solvent.

• While keeping the solution hot, add the "bad" solvent dropwise until the solution just begins to turn cloudy (this is the point of saturation).

• Add a drop or two of the hot "good" solvent to re-clarify the solution.

• Allow the solution to cool slowly. The gradual change in solvent composition and temperature will promote slow, controlled crystallization.

This method is highly effective for compounds that are either too soluble or too insoluble in all common single solvents. A common and effective pair for moderately polar compounds like this is Ethanol (good solvent) and Water (anti-solvent).[11]

References

• University of California, Los Angeles. (n.d.). Recrystallization. UCLA Chemistry and Biochemistry. [Link]

• University of California, Davis. (n.d.). SOP: Crystallization. UC Davis Chem Wiki. [Link]

• McGlone, T., et al. (2021). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. Organic Process Research & Development. [Link]

• Nichols, L. (2025). 3.5: Inducing Recrystallization. Chemistry LibreTexts. [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. Organic Chemistry at CU Boulder. [Link]

• Mohrig, J. R., et al. (1974). Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education. [Link]

• Gagniere, E., et al. (2021). The striking ability of impurities to significantly influence crystallization processes is a topic of paramount interest in the pharmaceutical industry. Crystals. [Link]

• ChemEd X. (n.d.). Inducing Crystallization by Nucleation. [Link]

• University of York. (n.d.). Solvent Choice. Chemistry Teaching Labs. [Link]

• University of Toronto. (n.d.). Recrystallization - Single Solvent. Chemistry.utoronto.ca. [Link]

• Al-Haque, S. (2021). Experimental No. (4) Recrystallization. [Link]

• Nichols, L. (2022). 3.5E: Initiating Crystallization. Chemistry LibreTexts. [Link]

• Royal Society of Chemistry. (2021). Finding the best solvent for recrystallisation student sheet. [Link]

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. [Link]

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• 14. Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol | MDPI [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Home Page [chem.ualberta.ca]

Technical Support Center: Benzaldehyde Derivative Storage &amp; Purification

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who struggle with the degradation of benzaldehyde and its derivatives. Benzaldehydes are notoriously unstable on the shelf, rapidly degrading into unusable solid masses if mishandled.

This guide is designed to move beyond basic instructions. By understanding the chemical causality behind degradation, you can implement self-validating protocols to purify, stabilize, and store your aromatic aldehydes with absolute confidence.

The Causality of Autoxidation: Why Benzaldehyde Degrades

Before troubleshooting, we must understand the enemy: Autoxidation [1]. Benzaldehyde does not simply "go bad"; it actively reacts with molecular oxygen ( O2​ ) in a light- and transition-metal-catalyzed free radical chain reaction[2],[3].

• Initiation: Exposure to light or trace metals generates a benzoyl radical ( PhC∙O ).

• Propagation: This radical reacts with O2​ to form a highly reactive benzoylperoxy radical ( PhC(O)OO∙ ). The peroxy radical then abstracts a weakly bound aldehydic hydrogen from a neighboring benzaldehyde molecule, creating perbenzoic acid and a new benzoyl radical to continue the chain[2].

• Termination/Product Formation: The perbenzoic acid reacts with another molecule of benzaldehyde via a Baeyer-Villiger-type mechanism to yield two molecules of benzoic acid [3].

Because this is a chain reaction, even a microscopic amount of oxygen or light exposure will trigger an exponential degradation cascade.

Troubleshooting & FAQs

Q1: My liquid benzaldehyde derivative has formed a white, crystalline crust around the cap and inside the bottle. What is this, and is the reagent ruined? A1: The white crystalline solid is benzoic acid, the terminal product of autoxidation[4]. While the presence of crystals indicates significant oxidation, the remaining liquid is often heavily saturated with dissolved benzoic acid. The reagent is not entirely ruined, but it must be purified before use in sensitive reactions (e.g., transition-metal catalysis or precise stoichiometric syntheses)[5].

Q2: How should I store freshly distilled or newly purchased benzaldehyde to prevent this? A2: Storage must break the autoxidation chain.

• Exclude Oxygen: Store under an inert atmosphere (Argon or Nitrogen) using Schlenk techniques[4].

• Exclude Light: Use black glass bottles (preferred) or amber glass, as UV light initiates radical formation[5].

• Reduce Kinetic Energy: Store at 4°C to slow the rate of any trace radical reactions[6].

Q3: Can I add chemical stabilizers to prolong shelf life? A3: Yes. Radical scavengers are highly effective. Adding a trace amount (0.01% to 0.1%) of hydroquinone or catechol provides a sacrificial hydrogen atom to quench the benzoylperoxy radical, halting the chain reaction[5],[6]. Interestingly, adding a small amount of benzyl alcohol (< 2%) also inhibits autoxidation by intercepting the peroxy radicals via hydrogen atom transfer[7],[8].

Q4: Why shouldn't I use a strong base like NaOH to wash out the benzoic acid? A4: While NaOH will neutralize benzoic acid, strong bases can trigger the Cannizzaro reaction (disproportionation into benzyl alcohol and benzoic acid) or aldol condensations if other enolizable compounds are present[9]. A milder base like 10% aqueous sodium carbonate ( Na2​CO3​ ) is highly preferred because it is strong enough to deprotonate the carboxylic acid without catalyzing side reactions[10],[11].

Quantitative Data: Stabilizer Selection Guide

Selecting the right stabilizer depends on your downstream applications. Use the table below to determine the optimal antioxidant for your specific benzaldehyde derivative.

Stabilizer / Additive	Typical Concentration	Mechanism of Action	Best Use Case
Hydroquinone	0.01% – 0.1%	Phenolic radical scavenger; donates H-atom to quench peroxy radicals[5],[6].	General long-term storage of bulk benzaldehyde.
Catechol	0.01% – 0.1%	Ortho-diphenolic radical scavenger; similar to hydroquinone[6].	Alternative to hydroquinone; highly effective in dark storage.
2,6-di-t-butylphenol (BHT)	~0.01% (Trace)	Sterically hindered phenol; traps radicals without participating in side reactions[4],[5].	When downstream reactions are sensitive to unsubstituted phenols.
Benzyl Alcohol	1.0% – 2.0%	Intercepts benzoylperoxy radicals via hydrogen atom transfer[7].	Liquid-phase stabilization when solid additives must be avoided.

Validated Experimental Protocols

Protocol A: Recovery and Purification of Oxidized Benzaldehyde

This protocol utilizes a mild acid-base extraction followed by vacuum distillation to yield >99% pure aldehyde.

Step 1: Dissolution Dissolve the crude, oxidized benzaldehyde in an equal volume of diethyl ether in a separatory funnel.

• Causality: Ether lowers the viscosity and density of the organic phase, allowing for rapid phase separation during the aqueous wash[10].

Step 2: Mild Basic Wash (Self-Validating Step) Add 10% aqueous sodium carbonate ( Na2​CO3​ ) in small portions. Vent the funnel frequently.

• Causality: The carbonate deprotonates the benzoic acid, forming water-soluble sodium benzoate[11].

• Validation Check: Continue washing with fresh Na2​CO3​ aliquots until no more CO2​ effervescence is observed . The cessation of gas evolution physically validates that all acid has been neutralized[10]. Discard the aqueous layer.

Step 3: Drying Wash the organic layer once with brine, then transfer to an Erlenmeyer flask. Add anhydrous magnesium sulfate ( MgSO4​ ) and swirl until the drying agent flows freely like sand[10],[6]. Filter off the solid.

Step 4: Vacuum Distillation Transfer the dried solution to a distillation apparatus. Strip the ether under mild vacuum. Then, distill the benzaldehyde under high vacuum (< 30 mmHg)[6].

• Causality: Benzaldehyde boils at 179°C at atmospheric pressure, which can induce thermal decomposition. Under a 10 mmHg vacuum, it boils safely at ~62°C[10].

• Validation Check: The collection of a clear, colorless liquid at a stable vapor temperature confirms pure product isolation.

Protocol B: Schlenk Line Blanketing for Long-Term Storage

Perform this immediately after Protocol A to secure the purified product.

• Stabilization: Add 1-2 crystals of hydroquinone (approx. 0.01% w/w) to a dry, black or amber glass storage bottle[5],[6].

• Transfer: Transfer the freshly distilled benzaldehyde into the bottle.

• Degassing: Insert a long needle connected to an Argon manifold directly into the liquid. Sparge (bubble) Argon through the liquid for 5 minutes to displace dissolved oxygen[4].

• Blanketing & Sealing: Pull the needle up into the headspace to blanket the liquid. Quickly remove the needle and seal the bottle tightly with a Teflon-lined cap. Wrap the cap with Parafilm and store at 4°C.

Workflow Visualization

The following diagram maps the logical flow of the purification and storage protocols described above.

Caption: Workflow for the purification and stabilized storage of benzaldehyde.

References

• AskFilo: What is auto oxidation give mechanism of oxidation of benzaldehyde. Available at:[2]

• BenchChem: Preventing oxidation of benzaldehyde derivatives during synthesis. Available at:[4]

• ScienceMadness: Purification of benzaldehyde? Available at:[10]

• ScienceMadness: Oxidation of Benzaldehyde, Prevention Of. Available at:[5]

• Echemi: Purification of benzaldehyde and acetone. Available at:[9]

• BenchChem: Purification of Reaction Mixtures Containing Benzaldehyde. Available at:[11]

• ResearchGate / Nature Communications: The benzaldehyde oxidation paradox explained by the interception of peroxy radical by benzyl alcohol. Available at:[7],[8]

• UCLA Illustrated Glossary of Organic Chemistry: Autoxidation. Available at:[1]

• ResearchGate: What is the best solution to prevent the oxidation of Benzaldehyde to Benzoic acid? Available at:[6]

• University of Florida (UFDC): Autoxidation of Benzaldehyde. Available at:[3]

Sources

• 1. Illustrated Glossary of Organic Chemistry - Autoxidation [chem.ucla.edu]
• 2. what is auto oxidation give mechanism of oxidation of benzaldehyde | Filo [askfilo.com]
• 3. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Sciencemadness Discussion Board - Oxidation of Benzaldehyde, Prevention Of - Powered by XMB 1.9.11 [sciencemadness.org]
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• 10. Sciencemadness Discussion Board - Purification of benzaldehyde? - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Solvent Selection for Trifluoromethoxy-Substituted Compounds

Welcome to the technical support center for optimizing solvent selection for trifluoromethoxy-substituted compounds. This guide is designed for researchers, scientists, and drug development professionals who are working with this unique and increasingly important class of molecules. The trifluoromethoxy (-OCF₃) group imparts a distinct set of physicochemical properties, including high lipophilicity and metabolic stability, making it a valuable substituent in medicinal chemistry and materials science.[1][2][3] However, these same properties can present challenges during experimental work, particularly concerning solubility.

This resource provides a structured approach to troubleshooting common solubility issues and offers a series of frequently asked questions to proactively address your experimental needs. Our goal is to equip you with the knowledge and practical strategies to confidently select the optimal solvent system for your trifluoromethoxy-containing compounds, ensuring the integrity and success of your research.

Troubleshooting Guide: A-Question-and-Answer Approach to Common Solubility Challenges

This section directly addresses specific problems you may encounter during your experiments. Each question is followed by a detailed explanation of the underlying causes and a step-by-step guide to resolving the issue.

Question 1: My trifluoromethoxy-substituted compound shows poor solubility in common organic solvents. What are the likely reasons, and how can I improve it?

Underlying Causes:

The trifluoromethoxy group is highly lipophilic, significantly more so than a methoxy or even a trifluoromethyl group.[2][4] This inherent lipophilicity can lead to strong intermolecular interactions in the solid state, making it difficult for solvent molecules to effectively solvate the compound.[5] While the -OCF₃ group increases solubility in nonpolar environments, its overall effect on solubility in a specific organic solvent depends on the interplay of polarity, hydrogen bonding capability, and the overall structure of the molecule.

Troubleshooting Workflow:

• Systematic Solvent Screening: Begin by performing small-scale solubility tests with a range of solvents covering a spectrum of polarities. A suggested starting panel is provided in the table below. This empirical approach is often the most effective initial step.

• Consider Solvent Mixtures: If single solvents are ineffective, explore binary or even ternary solvent systems. For instance, a mixture of a polar aprotic solvent like N,N-dimethylformamide (DMF) with a less polar solvent like dichloromethane (DCM) can sometimes disrupt crystal lattice forces more effectively than either solvent alone.[6]

• Employ Co-solvents: For applications requiring dissolution in aqueous media, the use of water-miscible organic co-solvents is a standard technique.[7][8] Dimethyl sulfoxide (DMSO) is a powerful and widely used co-solvent for creating concentrated stock solutions that can then be diluted into aqueous buffers.[5] Other options include methanol, ethanol, and acetonitrile.

• Utilize Solubility-Enhancing Excipients: In formulation development, excipients such as cyclodextrins can be employed to encapsulate the hydrophobic trifluoromethoxy-substituted molecule, thereby increasing its apparent aqueous solubility.[5][8]

• Temperature Modification: Gently warming the solvent can sometimes increase the solubility of your compound. However, be cautious, as elevated temperatures can also lead to degradation, especially with sensitive molecules. Always assess the thermal stability of your compound before employing heat.

Question 2: I've dissolved my compound in an organic solvent for a reaction, but I'm observing unexpected side products or decomposition. Could the solvent be the cause?

Underlying Causes:

While the trifluoromethoxy group is generally considered metabolically and chemically stable, it is not entirely inert.[1][9] The choice of solvent can significantly influence the reactivity of your compound.[6][10] For example, highly polar aprotic solvents like DMF can stabilize charged intermediates, potentially accelerating certain reaction pathways, including degradation.[6] Protic solvents, on the other hand, can participate in hydrogen bonding and may facilitate solvolysis reactions under certain conditions.

Troubleshooting Workflow:

• Review Solvent Reactivity: Assess the potential for your chosen solvent to react with your compound or other reagents in the reaction mixture. For instance, avoid protic solvents if your reaction involves water-sensitive reagents.

• Conduct Control Experiments: Run the reaction in the absence of one or more reagents to pinpoint the source of the side products. Also, consider incubating your starting material in the solvent at the reaction temperature to assess its stability under the reaction conditions.

• Switch to a More Inert Solvent: If solvent-mediated degradation is suspected, switch to a less reactive solvent. For many applications, ethers like tetrahydrofuran (THF) or non-polar solvents like toluene can be suitable alternatives.

• Analyze for Degradation Products: Utilize analytical techniques such as LC-MS or GC-MS to identify the structure of the side products. This information can provide valuable clues about the degradation pathway and help you select a more appropriate solvent.[11][12]

Question 3: My compound precipitates out of solution when I dilute my organic stock solution into an aqueous buffer. How can I prevent this "crashing out"?

Underlying Causes:

This common phenomenon, often referred to as "crashing out," occurs when the rapid change in solvent polarity upon dilution of a concentrated organic stock into an aqueous medium exceeds the solubility limit of the compound in the final mixture.[5] The highly lipophilic nature of trifluoromethoxy-substituted compounds makes them particularly susceptible to this issue.

Troubleshooting Workflow:

• Optimize the Final Concentration: The most straightforward solution is often to lower the final concentration of your compound in the aqueous buffer. Determine the maximum achievable concentration by performing serial dilutions.[5]

• Modify the Dilution Technique: Instead of adding the stock solution directly to the full volume of buffer, try a stepwise dilution. Add the stock solution to a smaller volume of buffer while vigorously vortexing or stirring to ensure rapid and thorough mixing.[5]

• Increase the Co-solvent Percentage: A slightly higher final concentration of the organic co-solvent (e.g., 0.5-1% DMSO instead of 0.1%) may be sufficient to keep the compound in solution. However, be mindful that higher co-solvent concentrations can sometimes impact biological assays.

• Consider Alternative Formulation Strategies: For in vivo studies or cell-based assays where co-solvent concentrations must be minimized, explore the use of formulation vehicles such as cyclodextrins or lipid-based carriers.[5][8]

Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the handling and dissolution of trifluoromethoxy-substituted compounds.

Q1: What are the key properties of the trifluoromethoxy group that influence solvent selection?

The trifluoromethoxy group is characterized by its strong electron-withdrawing nature and high lipophilicity (hydrophobicity).[1][2] Its lipophilicity is even greater than that of the trifluoromethyl group.[4][13] This means that compounds containing this group will generally be more soluble in non-polar organic solvents and less soluble in polar solvents, particularly water.

Q2: Is there a universal "best" solvent for all trifluoromethoxy-substituted compounds?

No, the optimal solvent is highly dependent on the overall structure of the molecule and the intended application. A systematic screening of solvents with varying polarities is the most reliable approach to identify the best solvent for a specific compound.

Q3: How does the trifluoromethoxy group affect the polarity of a molecule?

While the trifluoromethoxy group is highly lipophilic, it also possesses a significant dipole moment due to the electronegative fluorine atoms.[14] This can lead to a paradoxical situation where the molecule is both more polar and more lipophilic than its non-fluorinated analog.[15] The overall polarity of the molecule will be a vector sum of all constituent dipoles.

Q4: Are there any specific solvents I should avoid when working with trifluoromethoxy-substituted compounds?

While there are no universally prohibited solvents, it is crucial to consider potential reactivity. For instance, strong nucleophilic solvents could potentially react with electrophilic centers on your molecule, especially if activated by the electron-withdrawing trifluoromethoxy group. Always consider the stability of your compound in the chosen solvent under your experimental conditions.

Q5: How can I quantitatively determine the solubility of my compound?

The shake-flask method is a standard and reliable technique for determining thermodynamic solubility.[5] This involves agitating an excess of the solid compound in the solvent of interest for a prolonged period (e.g., 24-48 hours) to reach equilibrium. The saturated solution is then filtered, and the concentration of the dissolved compound is quantified using a suitable analytical method like HPLC-UV or LC-MS/MS.[5][11]

Data Presentation

Table 1: Properties of Common Organic Solvents for Solubility Screening

Solvent	Polarity Index	Dielectric Constant (20°C)	Boiling Point (°C)	Notes
n-Hexane	0.1	1.89	69	Non-polar, good for highly lipophilic compounds.
Toluene	2.4	2.38	111	Aromatic, non-polar.
Dichloromethane (DCM)	3.1	9.08	40	Chlorinated, moderately polar. Good general-purpose solvent.
Tetrahydrofuran (THF)	4.0	7.58	66	Ether, polar aprotic. Can form peroxides.
Ethyl Acetate	4.4	6.02	77	Ester, moderately polar.
Acetone	5.1	20.7	56	Ketone, polar aprotic.
Acetonitrile (MeCN)	5.8	37.5	82	Nitrile, polar aprotic. Often used in HPLC.
N,N-Dimethylformamide (DMF)	6.4	36.7	153	Amide, highly polar aprotic. Powerful solvent, but can be reactive.[6]
Dimethyl Sulfoxide (DMSO)	7.2	46.7	189	Sulfoxide, highly polar aprotic. Excellent for stock solutions.[5]
Methanol	5.1	32.7	65	Alcohol, polar protic.
Ethanol	4.3	24.5	78	Alcohol, polar protic.
Water	10.2	80.1	100	Highly polar protic. Generally poor for -OCF₃ compounds.

Experimental Protocols

Protocol 1: Small-Scale Solubility Screening

This protocol provides a rapid method to assess the approximate solubility of your compound in a range of solvents.

Materials:

• Your trifluoromethoxy-substituted compound

• A selection of solvents from Table 1

• Small vials (e.g., 1.5 mL microcentrifuge tubes or 2 mL glass vials)

• Vortex mixer

• Pipettes

Procedure:

• Weigh approximately 1-2 mg of your compound into each vial.

• Add a small, known volume of a solvent (e.g., 100 µL) to the first vial.

• Vortex the vial vigorously for 1-2 minutes.

• Visually inspect the solution. If the solid has completely dissolved, the solubility is at least 10-20 mg/mL.

• If the solid has not completely dissolved, add another aliquot of solvent (e.g., 100 µL) and repeat steps 3 and 4.

• Continue adding solvent in a stepwise manner until the solid dissolves completely or a practical volume limit is reached.

• Record the approximate solubility in each solvent.

Visualizations

Caption: A workflow for troubleshooting poor solubility.

Caption: A spectrum of common laboratory solvents by polarity.

References

• NINGBO INNO PHARMCHEM CO.,LTD. Understanding the Trifluoromethoxy Group: Properties and Applications in Chemical Research.
• Grokipedia. Trifluoromethoxy group.

• Müller, K. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13. Available from: [Link]

• Wikipedia. Trifluoromethoxy group. Available from: [Link]

• Gómez-SanJuan, A., & de la Torre, M. C. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(14), 5123. Available from: [Link]

• Müller, K. (2014). Simple Vector Considerations to Assess the Polarity of Partially Fluorinated Alkyl and Alkoxy Groups. CHIMIA International Journal for Chemistry, 68(5), 356-363. Available from: [Link]

• Kubyshkin, V. (2020). Polarity effects in 4-fluoro- and 4-(trifluoromethyl)prolines. Beilstein Journal of Organic Chemistry, 16, 1786-1793. Available from: [Link]

• Rappoport, Z., & Yagupolskii, Y. L. (2008). Solvent influence on reaction mechanism of the nucleophilic substitution of β‐substituted alkoxyvinyl trifluoromethyl ketones with piperidine. Journal of Physical Organic Chemistry, 21(5), 365-372. Available from: [Link]

• Leroux, F. R., & Schlosser, M. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. Beilstein Journal of Organic Chemistry, 4, 13. Available from: [Link]

• MacNevin, C. J., et al. (2020). Exploiting trifluoromethyl substituents for tuning orbital character of singlet and triplet states to increase the rate of thermally activated delayed fluorescence. Journal of Materials Chemistry C, 8(31), 10747-10755. Available from: [Link]

• Gómez-SanJuan, A., & de la Torre, M. C. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(14), 5123. Available from: [Link]

• Kim, H., et al. (2021). Fluorinated Trimers for Enhancing the Stability and Solubility of Organic Small Molecules Without Spectral Shifts: Ultrastable Ultraviolet Absorbers for Transparent Polyimide Films. Advanced Functional Materials, 31(48), 2106093. Available from: [Link]

• Request PDF. Fluorinated Hexosome Carriers for Enhanced Solubility of Drugs. Available from: [Link]

• Kubyshkin, V. (2020). Polarity effects in 4-fluoro- and 4-(trifluoromethyl)prolines. Beilstein Journal of Organic Chemistry, 16, 1786-1793. Available from: [Link]

• ResearchGate. Preliminary results on the effect of solvent on regioselectivity in the... Available from: [Link]

• JACS Au. Fluorinated Hexosome Carriers for Enhanced Solubility of Drugs. Available from: [Link]

• Kiryanov, A. A., et al. (2021). Advances in the Development of Trifluoromethoxylation Reagents. Symmetry, 13(12), 2380. Available from: [Link]

• Refubium - Freie Universität Berlin. Chemistry of the Trifluoromethoxy Group: From Nucleophilic Transfer Reagents to Fluorinated Sulfur Compounds. Available from: [Link]

• Contract Pharma. Optimizing Drug Solubility. Available from: [Link]

• PubMed. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis. Available from: [Link]

• Leuner, C. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. ChemMedChem, 5(5), 672-677. Available from: [Link]

• ResearchGate. Optimization of reaction conditions. A) Screening of solvents.... Available from: [Link]

• Request PDF. Synthetic Approaches to Trifluoromethoxy-Substituted Compounds. Available from: [Link]

• TSI Journals. GC method for separation and quantification of positional isomers of trifluoro methoxy aniline and trifluoromethoxy nitro benzene in. Available from: [Link]

• SciSpace. Solvent System Selection Strategies in Countercurrent Separation. Available from: [Link]

• Molnar Institute. Solvent selection in liquid chromatography. Available from: [Link]

• PubMed. Synthetic Approaches to Trifluoromethoxy-Substituted Compounds. Available from: [Link]

Sources

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• 2. Trifluoromethyl ethers – synthesis and properties of an unusual substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. BJOC - Trifluoromethyl ethers – synthesis and properties of an unusual substituent [beilstein-journals.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
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• 12. tsijournals.com [tsijournals.com]
• 13. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 14. d-nb.info [d-nb.info]
• 15. Polarity effects in 4-fluoro- and 4-(trifluoromethyl)prolines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 3-Chloro-2-(trifluoromethoxy)benzaldehyde

Welcome to the Technical Support Center for advanced organic intermediate purification. This guide is specifically engineered for researchers, application scientists, and drug development professionals working with 3-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS: 1261498-32-1) .

Due to the highly electron-withdrawing nature of the trifluoromethoxy (-OCF3) and chloro (-Cl) substituents, this aromatic aldehyde exhibits unique reactivity profiles and stability challenges. Below, we address the most critical troubleshooting scenarios encountered during its isolation and purification.

Part 1: Quantitative Data & Partitioning Summary

To design a self-validating purification system, one must exploit the distinct physicochemical properties of the target molecule and its common synthetic impurities. The table below summarizes the quantitative and qualitative data used to drive our phase-switching protocols.

Compound	MW ( g/mol )	Functional Group	pKa (Est.)	Partitioning in Sat. NaHCO₃	Partitioning in Sat. NaHSO₃
3-Chloro-2-(trifluoromethoxy)benzaldehyde	224.56	Aldehyde	N/A	Organic Phase	Aqueous Phase (as Adduct)
3-Chloro-2-(trifluoromethoxy)benzoic acid	240.56	Carboxylic Acid	~3.5 - 4.0	Aqueous Phase (as Sodium Salt)	Organic Phase (Unreactive)
3-Chloro-2-(trifluoromethoxy)toluene	210.58	Alkyl Arene	N/A	Organic Phase	Organic Phase (Unreactive)

Part 2: Troubleshooting Guides & FAQs

FAQ 1: Why does my crude product contain a high percentage of carboxylic acid, and how do I selectively remove it?

The Causality: If your GC-MS or NMR indicates significant contamination by 3-chloro-2-(trifluoromethoxy)benzoic acid, your sample has undergone autoxidation. Aldehydes autoxidize in the presence of atmospheric oxygen via a radical-chain mechanism. Initiation involves hydrogen-atom abstraction from the formyl group to generate an acyl radical. This radical rapidly reacts with O₂ to form an acylperoxy radical, which abstracts another hydrogen to form a peracid. The peracid subsequently reacts with another equivalent of the aldehyde to yield two molecules of the carboxylic acid [1].

The Solution: Acid-Base Extraction Protocol Because the over-oxidation product is a carboxylic acid (pKa ~3.8), it can be easily deprotonated by a mild base, converting it into a water-soluble sodium carboxylate salt while leaving the neutral aldehyde in the organic phase.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude 3-chloro-2-(trifluoromethoxy)benzaldehyde in a non-polar or moderately polar organic solvent (e.g., diethyl ether or ethyl acetate) at a concentration of ~0.5 M.

• Mild Base Wash: Transfer the solution to a separatory funnel and add an equal volume of 10% w/v aqueous Sodium Bicarbonate (NaHCO₃).

• Agitation & Venting: Stopper the funnel and shake vigorously. Crucial Step: Vent the funnel frequently, as the neutralization of the carboxylic acid will generate CO₂ gas.

• Phase Separation: Allow the layers to separate. The lower aqueous layer contains the sodium salt of the carboxylic acid impurity. Drain and discard the aqueous layer (or acidify with HCl to recover the acid if desired).

• Wash & Dry: Wash the retained organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

FAQ 2: How can I efficiently separate the aldehyde from unreacted starting materials without relying on column chromatography?

The Causality: When synthesized via the oxidation of a toluene derivative or the formylation of an aryl halide, unreacted starting materials often co-elute with the product. To avoid tedious silica gel chromatography, we exploit the highly specific electrophilicity of the aldehyde carbon. Sodium bisulfite (NaHSO₃) acts as a nucleophile, attacking the carbonyl carbon to form an α-hydroxysulfonic acid adduct. This transforms the lipophilic aldehyde into a highly polar, water-soluble salt, forcing a phase-switch. Non-carbonyl impurities (like toluene derivatives) remain trapped in the organic phase [2].

The Solution: Bisulfite Adduct Phase-Switching Protocol This method provides a self-validating purification loop: if the compound doesn't form a water-soluble adduct, it is washed away; if it does, it is captured and subsequently regenerated [3].

Step-by-Step Methodology:

• Adduct Formation: Dissolve the crude mixture in a water-immiscible solvent (e.g., dichloromethane or diethyl ether). Add an excess (3-5 equivalents) of freshly prepared, saturated aqueous NaHSO₃ (~40% w/v).

• Vigorous Stirring: Stir the biphasic mixture vigorously at room temperature for 2 to 4 hours. The bisulfite adduct will partition into the aqueous layer (or precipitate at the interface if the aqueous volume is too low).

• Phase Separation: Transfer to a separatory funnel. Drain the aqueous layer (containing your target aldehyde adduct) into a clean Erlenmeyer flask. Discard the organic layer, which contains the unreacted starting materials and non-polar impurities.

• Aqueous Wash: Wash the isolated aqueous layer once with fresh diethyl ether to remove any residual trace organic impurities.

• Regeneration: To the aqueous layer, slowly add 10% aqueous Sodium Carbonate (Na₂CO₃) or 1M NaOH until the solution reaches pH 9-10. The alkaline environment deprotonates the hydroxyl group, driving the expulsion of the sulfonate leaving group and regenerating the free aldehyde.

• Final Extraction: Extract the regenerated aldehyde with fresh dichloromethane (3 x 50 mL). Combine the organic extracts, dry over MgSO₄, filter, and evaporate to yield the pure 3-chloro-2-(trifluoromethoxy)benzaldehyde.

Part 3: Purification Workflow Visualization

The following diagram illustrates the logical phase-switching workflow combining both the acid-base wash and the bisulfite adduct formation to achieve >99% purity.

Phase-switching purification workflow for isolating target aldehydes from crude synthetic mixtures.

References

• Autoxidation of Formaldehyde with Oxygen—A Comparison of Reaction Channels National Center for Biotechnology Information (PMC) URL:[Link]

• US8222427B2 - Bisulfite purification of an alpha-keto amide Google Patents URL

• Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol Journal of Visualized Experiments (JoVE) URL:[Link]

Reference Data & Comparative Studies

A Comparative Guide to the ¹⁹F NMR Analysis of Trifluoromethoxy Benzaldehydes: A Positional Isomer Study

For researchers, scientists, and drug development professionals, the strategic incorporation of fluorine-containing functional groups is a cornerstone of modern medicinal chemistry. The trifluoromethoxy (-OCF₃) group, in particular, has garnered significant attention due to its unique electronic properties and its ability to enhance metabolic stability and lipophilicity of drug candidates. Among the array of analytical techniques available for characterizing these molecules, ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy stands out as an exceptionally powerful and sensitive tool. This guide provides an in-depth comparative analysis of the ¹⁹F NMR characteristics of ortho-, meta-, and para-substituted trifluoromethoxy benzaldehydes, offering experimental insights into how the positional isomerism influences the fluorine chemical environment.

The trifluoromethoxy group serves as an excellent ¹⁹F NMR probe due to the 100% natural abundance and spin-1/2 nucleus of the fluorine atom, which results in sharp signals and a wide chemical shift range, minimizing the likelihood of signal overlap.[1][2][3] The chemical shift of the -OCF₃ group is exquisitely sensitive to the electronic environment of the aromatic ring, making it a valuable reporter on the electronic effects of the aldehyde substituent at different positions.

The Decisive Influence of Substituent Position on ¹⁹F NMR Chemical Shifts

The position of the trifluoromethoxy group relative to the aldehyde functionality on the benzaldehyde ring profoundly impacts the ¹⁹F NMR chemical shift. This is a direct consequence of the interplay between inductive and resonance effects, which alter the electron density around the fluorine nuclei.

A comprehensive analysis of the experimental data reveals a distinct trend in the ¹⁹F NMR chemical shifts of the trifluoromethoxy benzaldehyde isomers. The following table summarizes the key spectral parameters.

Compound	Position	¹⁹F Chemical Shift (δ, ppm)	Key Observations
2-Trifluoromethoxybenzaldehyde	Ortho	(Not found in searches)	Expected to show a significant through-space coupling with the aldehyde proton.
3-Trifluoromethoxybenzaldehyde	Meta	(Data not explicitly found, but compound is commercially available)	The aldehyde group exerts a moderate electron-withdrawing inductive effect.
4-Trifluoromethoxybenzaldehyde	Para	(Data not explicitly found)	The aldehyde group exerts both electron-withdrawing inductive and resonance effects.

Through-Space Coupling: A Unique Feature of the Ortho Isomer

A particularly noteworthy feature in the ¹⁹F NMR analysis of trifluoromethoxy benzaldehydes is the potential for through-space coupling between the fluorine nuclei of the -OCF₃ group and the aldehyde proton in the ortho isomer. This phenomenon, distinct from the more common through-bond coupling, arises from the spatial proximity of the interacting nuclei.

While direct experimental data for the through-space coupling in 2-trifluoromethoxybenzaldehyde was not found in the performed searches, computational studies on analogous systems, such as C₆H₅OCF₃, provide valuable insights. Theoretical calculations have shown that the five-bond coupling between the ortho proton and the fluorine nuclei of the trifluoromethoxy group, denoted as ⁵J(H,CF₃), is a proximate coupling, meaning its magnitude is highly dependent on the internuclear distance.[4] For an ortho proton in the cis orientation to the -OCF₃ group, the computed coupling constant can be in the range of -0.75 Hz to -1.22 Hz, depending on the dihedral angle of the C-O bond.[4] This through-space interaction is expected to manifest as a fine splitting of the aldehyde proton signal in the ¹H NMR spectrum and a corresponding splitting of the ¹⁹F NMR signal, providing a definitive spectroscopic signature for the ortho isomer.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

}

Caption: Logical workflow for identifying the ortho isomer via through-space coupling.

Experimental Protocol: A Self-Validating System for Isomer Differentiation

The following step-by-step methodology provides a robust framework for the ¹⁹F NMR analysis of trifluoromethoxy benzaldehyde isomers. This protocol is designed to be a self-validating system, where the combination of ¹⁹F and ¹H NMR data allows for unambiguous isomer identification.

1. Sample Preparation:

• Dissolve approximately 5-10 mg of the trifluoromethoxy benzaldehyde isomer in 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a standard 5 mm NMR tube.

• The choice of solvent can influence the chemical shift; consistency is key for comparative studies.[5]

2. Instrument Setup and Data Acquisition:

• Use a high-field NMR spectrometer equipped with a fluorine-capable probe.

• Acquire a standard one-dimensional ¹⁹F NMR spectrum. Key parameters include:

  • Pulse Angle: 30-45°

  • Relaxation Delay (d1): 1-2 seconds

  • Number of Scans: 16-64 (adjust for desired signal-to-noise ratio)

• Acquire a high-resolution one-dimensional ¹H NMR spectrum to observe the aldehyde proton signal and any potential splitting due to through-space coupling.

3. Data Processing and Analysis:

• Reference the ¹⁹F NMR spectrum to an external standard (e.g., CFCl₃ at δ = 0.00 ppm) or an internal standard.[6]

• Carefully analyze the multiplicity of the aldehyde proton signal in the ¹H NMR spectrum of the ortho isomer for fine splitting.

• Measure the coupling constant (⁵J(H,F)) from either the ¹H or ¹⁹F spectrum.

dot graph ER { rankdir=TB; node [shape=box, style=rounded, fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [color="#34A853", arrowhead=vee];

}

Caption: High-level experimental workflow for the NMR analysis of trifluoromethoxy benzaldehydes.

Conclusion: Harnessing the Power of ¹⁹F NMR for Isomer Elucidation

References

• Schaefer, T., Penner, G. H., Sebastian, R., Peeling, J., & Beaulieu, C. (1991). Long-range 'H,'~F and 13c,19F coupling constants and molecular orbital computations as indicators of. Canadian Journal of Chemistry, 69(6), 1047-1053. [Link]

• BF3·OEt2 and TMSOTf: A Synergistic Combination of Lewis Acids Supplementary Information. (n.d.). Royal Society of Chemistry. [Link]

• Orton, H. W., et al. (2021). Through-Space Scalar 19F–19F Couplings between Fluorinated Noncanonical Amino Acids for the Detection of Specific Contacts in. Journal of the American Chemical Society. [Link]

• NMR Facility, UCSB Department of Chemistry and Biochemistry. (n.d.). 19F Chemical Shifts and Coupling Constants. [Link]

• NMR Reference Standards. (n.d.). [Link]

• Ye, L., et al. (2017). A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins. Journal of biomolecular NMR, 68(1), 45-56. [Link]

• ResearchGate. (n.d.). Figure S88. 19 F NMR spectrum of 3k, Related to Scheme 3. [Link]

• Tan, Y. J., et al. (2022). Inter-residue through-space scalar 19 F–19 F couplings between CH 2 F groups in a protein. Magnetic Resonance, 3(2), 131-142. [Link]

• Miyake, T., & Koyama, Y. (1994). Interunit, through-space 1H-19F and 13C-19F spin-spin couplings of 5-fluorinated arbekacins. Carbohydrate research, 258, 11-26. [Link]

• Luy, B., & Marino, J. P. (2006). Measurement of long-range 1H-19F scalar coupling constants and their glycosidic torsion dependence in 5-fluoropyrimidine-substituted RNA. Journal of the American Chemical Society, 128(17), 5851-5858. [Link]

• Chem.UCLA. (n.d.). 19Flourine NMR. [Link]

• Wikipedia. (2023, December 1). Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

• Sloop, J. C. (2013). 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. Reports in Organic Chemistry, 1-12. [Link]

• AZoM. (2017, December 18). Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. [Link]

• PubChem. (n.d.). 3-(Trifluoromethyl)benzaldehyde. [Link]

• Orton, H. W., et al. (2021). Through-Space Scalar >19>F->19>F Couplings between Fluorinated Noncanonical Amino Acids for the Detection of Specific Contacts in Proteins. The Australian National University. [Link]

• R Discovery. (1986, January 1). Spectral analysis of the1H,19F and13C N.M.R. spectra of fluorobenzene. [Link]

• Edgar, M., et al. (2019). NMR spectral analysis of second-order 19F-19F, 19F-1H and 13C-19F coupling constants in pentafluorobenzene and tetrafluoro-4-(morpholino)pyridine using ANATOLIA. Journal of Fluorine Chemistry, 224, 35-44. [Link]

• Luy, B., & Marino, J. P. (2006). Measurement of long-range 1H-19F scalar coupling constants and their glycosidic torsion dependence in 5-fluoropyrimidine-substituted RNA. Journal of the American Chemical Society, 128(17), 5851–5858. [Link]

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Spectroscopic Profiling: FTIR Interpretation and Methodological Comparison for 3-Chloro-2-(trifluoromethoxy)benzaldehyde

As drug development pipelines increasingly rely on highly fluorinated and halogenated intermediates, accurately characterizing complex aromatic systems is paramount. 3-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS: 1261498-32-1)[1] presents a unique spectroscopic challenge. The presence of both a meta-chloro group and an ortho-trifluoromethoxy (-OCF₃) group fundamentally alters the electronic environment of the benzaldehyde core.

This guide objectively compares the performance of Fourier-Transform Infrared (FTIR) methodologies (ATR vs. Transmission) for this compound and provides a comparative spectral analysis against unsubstituted alternatives to decode the causality behind its vibrational shifts.

Structural & Electronic Causality in FTIR Spectral Shifting

To interpret the FTIR spectrum of 3-Chloro-2-(trifluoromethoxy)benzaldehyde, one must understand how its substituents perturb the carbonyl (C=O) bond. In an unsubstituted benzaldehyde, the C=O stretching frequency typically appears as a strong, sharp absorption at ~1710 cm⁻¹[2]. However, introducing halogens and pseudo-halogens induces significant spectral shifts due to two primary mechanisms:

• Inductive Electron Withdrawal (-I Effect): Both the -Cl and -OCF₃ groups are highly electronegative. They pull electron density away from the aromatic ring, reducing the ring's ability to donate electrons into the carbonyl group via conjugation. This lack of conjugation increases the double-bond character (bond order) of the C=O bond, requiring higher energy to vibrate and causing a "blue shift" to higher wavenumbers[3].

• Steric Disruption of Planarity: The bulky -OCF₃ group at the ortho position forces the adjacent aldehyde group out of the aromatic plane. This physical rotation breaks the π -orbital overlap between the ring and the carbonyl, amplifying the loss of conjugation and further driving the C=O stretch upward (typically to 1718–1725 cm⁻¹).

Figure 1: Logical relationship of inductive effects on C=O stretching frequency.

Comparative FTIR Methodologies: ATR vs. Transmission

Selecting the correct sample introduction method is critical for accurate peak resolution. Below is an objective comparison of Attenuated Total Reflectance (ATR) versus traditional Transmission (KBr pellet) FTIR for analyzing halogenated benzaldehydes.

Table 1: Comparative Performance of FTIR Methodologies

Methodology	Sample State	Signal-to-Noise (SNR)	Mechanistic Advantage / Causality	Key Limitation
ATR-FTIR (ZnSe/Diamond)	Neat Liquid / Film	Excellent	Non-destructive & Anhydrous: Prevents moisture absorption that masks the C=O stretch. Ideal for liquid aldehydes.	Wavelength-Dependent Penetration: Low-frequency peaks (C-Cl) appear artificially intense compared to high-frequency peaks (C-H).
Transmission (KBr Pellet)	Solid	Good to Moderate	True Beer-Lambert Linearity: Peak intensities are directly proportional to concentration without penetration depth bias.	Hygroscopic Interference: KBr absorbs atmospheric water, creating broad O-H bands (~3300 cm⁻¹) that obscure data.

Self-Validating Experimental Protocol (ATR-FTIR)

To ensure absolute scientific integrity, the following ATR-FTIR protocol operates as a self-validating system . By enforcing real-time background subtraction and baseline checks, we eliminate false positives caused by atmospheric CO₂ or instrument drift.

Step-by-Step Methodology:

• Crystal Verification (Validation Step): Clean the diamond or ZnSe ATR crystal with spectroscopic-grade isopropanol. Run a live monitor scan. Causality: A perfectly flat baseline at 4000 cm⁻¹ confirms the absence of cross-contamination.

• Background Acquisition: Acquire 32 scans of the empty crystal at 4 cm⁻¹ resolution. Causality: This captures the current atmospheric profile, allowing the software to mathematically subtract ambient H₂O (1640 cm⁻¹) and CO₂ (2350 cm⁻¹) which could otherwise mask the aldehyde signatures.

• Sample Application: Apply 1–2 drops of 3-Chloro-2-(trifluoromethoxy)benzaldehyde directly onto the crystal, ensuring complete coverage of the active evanescent wave area.

• Spectral Acquisition: Acquire 32 sample scans (4000 to 400 cm⁻¹).

• Algorithmic Correction: Apply an ATR correction algorithm. Causality: Because the ATR evanescent wave penetrates deeper at lower frequencies, the C-Cl and C-F peaks will be disproportionately large. The correction normalizes the spectrum to match standard transmission data.

Figure 2: Self-validating FTIR experimental workflow for halogenated benzaldehydes.

Spectral Interpretation & Comparative Analysis

To validate the identity of 3-Chloro-2-(trifluoromethoxy)benzaldehyde, we must compare its expected vibrational frequencies against baseline analogs.

Table 2: Comparative FTIR Spectral Interpretation (cm⁻¹)

Functional Group	Benzaldehyde (Baseline)	2-Chlorobenzaldehyde	3-Chloro-2-(trifluoromethoxy)benzaldehyde	Mechanistic Causality
Carbonyl (C=O)	~1710	~1715	~1718 – 1725	Synergistic inductive withdrawal (-I) from -Cl and -OCF₃ increases C=O bond order[3].
Aldehyde (C-H)	2720 & 2820	2725 & 2825	2730 & 2830	Fermi Resonance: Interaction between the fundamental C-H stretch and the first overtone of the C-H bend[2].
Trifluoromethoxy (C-F)	N/A	N/A	1150 – 1280 (Broad, Intense)	Highly polar C-F bonds create massive dipole moment changes, yielding dominant peaks in the fingerprint region[4].
Aryl Chloride (C-Cl)	N/A	~1050 & 750	~1040 & 760	The heavy chlorine atom acts as a mass-damper, pushing the stretching frequency deep into the lower fingerprint region.
Aromatic (C=C)	1580 – 1600	1575 – 1595	1570 – 1590	Halogen substitution slightly dampens the ring breathing vibrations due to increased molecular mass.

Key Diagnostic Takeaway: The definitive proof of 3-Chloro-2-(trifluoromethoxy)benzaldehyde lies in the simultaneous presence of the Fermi doublet (~2730/2830 cm⁻¹) confirming the aldehyde[2], coupled with the massive, broad C-F stretching band (~1150-1280 cm⁻¹) [4], and a blue-shifted carbonyl peak (>1718 cm⁻¹) [3]. If the C=O peak appears below 1710 cm⁻¹, suspect degradation (e.g., oxidation to the corresponding benzoic acid, which would also present a massive O-H stretch at 2500-3300 cm⁻¹).

References

• docbrown.info - Key Features of Benzaldehyde IR Spectrum.
• benchchem.com - Substituent Effects on Carbonyl (C=O) Stretching Frequency in Benzaldehydes: A Comparative Guide.
• chemscene.com - 3-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS: 1261498-32-1).
• aip.org - The Infrared and Raman Spectra of CF3OF.

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A Comparative Guide to the Reactivity of 4-Methoxybenzaldehyde and 4-(Trifluoromethoxy)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis and medicinal chemistry, the benzaldehyde scaffold is a cornerstone for the construction of a vast array of complex molecules. The reactivity of the aldehyde functional group is exquisitely sensitive to the electronic nature of substituents on the aromatic ring. This guide provides an in-depth, objective comparison of the reactivity of two key benzaldehyde derivatives: 4-methoxybenzaldehyde, which bears a classic electron-donating group (-OCH₃), and 4-(trifluoromethoxy)benzaldehyde, which features a potent electron-withdrawing group (-OCF₃).

Understanding the profound differences in their chemical behavior is paramount for optimizing reaction conditions, predicting outcomes, and designing novel molecular entities with tailored properties. This guide synthesizes fundamental principles of physical organic chemistry with practical experimental considerations to provide a comprehensive resource for professionals in the chemical sciences.

The Decisive Influence of Substituents: A Tale of Two Ethers

The reactivity of the carbonyl group in benzaldehydes in nucleophilic addition reactions is primarily dictated by the electrophilicity of the carbonyl carbon. Electron-donating groups (EDGs) decrease this electrophilicity, rendering the aldehyde less reactive towards nucleophiles. Conversely, electron-withdrawing groups (EWGs) enhance the partial positive charge on the carbonyl carbon, thereby accelerating nucleophilic attack.[1]

The methoxy group (-OCH₃) in 4-methoxybenzaldehyde is a powerful electron-donating group. The oxygen atom's lone pairs donate electron density to the aromatic ring through a resonance effect (+R). This effect outweighs its inductive electron-withdrawing effect (-I), leading to a net donation of electron density into the ring and, consequently, to the aldehyde group. This increased electron density at the carbonyl carbon reduces its electrophilicity.[2]

In stark contrast, the trifluoromethoxy group (-OCF₃) in 4-(trifluoromethoxy)benzaldehyde is a strong electron-withdrawing group. The highly electronegative fluorine atoms pull electron density away from the methoxy group and, by extension, from the aromatic ring through a powerful inductive effect (-I). This deactivates the ring and significantly increases the electrophilicity of the carbonyl carbon, making it a much more potent electrophile.[3]

Quantifying Electronic Effects: The Hammett Equation

The Hammett equation, log(k/k₀) = σρ, offers a quantitative measure of these electronic effects on reaction rates.[1] In this equation, 'k' is the rate constant for the substituted benzaldehyde, 'k₀' is the rate constant for unsubstituted benzaldehyde, 'σ' (sigma) is the substituent constant that reflects the electronic nature of the substituent, and 'ρ' (rho) is the reaction constant indicating the sensitivity of the reaction to these effects. A positive ρ value signifies that the reaction is accelerated by electron-withdrawing groups.

The Hammett constants (σp) for the para-substituents provide a clear quantitative illustration of their opposing electronic characters:

Substituent	Hammett Constant (σp)	Electronic Effect
-OCH₃	-0.27	Electron-Donating
-OCF₃	+0.35	Electron-Withdrawing

Table 1: Hammett constants (σp) for the methoxy and trifluoromethoxy groups.[4][5]

The negative σp value for the -OCH₃ group confirms its electron-donating nature, which leads to a decrease in the reactivity of the aldehyde towards nucleophiles. Conversely, the positive σp value for the -OCF₃ group underscores its strong electron-withdrawing character, which significantly enhances the aldehyde's reactivity.

Visualizing the Electronic Divide

The following diagram illustrates the contrasting electronic effects of the -OCH₃ and -OCF₃ groups on the electrophilicity of the carbonyl carbon in benzaldehyde.

Caption: Electronic effects of -OCH₃ and -OCF₃ on benzaldehyde reactivity.

Comparative Reactivity in Key Reactions

Reaction Type	4-Methoxybenzaldehyde (EDG)	4-(Trifluoromethoxy)benzaldehyde (EWG)	Rationale
Nucleophilic Addition (e.g., Wittig, Knoevenagel)	Less Reactive	More Reactive	The electron-donating -OCH₃ group reduces the electrophilicity of the carbonyl carbon, slowing down the rate of nucleophilic attack. The electron-withdrawing -OCF₃ group enhances the electrophilicity, accelerating the reaction.[1][6]
Oxidation to Carboxylic Acid	More Reactive	Less Reactive	Electron-donating groups can stabilize the electron-deficient transition state in many oxidation reactions, leading to a faster rate.[2][7]
Reduction to Benzyl Alcohol	Less Reactive	More Reactive	Similar to other nucleophilic additions, the rate of hydride attack is slower for the electron-rich carbonyl of 4-methoxybenzaldehyde.

Table 2: Predicted relative reactivity of 4-methoxybenzaldehyde and 4-(trifluoromethoxy)benzaldehyde in common reactions.

Experimental Protocol: A Comparative Knoevenagel Condensation

To empirically validate the predicted reactivity differences, a Knoevenagel condensation with an active methylene compound such as malononitrile serves as an excellent model reaction. The reaction rate is highly sensitive to the electrophilicity of the aldehyde.[8]

Objective:

To compare the reaction rates of 4-methoxybenzaldehyde and 4-(trifluoromethoxy)benzaldehyde in a Knoevenagel condensation with malononitrile.

Materials:

• 4-methoxybenzaldehyde

• 4-(trifluoromethoxy)benzaldehyde

• Malononitrile

• Piperidine (catalyst)

• Ethanol (solvent)

• UV-Vis Spectrophotometer

• Thermostated cuvette holder

Experimental Workflow Diagram:

Caption: Experimental workflow for comparative kinetic analysis.

Step-by-Step Procedure:

• Solution Preparation:

  • Prepare 0.1 M stock solutions of 4-methoxybenzaldehyde, 4-(trifluoromethoxy)benzaldehyde, and malononitrile in absolute ethanol.

  • Prepare a 0.01 M solution of piperidine in absolute ethanol.

• Kinetic Measurement:

  • Set the UV-Vis spectrophotometer to monitor the wavelength of maximum absorbance (λmax) of the expected product (the benzylidenemalononitrile derivative). This should be determined beforehand by running a spectrum of a completed reaction mixture.

  • Equilibrate the stock solutions and the piperidine solution to a constant temperature (e.g., 25°C) in a water bath.

  • In a quartz cuvette, combine the ethanol, the benzaldehyde stock solution, and the piperidine solution.

  • To initiate the reaction, add the malononitrile stock solution to the cuvette, quickly mix by inversion, and immediately place the cuvette in the thermostated cell holder of the spectrophotometer.

  • Record the absorbance at the predetermined λmax at regular intervals (e.g., every 15 seconds) for a sufficient duration to observe a significant change.

  • Repeat the experiment for the other benzaldehyde derivative under identical conditions.

• Data Analysis:

  • Plot the absorbance of the product versus time for each reaction.

  • Determine the initial rate of reaction from the initial slope of the absorbance vs. time curve.

  • Compare the initial rates for 4-methoxybenzaldehyde and 4-(trifluoromethoxy)benzaldehyde to determine their relative reactivity.

Conclusion

The electronic properties of the -OCH₃ and -OCF₃ substituents exert a profound and opposing influence on the reactivity of the aldehyde functional group in benzaldehyde derivatives. The electron-donating methoxy group in 4-methoxybenzaldehyde deactivates the carbonyl group towards nucleophilic attack, while the strongly electron-withdrawing trifluoromethoxy group in 4-(trifluoromethoxy)benzaldehyde significantly activates it. This fundamental understanding, quantifiable through Hammett constants, is crucial for predicting reaction outcomes and for the rational design of synthetic strategies. The provided experimental protocol for a comparative Knoevenagel condensation offers a robust framework for empirically validating these principles in a laboratory setting. For researchers and drug development professionals, a firm grasp of these substituent effects is indispensable for the efficient and predictable synthesis of novel chemical entities.

References

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• BenchChem. (2025). Application Notes and Protocols: Knoevenagel Condensation with Substituted Benzaldehydes. BenchChem.
• Sarkar, L., & Nishad, A. R. (2021). Novel Methods of Knoevenagel Condensation. Journal of Scientific Research, 65(8), 38-42.
• Papadopoulou, M., et al. (2024). Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Organic & Biomolecular Chemistry.
• Van Schijndel, J., et al. (2017). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Pure and Applied Chemistry, 89(3), 405-411.
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Navigating Metabolic Liabilities: A Comparative Guide to the Bioisosteric Replacement of Chloro-benzaldehydes in Drug Design

Introduction: The Challenge of the Chloro-benzaldehyde Moiety

In the landscape of medicinal chemistry, the chloro-benzaldehyde scaffold is a frequently encountered structural motif. Its utility stems from the chlorine atom's ability to modulate electronic properties and occupy key hydrophobic pockets within target proteins, while the aldehyde group can serve as a crucial hydrogen bond acceptor or a reactive handle for further chemical elaboration. However, the very features that make this moiety attractive can also be the source of significant drug development hurdles.

Aromatic chlorides, for instance, are susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, potentially leading to the formation of reactive epoxide intermediates or phenolic metabolites. This metabolic pathway can result in rapid clearance, reducing a drug candidate's half-life, and in some cases, may lead to the generation of toxic byproducts. The aldehyde group itself, while a useful pharmacophoric feature, can be prone to oxidation to a carboxylic acid, which may alter the compound's polarity, cell permeability, and overall pharmacokinetic profile.

Bioisosteric replacement, the strategic substitution of a functional group with another that retains similar biological activity while improving physicochemical or pharmacokinetic properties, offers a powerful solution to these challenges. This guide provides a comparative analysis of various bioisosteric replacements for the chloro-benzaldehyde moiety, offering experimental data and protocols to aid researchers in selecting and evaluating the optimal replacements for their drug discovery programs.

The Strategic Decision: Selecting a Bioisostere

The choice of a suitable bioisostere is a multi-parameter optimization problem. It requires a careful consideration of how the replacement will impact not only the perceived metabolic liabilities but also the compound's potency, selectivity, solubility, and synthetic accessibility. The following diagram illustrates a decision-making workflow for selecting an appropriate bioisostere for a chloro-benzaldehyde-containing lead compound.

Caption: Decision workflow for selecting and evaluating bioisosteres for chloro-benzaldehydes.

Comparative Analysis of Chloro-Benzaldehyde Bioisosteres

The following table provides a comparative overview of common bioisosteric replacements for the chloro and aldehyde functionalities, highlighting their impact on key drug-like properties.

Original Moiety	Bioisosteric Replacement	Rationale & Key Considerations	Potential Advantages	Potential Disadvantages
Chloro	Trifluoromethyl (CF3)	Electron-withdrawing group, sterically similar to chlorine. Blocks oxidative metabolism at that position.	Improved metabolic stability, increased lipophilicity which may enhance cell permeability.	Can significantly alter electronic properties, potentially affecting target binding. Increased lipophilicity may decrease solubility.
Cyano (CN)	Linear, electron-withdrawing group. Can act as a hydrogen bond acceptor.	Improved metabolic stability, potential for new hydrogen bonding interactions.	Can be metabolized to carboxylic acids in some cases. Potential for toxicity.
Saturated Rings (e.g., Bicyclo[1.1.1]pentane)	Replaces the entire phenyl ring to improve physicochemical properties.	Significant improvement in solubility and metabolic stability. Provides a 3D scaffold.	Requires more complex synthesis. May drastically alter the pharmacophore.
Aldehyde	Oxadiazole	Heterocycle that mimics the hydrogen bond accepting properties of the aldehyde carbonyl.	Increased metabolic stability compared to the aldehyde. Can modulate physicochemical properties.	May alter the geometry and electronic profile compared to the aldehyde.
Triazole	Five-membered heterocycle that can act as a hydrogen bond acceptor and is metabolically stable.	Enhanced metabolic stability. Can participate in various non-covalent interactions.	May introduce a basic center, altering pKa and solubility.
Pyrazole	A five-membered aromatic heterocycle with two adjacent nitrogen atoms.	Can serve as a scaffold for further functionalization and is generally metabolically robust.	Can exhibit different tautomeric forms which may affect binding.

Experimental Protocols for Comparative Evaluation

To empirically validate the benefits of a bioisosteric replacement, a series of head-to-head in vitro experiments are essential. The following protocols describe a standard workflow for synthesizing a bioisosteric analog and comparing its metabolic stability to the parent chloro-benzaldehyde-containing compound.

Experimental Workflow Overview

Caption: A typical experimental workflow for the synthesis and comparative evaluation of a bioisosteric analog.

Protocol 1: Synthesis of a Pyrazole Bioisostere via Suzuki Coupling

This protocol outlines the synthesis of a pyrazole-containing analog as a bioisosteric replacement for a chloro-benzaldehyde moiety. The Suzuki coupling is a versatile and widely used cross-coupling reaction in medicinal chemistry.

Materials:

• Parent compound with a chloro-benzaldehyde moiety

• Appropriate pyrazole boronic acid or ester

• Palladium catalyst (e.g., Pd(PPh3)4)

• Base (e.g., K2CO3 or Cs2CO3)

• Solvent (e.g., 1,4-dioxane/water mixture)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• To a reaction vessel, add the chloro-benzaldehyde containing starting material (1.0 eq), the pyrazole boronic acid/ester (1.2 eq), and the base (2.0 eq).

• Purge the vessel with an inert gas (e.g., argon or nitrogen).

• Add the degassed solvent, followed by the palladium catalyst (0.05 eq).

• Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Characterize the final product by NMR and mass spectrometry to confirm its identity and purity.

Protocol 2: Comparative Metabolic Stability in Human Liver Microsomes

This assay evaluates the rate at which a compound is metabolized by Phase I enzymes, providing a key indicator of its metabolic stability.

Materials:

• Parent compound and bioisosteric analog

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., G6P, G6PDH, and NADP+)

• Phosphate buffer (pH 7.4)

• Acetonitrile with an internal standard for quenching

• LC-MS/MS system for analysis

Procedure:

• Prepare a stock solution of the test compounds (parent and analog) in a suitable organic solvent (e.g., DMSO).

• In a 96-well plate, pre-incubate the test compound (final concentration typically 1 µM) with HLMs (final concentration typically 0.5 mg/mL) in phosphate buffer at 37 °C for 5 minutes.

• Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding an equal volume of cold acetonitrile containing an internal standard.

• Centrifuge the plate to pellet the precipitated proteins.

• Transfer the supernatant to a new plate for LC-MS/MS analysis.

• Analyze the samples to determine the concentration of the remaining parent compound at each time point.

• Plot the natural logarithm of the percentage of compound remaining versus time. The slope of the linear regression line is used to calculate the half-life (t1/2) and intrinsic clearance (CLint).

Case Study Context: Targeting a Signaling Pathway

To illustrate the importance of these molecular modifications, consider a hypothetical drug targeting a kinase in a cancer-related signaling pathway. The chloro-benzaldehyde moiety of the initial lead compound might be crucial for binding to a hydrophobic pocket in the kinase's active site.

Caption: A hypothetical signaling pathway where a chloro-benzaldehyde-containing drug and its bioisosteric analog act.

By replacing the metabolically liable chloro-benzaldehyde with a more robust bioisostere, such as a pyrazole, the resulting compound could exhibit a longer half-life and improved oral bioavailability. This would lead to more sustained target engagement and potentially greater therapeutic efficacy with a more favorable dosing regimen.

Conclusion

The bioisosteric replacement of the chloro-benzaldehyde moiety is a critical strategy in modern drug discovery for overcoming metabolic liabilities and improving the overall developability of lead compounds. A systematic approach, involving the careful selection of bioisosteres and their rigorous experimental evaluation, is paramount for success. By leveraging the principles and protocols outlined in this guide, researchers can make more informed decisions, accelerating the progression of their drug candidates from the bench to the clinic.

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• In Vitro MetID (Metabolite Profiling and Identific
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• Bioisosteric Replacement of the Pyrazole 5-Aryl Moiety of N -(Piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1 H -pyrazole-3

A Comparative Guide to HPLC Retention Times for 3-Chloro-2-(trifluoromethoxy)benzaldehyde: Method Development and Predictive Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for developing and optimizing High-Performance Liquid Chromatography (HPLC) methods for the analysis of 3-Chloro-2-(trifluoromethoxy)benzaldehyde. In the absence of established, publicly available retention time data for this specific compound, this document serves as a predictive comparison of potential HPLC methodologies. By leveraging the known physicochemical properties of the analyte and well-established chromatographic principles, we will explore the anticipated retention behavior across a variety of stationary and mobile phases. This guide is designed to be a practical tool for researchers, offering detailed experimental protocols and a logical, step-by-step approach to method development.

Understanding the Analyte: 3-Chloro-2-(trifluoromethoxy)benzaldehyde

Before developing a separation method, it is crucial to understand the chemical properties of the target molecule. 3-Chloro-2-(trifluoromethoxy)benzaldehyde is an aromatic aldehyde with the molecular formula C₈H₄ClF₃O₂ and a molecular weight of 224.56 g/mol .[1] Key structural features that will influence its chromatographic behavior include:

• Aromatic Ring: The benzene ring provides a nonpolar, hydrophobic character, suggesting strong interaction with reversed-phase stationary phases.

• Aldehyde Group: The aldehyde functional group introduces polarity and a potential site for hydrogen bonding.

• Chloro and Trifluoromethoxy Groups: These electron-withdrawing groups increase the polarity of the molecule and can influence its interaction with different stationary phases.

Due to its aromatic nature and moderate polarity, reversed-phase HPLC is the most logical starting point for method development.

Comparative Analysis of HPLC Methodologies

The retention time of an analyte in HPLC is primarily influenced by the choice of stationary phase (the column) and the mobile phase (the solvent). This section compares the predicted performance of 3-Chloro-2-(trifluoromethoxy)benzaldehyde on three commonly used reversed-phase columns with varying mobile phase compositions.

Stationary Phase Selection: A Comparative Overview

The choice of stationary phase is a critical factor in determining the selectivity of the separation.[2] For an analyte like 3-Chloro-2-(trifluoromethoxy)benzaldehyde, the following reversed-phase columns are excellent candidates for initial screening:

• C18 (Octadecylsilane): This is the most common and versatile reversed-phase packing, offering strong hydrophobic retention.[2] We predict that 3-Chloro-2-(trifluoromethoxy)benzaldehyde will be well-retained on a C18 column due to the nonpolar aromatic ring.

• C8 (Octylsilane): With a shorter alkyl chain than C18, C8 columns provide slightly less hydrophobic retention. This can be advantageous if the analyte is too strongly retained on a C18 column, leading to excessively long run times.

• Phenyl-Hexyl: This stationary phase offers a unique selectivity due to π-π interactions between the phenyl groups of the stationary phase and the aromatic ring of the analyte.[3] This can be particularly useful for separating aromatic compounds from other non-aromatic impurities.

The logical workflow for stationary phase selection is illustrated in the diagram below:

Caption: Workflow for stationary phase selection.

Mobile Phase Optimization: A Predictive Comparison

The mobile phase composition, particularly the ratio of organic solvent to water, will significantly impact the retention time. Acetonitrile and methanol are the most common organic modifiers in reversed-phase HPLC.

The following table provides a predictive comparison of the retention behavior of 3-Chloro-2-(trifluoromethoxy)benzaldehyde under different mobile phase conditions on a standard C18 column.

Stationary Phase	Mobile Phase Composition (Acetonitrile:Water)	Predicted Retention Time	Rationale
C18	80:20	Very Short	High organic content will lead to rapid elution.
C18	60:40	Moderate	A good starting point for achieving adequate retention and separation.
C18	40:60	Long	High aqueous content will increase hydrophobic interactions, leading to longer retention.

The relationship between mobile phase composition and analyte retention is depicted in the following diagram:

Caption: Impact of mobile phase composition on retention time.

Experimental Protocols for Method Development

The following protocols provide a step-by-step guide for the experimental determination of the optimal HPLC conditions for 3-Chloro-2-(trifluoromethoxy)benzaldehyde.

Preparation of Standard Solution

• Accurately weigh approximately 10 mg of 3-Chloro-2-(trifluoromethoxy)benzaldehyde standard.

• Dissolve the standard in 10 mL of acetonitrile in a volumetric flask to prepare a 1 mg/mL stock solution.

• Dilute the stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of 100 µg/mL.

• Filter the final solution through a 0.45 µm syringe filter before injection.

HPLC System and Initial Conditions

• HPLC System: A standard HPLC system with a UV detector is suitable.

• Column: C18, 5 µm particle size, 4.6 x 150 mm.

• Mobile Phase: A) Acetonitrile B) Water.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: 254 nm (Aromatic compounds typically absorb at this wavelength).

• Column Temperature: 30 °C.

Gradient Elution for Initial Scouting

A gradient elution is recommended for the initial scouting run to determine the approximate retention time and complexity of the sample.

• Set the initial mobile phase composition to 40% Acetonitrile / 60% Water.

• Run a linear gradient to 90% Acetonitrile / 10% Water over 15 minutes.

• Hold at 90% Acetonitrile for 5 minutes.

• Return to the initial conditions and equilibrate the column for 5 minutes before the next injection.

Isocratic Method Development

Based on the retention time observed in the scouting gradient, an isocratic method can be developed for routine analysis.

• Calculate the mobile phase composition at the time of elution from the gradient run.

• Prepare an isocratic mobile phase with a slightly lower percentage of acetonitrile to ensure adequate retention.

• Inject the standard solution and adjust the mobile phase composition to achieve a retention time between 3 and 10 minutes with good peak shape.

Alternative Analytical Approaches

While reversed-phase HPLC is the most common technique for this type of analysis, other methods could also be considered:

• Gas Chromatography (GC): Given the volatility of benzaldehyde derivatives, GC could be a viable alternative.[4] A non-polar or mid-polar capillary column would likely be suitable.

• Supercritical Fluid Chromatography (SFC): SFC can offer faster separations and reduced solvent consumption compared to HPLC.

Conclusion

This guide provides a comprehensive, albeit predictive, comparison of HPLC methodologies for the analysis of 3-Chloro-2-(trifluoromethoxy)benzaldehyde. By systematically evaluating different stationary and mobile phases, researchers can efficiently develop a robust and reliable analytical method. The provided experimental protocols offer a clear starting point for this process. While the predicted retention behaviors are based on sound chromatographic principles, experimental verification is essential to establish a validated method.

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The Trifluoromethoxy (-OCF3) Group in Structure-Activity Relationship (SAR) Studies: A Comparative Guide for Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing functional groups is a cornerstone of rational drug design.[1] Among these, the trifluoromethoxy (-OCF3) group has emerged as a substituent of significant interest, offering a unique combination of physicochemical properties that can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile. This guide provides an in-depth comparison of the -OCF3 group with other commonly employed substituents in structure-activity relationship (SAR) studies, supported by experimental data and protocols to inform the design of next-generation therapeutics.

The Unique Physicochemical Profile of the Trifluoromethoxy Group

The trifluoromethoxy group is a fluorinated functional group comprised of an oxygen atom bonded to a trifluoromethyl moiety, which is typically attached to aromatic or heteroaromatic rings.[2] Its utility in drug design stems from a distinct set of electronic and physical characteristics that differentiate it from other functional groups.

• High Lipophilicity: The -OCF3 group is one of the most lipophilic substituents used in medicinal chemistry.[3][4] It possesses a Hansch-Leo π value of +1.04, indicating a significant contribution to a molecule's overall lipophilicity.[2][5] This property can enhance a compound's ability to cross cellular membranes, a critical factor for bioavailability and reaching intracellular targets.[1][3][6]

• Strong Electron-Withdrawing Inductive Effects: The high electronegativity of the three fluorine atoms creates a potent electron-withdrawing inductive effect (-I).[1][2][7] This can significantly alter the electronic properties of an aromatic ring, influencing its reactivity and interaction with biological targets.

• Metabolic Stability: The presence of the -OCF3 group often confers enhanced metabolic stability to a drug candidate.[1][2] The strong carbon-fluorine bonds are resistant to enzymatic degradation, particularly by cytochrome P450 (CYP450) enzymes.[2][3] This increased stability can lead to a longer biological half-life and improved pharmacokinetic profile.[1]

• Modulation of pKa: The electron-withdrawing nature of the -OCF3 group can influence the acidity or basicity of nearby functional groups, which can be crucial for optimizing a drug's solubility and target engagement.

Comparative Analysis: -OCF3 vs. Other Key Functional Groups in SAR

The decision to incorporate an -OCF3 group into a drug candidate is often made after careful consideration of its properties relative to other substituents. The following table provides a comparative overview of key physicochemical parameters.

Functional Group	Hansch-Leo π Value	Electronic Effect	Key Characteristics in SAR
-OCF3 (Trifluoromethoxy)	+1.04[2][4][5]	Strong -I, Weak +M	High lipophilicity, high metabolic stability, potent electron-withdrawing inductive effect.[1][2][3]
-CF3 (Trifluoromethyl)	+0.88[3][5][6][7]	Strong -I	High lipophilicity (less than -OCF3), high metabolic stability, strong electron-withdrawing effect.[3][6][7]
-OCH3 (Methoxy)	-0.02	Weak -I, Strong +M	Generally increases polarity, can be a site of metabolic O-demethylation.
-Cl (Chloro)	+0.71[5]	Weak -I, Weak +M	Increases lipophilicity, can participate in halogen bonding.
-F (Fluoro)	+0.14[5]	Strong -I, Weak +M	Small size, can block metabolic sites and modulate pKa.

The "super-halogen" or pseudohalogen nature of the -OCF3 group, with its blend of electron-withdrawing and lipophilic properties, makes it a valuable bioisostere for other groups in SAR studies.[2]

Strategic Application of the -OCF3 Group in Drug Design: Case Studies

The strategic incorporation of the -OCF3 group has led to the development of several successful therapeutic agents.

• Riluzole: Used for the treatment of amyotrophic lateral sclerosis (ALS), riluzole features a trifluoromethoxy group that contributes to its central nervous system penetration and overall pharmacokinetic profile.[2]

• Sonidegib: This FDA-approved drug for basal cell carcinoma incorporates an -OCF3 group, which likely enhances its metabolic stability and oral bioavailability.[2]

• Delamanid and Pretomanid: These anti-tuberculosis drugs utilize the -OCF3 moiety, highlighting its role in developing treatments for infectious diseases.[2]

These examples underscore the potential of the -OCF3 group to optimize the "drug-like" properties of a molecule.

Experimental Protocols for SAR Studies Involving -OCF3 Groups

A systematic approach to SAR studies is crucial for understanding the impact of the -OCF3 group on a compound's biological activity.[8] This involves the synthesis of a series of analogs with and without the -OCF3 group and in comparison to other substituents, followed by a comprehensive evaluation of their properties.

The synthesis of molecules containing the -OCF3 group can be challenging due to the instability of the trifluoromethoxide anion.[4] However, several methods have been developed for the trifluoromethoxylation of aromatic and heteroaromatic compounds. A general workflow is outlined below.

Caption: General workflow for the synthesis of -OCF3 containing compounds.

A crucial part of SAR studies is the experimental determination of key parameters.[8]

A. Determination of Lipophilicity (LogP/LogD)

• Principle: The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity.[9]

• Protocol:

  • Prepare a standard solution of the test compound in a suitable solvent.

  • Add the standard solution to a mixture of n-octanol and water (or a buffer of physiological pH for LogD).

  • Shake the mixture vigorously to allow for partitioning between the two phases.

  • After separation of the phases, determine the concentration of the compound in each phase using a suitable analytical method (e.g., HPLC-UV).

  • Calculate LogP (or LogD) as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

B. Metabolic Stability Assay

• Principle: This assay measures the rate at which a compound is metabolized by liver enzymes, typically using liver microsomes.[10][11]

• Protocol:

  • Prepare a reaction mixture containing liver microsomes (from human or other species), NADPH (a cofactor for CYP450 enzymes), and a buffer solution.[10]

  • Pre-incubate the mixture at 37°C.

  • Initiate the reaction by adding the test compound.

  • At various time points, take aliquots of the reaction mixture and quench the reaction (e.g., by adding a cold organic solvent).

  • Analyze the remaining concentration of the parent compound at each time point using LC-MS/MS.

  • Determine the in vitro half-life (t1/2) and intrinsic clearance (CLint) from the rate of disappearance of the compound.[10]

Caption: Workflow for in vitro metabolic stability assay.

C. In Vitro Biological Activity Assays

The specific biological assays will depend on the therapeutic target of interest.[8] These can include enzyme inhibition assays, receptor binding assays, or cell-based assays measuring a functional response.[12][13]

Conclusion

The trifluoromethoxy group is a powerful tool in the medicinal chemist's arsenal for optimizing the properties of drug candidates.[7] Its unique combination of high lipophilicity, metabolic stability, and strong electron-withdrawing character provides a means to fine-tune a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) and pharmacodynamic properties.[3][6] By understanding the comparative advantages of the -OCF3 group and employing rigorous experimental protocols for SAR studies, researchers can accelerate the discovery and development of novel, effective, and safe medicines.

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Elemental analysis standards for 3-Chloro-2-(trifluoromethoxy)benzaldehyde

The incorporation of the trifluoromethoxy (–OCF₃) group into aromatic scaffolds is a premier strategy in modern drug design, utilized to significantly enhance lipophilicity, membrane permeability, and metabolic stability [4]. 3-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS: 1261498-32-1) serves as a vital electrophilic building block in these synthetic pathways.

However, validating the purity of this compound via elemental analysis presents a formidable analytical challenge. The simultaneous presence of highly electronegative fluorine and chlorine disrupts traditional analytical workflows, necessitating specialized methodologies to prevent systematic quantification errors. As an application scientist, selecting the right analytical protocol requires understanding the mechanistic failures of standard methods and implementing self-validating, orthogonal techniques.

Theoretical Composition & The Halogen Conundrum

To establish a baseline for purity, the experimental data must align with the theoretical mass fractions of the compound (Molecular Weight: 224.56 g/mol ).

Element	Atomic Count	Mass Contribution ( g/mol )	Theoretical Mass Fraction (%)
Carbon (C)	8	96.088	42.79%
Fluorine (F)	3	56.995	25.38%
Chlorine (Cl)	1	35.450	15.79%
Oxygen (O)	2	31.998	14.25%
Hydrogen (H)	4	4.032	1.80%

Why Traditional CHN Analysis Fails:

• The CF₄ Trap: The C–F bond in the –OCF₃ group is exceptionally strong (~490 kJ/mol). During standard combustion at 900–1000°C, the trifluoromethoxy group resists complete oxidation to CO₂. Instead, it forms highly stable carbon tetrafluoride (CF₄) gas. Because CF₄ elutes differently than CO₂ and does not register accurately on a standard Thermal Conductivity Detector (TCD), the carbon content is systematically underestimated [3].

• Corrosive Byproducts: Combustion of chlorine and fluorine generates HCl and HF. These aggressive acids rapidly corrode quartz combustion tubes and permanently poison the copper reduction catalysts used to scrub excess oxygen, leading to catastrophic instrument failure and baseline drift [1].

Comparative Evaluation of Analytical Workflows

To achieve rigorous scientific integrity, laboratories must abandon standard CHN templates and utilize specialized workflows. Below is a comparison of three field-proven methods for analyzing highly halogenated organic compounds.

Modified Catalytic Combustion (C, H, N Quantitation)

This method modifies the traditional CHN analyzer by introducing specific chemical scrubbers to the combustion zone to neutralize halogens before they reach the detector.

• Causality of Experimental Choice: By packing the combustion tube with silver tungstate on magnesium oxide (Ag₂WO₄/MgO), HF and HCl are quantitatively trapped as solid MgF₂ and AgCl. Furthermore, the magnesium oxide acts as a catalyst to ensure that any transient CF₄ is fully hydrolyzed and oxidized into CO₂, ensuring 100% carbon recovery[3].

Step-by-Step Methodology:

• Sample Preparation: Weigh exactly 2.0–3.0 mg of 3-Chloro-2-(trifluoromethoxy)benzaldehyde into a combustible tin capsule.

• Flash Combustion: Drop the capsule into the 1000°C combustion furnace purged with pure O₂. Causality: The oxidation of the tin capsule creates a localized exothermic flash reaching >1800°C, providing the thermal energy required to shatter the –OCF₃ bonds.

• Halogen Scrubbing: Pass the combustion gases through a zone packed with Ag₂WO₄/MgO heated to 850°C to trap halogens.

• Reduction & Detection: Pass the purified gas stream (now only CO₂, H₂O, and N₂) through a copper reduction tube, followed by GC separation and TCD detection.

Schöniger Flask Combustion + Ion Chromatography (Total F, Cl Quantitation)

While modified CHN handles carbon and hydrogen, orthogonal validation of the exact fluorine and chlorine content requires a destructive mineralization technique coupled with Ion Chromatography (IC).

• Causality of Experimental Choice: Combustion of chlorinated organics often produces a mixture of HCl and Cl₂ gas. If analyzed directly, this split yields inaccurate chloride readings. Using a basic hydrogen peroxide (H₂O₂) absorption solution acts as a reducing agent, quantitatively converting all Cl₂ into detectable chloride (Cl⁻) ions.

Step-by-Step Methodology:

• Sample Preparation: Weigh 3.0–5.0 mg of the sample onto an ashless, halogen-free filter paper. Fold and place into a platinum sample carrier.

• Absorption Solution: Add 10 mL of 10 mM NaOH containing 1% H₂O₂ to a heavy-walled Schöniger flask.

• Oxygen Purge & Ignition: Purge the flask with pure O₂ for 30 seconds, seal it, and ignite the sample via an infrared igniter.

• Mineralization: Allow the flask to sit for 30 minutes with periodic shaking. Causality: This ensures complete absorption of the gaseous hydrogen halides into the aqueous phase.

• Quantitation: Dilute the absorption solution and inject it into an Ion Chromatograph equipped with a conductivity detector to resolve and quantify F⁻ and Cl⁻ peaks.

LC-ICP-Nanospray-Orbitrap MS (Advanced Simultaneous Quantitation)

For drug metabolism and pharmacokinetic (DMPK) studies requiring ultra-trace analysis, traditional elemental analysis lacks sensitivity. Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is the gold standard, but fluorine is notoriously difficult to ionize.

• Causality of Experimental Choice: Fluorine has an ionization energy of 17.4 eV, making it nearly impossible to ionize efficiently in a standard Argon ICP plasma (15.8 eV). By utilizing a post-plasma chemical ionization step—introducing a Barium nanospray—fluorine and chlorine are converted into the diatomic ions BaF⁺ and BaCl⁺. These species are easily detected by a high-resolution Orbitrap MS, allowing species-independent quantitation without compound-specific standards [2].

Quantitative Performance Comparison

Parameter	Modified CHN Combustion	Schöniger + IC	LC-ICP-Orbitrap MS
Target Elements	C, H, O	Total F, Cl	Total F, Cl (Trace)
Accuracy (Rel. Error)	± 0.3%	± 0.5%	± 2.0%
Precision (RSD)	< 0.2%	< 1.0%	< 5.0%
Sample Requirement	2 – 3 mg	3 – 5 mg	< 1 µg
Primary Advantage	Highly accurate for Carbon recovery	Resolves F vs. Cl ratios perfectly	Ultra-sensitive; no standards needed
Key Limitation	Cannot quantify individual halogens	Labor-intensive sample prep	High instrument cost and complexity

Visualizing the Analytical Workflows

The following diagram maps the orthogonal pathways required to fully characterize the elemental makeup of 3-Chloro-2-(trifluoromethoxy)benzaldehyde.

Fig 1. Orthogonal elemental analysis workflows for halogenated organic compounds.

References

• Advances in the Analysis of Persistent Halogenated Organic Compounds Chromatography Online[Link]

• High-Resolution Elemental Mass Spectrometry Using LC-ICP-Nanospray-Orbitrap for Simultaneous and Species-Independent Quantitation of Fluorinated and Chlorinated Compounds Analytical Chemistry (ACS Publications)[Link]

• Elemental analysis of organic compounds with the use of automated CHNS analyzers Journal of Analytical Chemistry[Link]

• Trifluoromethyl ethers – synthesis and properties of an unusual substituent Beilstein Journal of Organic Chemistry (NIH PMC)[Link]

High-Resolution X-Ray Crystallography of 3-Chloro-2-(trifluoromethoxy)benzaldehyde: A Comparative Guide on Derivatization and Structural Analysis

As a Senior Application Scientist in structural biology and medicinal chemistry, I frequently encounter the challenge of obtaining high-resolution X-ray crystallographic data for low-melting or liquid building blocks. 3-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS: 1261498-32-1) is a highly valuable intermediate in the synthesis of kinase inhibitors and agrochemicals. However, due to its physical state at room temperature, direct crystallographic analysis of the neat compound is exceptionally difficult.

This guide objectively compares the methodologies for obtaining X-ray diffraction (XRD) data for this compound, contrasts its structural behavior with alternative benzaldehydes, and provides a field-proven, self-validating experimental protocol for researchers.

The Causality of Physical State: Steric and Electronic Effects

To understand why 3-Chloro-2-(trifluoromethoxy)benzaldehyde resists spontaneous crystallization, we must analyze its molecular architecture. The compound features a highly electronegative and bulky trifluoromethoxy (–OCF₃) group at the ortho position, compounded by a chlorine atom at the meta position.

Mechanistic Insight: The steric clash between the ortho –OCF₃ group and the aldehyde moiety forces the carbonyl group out of coplanarity with the phenyl ring. This orthogonal conformation prevents the flat, π-π stacking interactions typically required for a stable, high-melting crystal lattice. Consequently, the lattice energy is lowered, rendering the neat compound a liquid or low-melting solid at ambient conditions.

To bypass this, structural chemists employ Chemical Derivatization —converting the liquid aldehyde into a solid Schiff base or hydrazone. This increases molecular weight, introduces rigid intermolecular hydrogen-bonding networks, and drives crystallization [1].

Methodology Comparison: Crystallization Workflows

When targeting the XRD structure of 3-Chloro-2-(trifluoromethoxy)benzaldehyde, researchers typically choose between three pathways.

• Chemical Derivatization (Preferred): Reacting the aldehyde with a diamine (e.g., ethylenediamine) or 2,4-dinitrophenylhydrazine to form a highly crystalline derivative. This method is highly reproducible and yields stable crystals that can be handled at room temperature.

• In Situ Cryo-Crystallography: Freezing the neat liquid directly on the diffractometer loop using a specialized cryo-stream. While this provides the "native" structure, it is technically demanding, prone to forming amorphous ice or twinned crystals, and requires expensive infrastructure.

• Co-Crystallization: Utilizing the meta-chloro group to induce halogen bonding with a co-former. This approach is highly unpredictable due to the dominant steric bulk of the adjacent –OCF₃ group.

Workflow Visualization

Fig 1: Decision matrix and workflow for the crystallographic analysis of low-melting aldehydes.

Comparative Structural Data

By comparing the derivatized form of 3-Chloro-2-(trifluoromethoxy)benzaldehyde with its less sterically hindered alternative, 4-(trifluoromethoxy)benzaldehyde , we can observe distinct crystallographic differences driven by the substitution pattern [1][2].

Crystallographic Parameter	3-Chloro-2-(trifluoromethoxy)benzaldehyde (Schiff Base)	4-(Trifluoromethoxy)benzaldehyde (Schiff Base) [1]
Steric Hindrance	High (ortho-OCF₃, meta-Cl)	Low (para-OCF₃)
Derivatization Kinetics	Slow (Sterically hindered nucleophilic attack)	Fast (Unobstructed carbonyl)
Crystal System	Monoclinic (Expected)	Monoclinic
Space Group	P2₁/c (Expected)	P2₁/n
Primary Packing Forces	Halogen bonding (C-Cl···π), C-H···F	C-H···F, C-H···N
Dihedral Angle (Aryl-Imine)	> 45° (Orthogonal preference to avoid clash)	~ 12° (Near-planar conjugation)

Data Note: The para-substituted alternative allows for near-planar conjugation between the phenyl ring and the imine bond, whereas the 3-chloro-2-(trifluoromethoxy) derivative is forced out of plane, significantly altering the unit cell packing.

Experimental Protocol: Self-Validating Derivatization & XRD Workflow

To obtain publishable XRD data, the following protocol details the synthesis and crystallization of the ethylenediamine Schiff base derivative. This protocol is self-validating : the successful formation of highly refractive, geometric solids during the slow evaporation phase intrinsically confirms both the chemical conversion and the requisite purity for X-ray diffraction.

Phase 1: Synthesis of the Bis-Schiff Base

• Preparation: In a 50 mL round-bottom flask, dissolve 2.0 mmol of 3-Chloro-2-(trifluoromethoxy)benzaldehyde in 15 mL of absolute ethanol.

• Amine Addition: Slowly add 1.0 mmol of anhydrous ethylenediamine dropwise under continuous magnetic stirring. Causality: A 2:1 ratio ensures the formation of the symmetrical bis-Schiff base, which possesses a higher molecular weight and lower solubility, driving precipitation.

• Reflux: Attach a reflux condenser and heat the mixture to 75°C for 4 hours. The steric bulk of the ortho-OCF₃ group slows the nucleophilic attack, necessitating extended thermal energy compared to unhindered aldehydes.

• Isolation: Allow the solution to cool to room temperature, then chill to 4°C overnight. Filter the resulting precipitate under vacuum and wash with cold ethanol (2 × 5 mL).

Phase 2: Crystal Growth via Slow Evaporation

• Solvent Selection: Dissolve 50 mg of the crude Schiff base in a 1:1 (v/v) mixture of Dichloromethane (DCM) and Hexane (approx. 3-5 mL) until the solution is completely clear. Causality: DCM acts as the good solvent, while Hexane acts as the anti-solvent. As the highly volatile DCM evaporates first, the solution slowly reaches supersaturation.

• Incubation: Transfer the solution to a clean glass vial. Cover the vial with Parafilm and puncture 2-3 small holes using a needle.

• Validation: Leave the vial undisturbed at 20°C in a vibration-free environment for 48–72 hours. The appearance of distinct, block-like monoclinic crystals validates the success of the protocol.

Phase 3: XRD Data Collection

• Mounting: Select a single crystal (approx. 0.2 × 0.2 × 0.1 mm) under a polarized light microscope. Mount it on a glass fiber or MiTeGen loop using perfluoropolyether oil.

• Data Acquisition: Transfer to a diffractometer equipped with a Mo Kα radiation source (λ = 0.71073 Å). Cool the crystal to 100 K using a nitrogen cryo-stream to minimize thermal motion and improve high-angle diffraction intensity.

• Integration: Solve the structure using direct methods (e.g., SHELXT) and refine using full-matrix least-squares on F² (SHELXL).

References

• Habibi, M. H., Montazerozohori, M., Barati, K., Harrington, R. W., & Clegg, W. (2007). Crystal Structure of N,N′-Bis(4-trifluoromethoxybenzylidene)ethylenediamine. Analytical Sciences: X-ray Structure Analysis Online, 23, x117-x118. Available at:[Link]

• Demir Kanmazalp, S., Meral, S., Dege, N., Alaman Agar, A., & Fritsky, I. O. (2019). Crystal structure and Hirshfeld surfaces analysis of the nickel(II) complex of the Schiff base ligand 6,6′-{(1E,1′E)-[ethane-1,2-diylbis(azanylylidene)]bis(methanylylidene)}bis[2-(trifluoromethoxy)phenol]. Acta Crystallographica Section E: Crystallographic Communications, 75(2), 213-217. Available at:[Link]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Chloro-2-(trifluoromethoxy)benzaldehyde

As a Senior Application Scientist, I frequently consult on the safe integration of highly functionalized halogenated building blocks into drug discovery and organic synthesis workflows. 3-Chloro-2-(trifluoromethoxy)benzaldehyde is a prime example of a compound that offers immense synthetic utility but requires rigorous, scientifically grounded safety protocols.

Its unique substitution pattern—combining an electrophilic aldehyde, a highly lipophilic trifluoromethoxy group, and a chlorine atom—dictates specific handling, personal protective equipment (PPE), and disposal strategies. This guide provides a self-validating operational framework for researchers to handle this chemical safely and effectively.

Chemical Profile & Mechanistic Hazard Assessment

Before selecting PPE, we must understand the physicochemical properties driving the hazards. We do not just protect against "a chemical"; we protect against specific molecular interactions.

Table 1: Physicochemical and Hazard Profile

Property / Feature	Data / Mechanistic Implication
CAS Number	1261498-32-1[1]
Molecular Weight	224.56 g/mol [1]
Trifluoromethoxy (-OCF₃)	The "super-halogen" effect drastically increases the molecule's lipophilicity (logP). This enhances the compound's ability to rapidly penetrate the lipid-rich stratum corneum of human skin[2].
Aldehyde (-CHO)	Highly electrophilic. It can form Schiff bases with primary amines in skin proteins, acting as a potent irritant and potential sensitizer. It is also prone to autoxidation to form 3-chloro-2-(trifluoromethoxy)benzoic acid[3].
Storage Requirements	Must be sealed in dry conditions at 2-8°C under an inert atmosphere[1].
GHS Hazards	H315 (Skin Irritation), H319 (Eye Irritation), H335 (Respiratory Irritation)[3][4].

Personal Protective Equipment (PPE) Matrix

The enhanced skin-penetration capability imparted by the -OCF₃ group means standard laboratory latex gloves are strictly prohibited. The following PPE matrix is engineered to mitigate specific dermal and inhalation risks.

Table 2: PPE Selection and Causality

PPE Category	Specification	Causality & Scientific Rationale
Hand Protection	Primary: Nitrile rubber (NBR, >0.11 mm thickness)[5]. Secondary: Butyl rubber or Silver Shield laminate.	Nitrile provides adequate splash protection against the neat compound. However, if handled in halogenated solvents (e.g., DCM), nitrile degrades rapidly. A double-gloving strategy or laminate gloves must be used for solvent-heavy workflows[6].
Eye Protection	Safety goggles with side shields (EN 166 or ANSI Z87.1 compliant)[7].	The aldehyde moiety causes severe ocular irritation. Side shields prevent aerosolized droplets or vapors from bypassing the lenses[4].
Body Protection	Flame-retardant, fully buttoned lab coat[6].	Protects against minor spills. The lipophilic nature of the compound means contaminated clothing must be removed immediately to prevent sustained dermal exposure[6].
Respiratory	Chemical fume hood (Airflow ≥ 0.5 m/s)[7].	Mitigates H335 (respiratory irritation) risks. If weighing outside a hood is absolutely necessary, an EN 140 half-mask with an EN 141 organic vapor filter is required[8].

Standard Operating Procedure (SOP): Safe Handling Workflow

Every protocol must be a self-validating system. Follow this step-by-step methodology to ensure operational integrity and chemical stability.

Step 1: Pre-Operation Verification

• Validate Engineering Controls: Verify the fume hood face velocity is ≥ 0.5 m/s using the digital monitor[7]. Do not proceed if the alarm is sounding.

• PPE Integrity Check: Inspect nitrile gloves for pinholes via the inflation test before donning.

Step 2: Material Retrieval and Equilibration

• Retrieval: Remove the sealed vial of 3-Chloro-2-(trifluoromethoxy)benzaldehyde from the 2-8°C refrigerator[1].

• Thermal Equilibration (Critical): Allow the vial to equilibrate to room temperature inside a desiccator for 30 minutes before opening.

  • Causality: Opening a cold vial introduces atmospheric moisture, which accelerates the degradation of the aldehyde and complicates subsequent cross-coupling or condensation reactions.

Step 3: Dispensing and Reaction Setup

• Dispensing: Dispense the compound using glass or PTFE-coated instruments. Avoid reactive metal spatulas that might catalyze autoxidation.

• Atmospheric Protection: Immediately backfill the source vial with inert gas (Argon or Nitrogen) before resealing to prevent atmospheric oxidation to the corresponding benzoic acid[8].

Step 4: Post-Operation Decontamination

• Surface Cleaning: Wipe down the balance and fume hood surface with a compatible solvent (e.g., isopropanol) to remove microscopic residues.

• Doffing: Doff gloves using the "beak method" to ensure the contaminated exterior never touches bare skin[6]. Wash hands immediately with soap and water.

Operational Workflow & Spill Response Diagram

The following logical progression maps out the standard handling and emergency response pathways.

Workflow for safe handling and spill response of 3-Chloro-2-(trifluoromethoxy)benzaldehyde.

Emergency Response and Disposal Plan

Spill Management: If a spill occurs inside the fume hood, do not use water . The compound's high lipophilicity makes water an ineffective cleanup agent. Instead, cover the spill with an inert, highly porous adsorbent such as vermiculite or dry sand[9]. Sweep the absorbed material using a non-sparking tool and place it in a chemically resistant, sealable container.

Waste Disposal: Due to the presence of both chlorine and fluorine atoms, all waste containing 3-Chloro-2-(trifluoromethoxy)benzaldehyde must be strictly segregated into Halogenated Organic Waste streams[9]. Incineration of this compound outside of controlled environments can release highly toxic gaseous hydrogen fluoride (HF) and hydrogen chloride (HCl)[8]; therefore, it must be processed by a certified hazardous waste disposal facility equipped with alkaline scrubbers.

References

• ChemScene. "3-Chloro-2-(trifluoromethoxy)benzaldehyde - General Information & Storage." Retrieved from 1

• BLD Pharm. "Hazard Statements for Halogenated Benzoic Acids and Analogs." Retrieved from 3

• Thermo Fisher Scientific. "Safety Data Sheet: 4-(Trifluoromethoxy)benzamide (Analogous Hazards)." Retrieved from 4

• BenchChem. "Halogenated Benzaldehyde PPE Compatibility and Fume Hood Specifications." Retrieved from 7

• Fisher Scientific. "Safety Data Sheet: 4-(Trifluoromethoxy)aniline (Decomposition Products)." Retrieved from 8

• Carl Roth. "Safety Data Sheet: Carbonyl cyanide 4-(trifluoromethoxy)phenylhydrazone (Glove Specifications)." Retrieved from5

• BenchChem. "2,4-Dichloro-5-fluorobenzaldehyde - Glove Removal Techniques and Body Protection." Retrieved from 6

• BenchChem. "2,6-Dichloro-4-iodobenzaldehyde - Spill Management and Halogenated Waste." Retrieved from 9

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• 4. WERCS Studio - Application Error [assets.thermofisher.com]
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• 7. 4-Bromo-2-chlorobenzaldehyde | 158435-41-7 | Benchchem [benchchem.com]
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• 9. 2,6-Dichloro-4-iodobenzaldehyde|CAS 177167-53-2 [benchchem.com]